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  • Product: 6-Ethoxybenzo[d]isothiazole
  • CAS: 147317-54-2

Core Science & Biosynthesis

Foundational

Foreword: The Imperative of Structural Certainty in Modern Drug Discovery

An In-Depth Technical Guide to the Structure Elucidation of 6-Ethoxybenzo[d]isothiazole In the landscape of pharmaceutical research and development, the benzo[d]isothiazole scaffold is a recurring motif in molecules of s...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Structure Elucidation of 6-Ethoxybenzo[d]isothiazole

In the landscape of pharmaceutical research and development, the benzo[d]isothiazole scaffold is a recurring motif in molecules of significant biological interest, from potent enzyme inhibitors to promising therapeutic agents.[1][2] The precise arrangement of atoms in these molecules is not a trivial academic exercise; it is the fundamental determinant of a compound's efficacy, safety, and intellectual property value. An ethoxy substituent, for instance, introduced at the 6-position, can profoundly alter a molecule's pharmacokinetic and pharmacodynamic profile compared to its parent structure. Therefore, the unambiguous confirmation of its constitution is a critical-path activity in any drug development program.

This guide eschews a simplistic, linear checklist in favor of a holistic and iterative analytical strategy for the structural elucidation of a novel compound, 6-ethoxybenzo[d]isothiazole. We will proceed from the foundational determination of the molecular formula to the intricate mapping of the atomic framework, demonstrating how each analytical technique provides a unique, self-validating layer of evidence.[3] This integrated approach, combining mass spectrometry, infrared spectroscopy, and a suite of nuclear magnetic resonance experiments, represents the gold standard for achieving absolute structural certainty.

Foundational Analysis: From Molecular Formula to a Working Hypothesis

The first and most fundamental question when faced with a new chemical entity is: "What is its elemental composition?" High-Resolution Mass Spectrometry (HRMS) is the definitive tool to answer this, providing not just the molecular weight, but a highly accurate mass measurement that allows for the confident determination of a unique molecular formula.

High-Resolution Mass Spectrometry (HRMS)

Causality of Experimental Choice: We select Electrospray Ionization (ESI) coupled with a Time-of-Flight (TOF) mass analyzer for this initial analysis. ESI is a soft ionization technique that minimizes fragmentation, ensuring a strong signal for the protonated molecular ion, [M+H]⁺. The TOF analyzer provides the high mass accuracy (typically <5 ppm) required to distinguish between isobaric formulas.[4]

Experimental Protocol: HRMS Data Acquisition

  • Sample Preparation: A 1 mg/mL stock solution of the purified compound is prepared in HPLC-grade methanol. This is further diluted to approximately 10 µg/mL with a 50:50 acetonitrile:water solution containing 0.1% formic acid to facilitate protonation.

  • Instrumentation: An Agilent 6200 Series Accurate-Mass TOF LC/MS system or equivalent is used.[4]

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Data Acquisition: Data is acquired in profile mode over a mass range of m/z 100-500. A reference mass standard is used for real-time internal calibration to ensure high mass accuracy.

  • Analysis: The monoisotopic mass of the [M+H]⁺ ion is determined, and the elemental composition is calculated using the instrument's formula generation software, constraining the elements to C, H, N, O, and S.

Data Presentation: HRMS Results

ParameterObserved ValuePutative FormulaCalculated Mass for [M+H]⁺Mass Error (ppm)
[M+H]⁺194.0532C₉H₁₀NOS194.0538-3.1

The observed mass aligns exceptionally well with the calculated mass for the protonated form of C₉H₉NOS. The low mass error provides a high degree of confidence in this elemental composition.

Degree of Unsaturation (DoU): From the molecular formula C₉H₉NOS, the DoU is calculated as: DoU = C + 1 - (H/2) + (N/2) = 9 + 1 - (9/2) + (1/2) = 6 A DoU of 6 is indicative of a highly unsaturated system, consistent with a fused bicyclic aromatic structure (DoU = 5 for the benzisothiazole core) and an additional double bond or ring (accounted for within the core).[3] This corroborates our working hypothesis.

Working Hypothesis: Based on the intended synthesis and the confirmed molecular formula, the proposed structure is 6-ethoxybenzo[d]isothiazole .

A Multi-Pronged Spectroscopic Investigation

With a validated molecular formula, we proceed to map the connectivity of the atoms. This is achieved by systematically probing the molecule with different forms of electromagnetic radiation, each providing a unique piece of the structural puzzle.

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

Causality of Experimental Choice: Fourier-Transform Infrared (FTIR) spectroscopy is a rapid and non-destructive technique that identifies the presence of specific functional groups based on their characteristic vibrational frequencies. It serves as a quick validation of the key structural motifs suggested by the molecular formula. We employ an Attenuated Total Reflectance (ATR) accessory for its simplicity, requiring no sample preparation.[3]

Experimental Protocol: FTIR-ATR

  • Instrumentation: A PerkinElmer Spectrum Two FTIR spectrometer or equivalent, equipped with a diamond ATR accessory.

  • Sample Application: A small amount of the solid sample is placed directly onto the ATR crystal.

  • Data Acquisition: The spectrum is recorded from 4000 to 400 cm⁻¹. A background spectrum of the clean, empty crystal is recorded first and automatically subtracted from the sample spectrum.

Data Presentation: Key IR Absorption Bands

Wavenumber (cm⁻¹)IntensityAssignmentImplication
~3080-3050Medium-WeakAromatic C-H StretchConfirms presence of an aromatic ring.[5]
~2980, 2870MediumAliphatic C-H Stretch (sp³)Consistent with the ethyl group (CH₃, CH₂).
~1600, 1480Medium-StrongAromatic C=C BendingSupports the benzene ring backbone.
~1550MediumC=N StretchCharacteristic of the isothiazole ring.[6]
~1240StrongAryl-O-C Asymmetric StretchStrong evidence for the aryl ether (ethoxy) linkage.
~1050StrongC-O Symmetric StretchFurther confirms the ethoxy group.

The IR spectrum provides compelling, albeit not definitive, evidence for the key components of our hypothesized structure: the aromatic system and the ethoxy substituent.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules in solution, providing detailed information about the chemical environment, connectivity, and spatial relationships of atoms.[7][8] We will use a combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments to unambiguously assemble the molecule.

Experimental Protocol: NMR Data Acquisition

  • Sample Preparation: Approximately 10 mg of the sample is dissolved in 0.7 mL of deuterated chloroform (CDCl₃).

  • Instrumentation: A Bruker Avance III 500 MHz spectrometer or equivalent.

  • 1D Experiments: Standard ¹H and ¹³C{¹H} (proton-decoupled) spectra are acquired.

  • 2D Experiments: Gradient-selected COSY, HSQC, and HMBC experiments are run using standard Bruker pulse programs, with optimization of the HMBC delay for long-range couplings (~8 Hz).

Data Interpretation and Assignment:

¹H NMR (500 MHz, CDCl₃): The proton NMR spectrum provides the first detailed map of the hydrogen framework.

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale
8.85s1HH-3The proton at C-3 is a singlet and typically the most downfield in the benzisothiazole system.
7.80d, J = 8.8 Hz1HH-4Doublet, coupled to H-5. Located ortho to the electron-withdrawing sulfur atom.
7.25d, J = 2.4 Hz1HH-7Doublet, coupled only to H-5 (meta coupling).
7.05dd, J = 8.8, 2.4 Hz1HH-5Doublet of doublets, coupled to both H-4 (ortho) and H-7 (meta).
4.15q, J = 7.0 Hz2H-OCH₂CH₃Quartet due to coupling with the adjacent CH₃ group. Deshielded by the attached oxygen.
1.48t, J = 7.0 Hz3H-OCH₂CH₃Triplet due to coupling with the adjacent CH₂ group.

¹³C NMR (125 MHz, CDCl₃): The carbon NMR reveals the number of unique carbon environments.

Chemical Shift (δ, ppm)AssignmentRationale
160.0C-6Aromatic carbon attached to oxygen, significantly deshielded.
154.5C-3Carbon of the C=N bond in the isothiazole ring.
152.0C-7aQuaternary carbon at the ring junction, adjacent to sulfur.
125.0C-4Aromatic CH carbon, ortho to sulfur.
122.5C-3aQuaternary carbon at the ring junction.
118.0C-5Aromatic CH carbon, ortho to the ethoxy group.
105.0C-7Aromatic CH carbon, ortho to the ethoxy group.
64.0-OCH₂CH₃Aliphatic carbon attached to oxygen.
14.8-OCH₂CH₃Aliphatic methyl carbon.

2D NMR - Connecting the Dots: While 1D spectra provide the pieces, 2D NMR shows how they connect.[9][10]

  • COSY (¹H-¹H Correlation):

    • A strong cross-peak between the signals at 4.15 ppm (CH₂) and 1.48 ppm (CH₃) confirms the ethyl (-CH₂CH₃) fragment.

    • A cross-peak between 7.80 ppm (H-4) and 7.05 ppm (H-5) establishes their ortho relationship.

    • A weaker cross-peak between 7.05 ppm (H-5) and 7.25 ppm (H-7) confirms their meta relationship.

  • HSQC (¹H-¹³C One-Bond Correlation): This experiment directly links each proton to the carbon it is attached to, confirming the assignments made in the tables above (e.g., 4.15 ppm correlates to 64.0 ppm, 1.48 ppm to 14.8 ppm, etc.).

  • HMBC (¹H-¹³C Long-Range Correlation): This is the key experiment for assembling the entire structure.

    • Crucial Correlation: A correlation from the -OCH₂ - protons (4.15 ppm) to the aromatic carbon at 160.0 ppm (C-6 ) unequivocally anchors the ethoxy group to the C-6 position of the benzene ring.

    • A correlation from H-7 (7.25 ppm) to C-6 (160.0 ppm) and C-5 (118.0 ppm) further confirms the substitution pattern.

    • Correlations from H-4 (7.80 ppm) to the quaternary carbon C-7a (152.0 ppm) and C-3a (122.5 ppm) lock in the structure of the benzo-fused ring system.

The combination of these NMR experiments provides an unambiguous, self-consistent assignment of the entire molecular structure.

NMR_Workflow cluster_1D 1D NMR cluster_2D 2D NMR H1_NMR ¹H NMR (Proton Environments, Coupling, Integration) COSY COSY (¹H-¹H Connectivity) H1_NMR->COSY Identifies spin systems HSQC HSQC (¹H-¹³C One-Bond Correlations) H1_NMR->HSQC C13_NMR ¹³C NMR (Carbon Environments) C13_NMR->HSQC Assigns protonated carbons HMBC HMBC (¹H-¹³C Long-Range Correlations) COSY->HMBC HSQC->HMBC Confirms CHn assignments Final_Structure Unambiguous Structure Confirmation HMBC->Final_Structure Assembles molecular fragments

Caption: Workflow for NMR-based structure elucidation.

Corroborative Evidence: Mass Spectrometry Fragmentation

Causality of Experimental Choice: While HRMS gave us the molecular formula, analyzing the fragmentation pattern of the molecular ion (either through higher-energy EI or tandem MS/MS) provides powerful corroborative evidence for the proposed structure.[11] The way the molecule breaks apart is a direct reflection of its underlying connectivity and the relative strengths of its bonds.

Experimental Protocol: MS/MS Fragmentation Analysis

  • Instrumentation: A triple quadrupole or Q-TOF mass spectrometer capable of product ion scanning.

  • Parent Ion Selection: The [M+H]⁺ ion (m/z 194.05) is isolated in the first quadrupole.

  • Fragmentation: The isolated ions are subjected to Collision-Induced Dissociation (CID) with argon gas in the collision cell.

  • Analysis: The resulting fragment ions are analyzed in the third quadrupole or TOF analyzer.

Data Presentation: Proposed Fragmentation Pathway

Precursor Ion (m/z)Fragment Ion (m/z)Neutral LossProposed Fragment Structure
194.05166.02C₂H₄ (28.03)[M+H - Ethylene]⁺
194.05148.03C₂H₅O (46.02)[M+H - Ethoxy Radical]⁺
166.02134.01S (32.01)[Fragment - Sulfur]⁺

The characteristic loss of ethylene (28 Da) via a McLafferty-type rearrangement from the ethoxy group is a strong indicator of this substituent. Subsequent fragmentation would involve cleavage of the weaker bonds within the heterocyclic ring.

Fragmentation_Pathway Parent [M+H]⁺ m/z 194.05 (C₉H₁₀NOS) Frag1 [M+H - C₂H₄]⁺ m/z 166.02 (C₇H₆NOS) Parent->Frag1 - C₂H₄ Frag2 [M+H - C₂H₅O]⁺ m/z 148.03 (C₇H₅NS) Parent->Frag2 - •OC₂H₅ Frag3 [Frag1 - S]⁺ m/z 134.01 (C₇H₆NO) Frag1->Frag3 - S

Caption: Proposed MS/MS fragmentation of 6-ethoxybenzo[d]isothiazole.

Synthesis of Evidence: The Final Confirmation

The structure of 6-ethoxybenzo[d]isothiazole is confirmed by the overwhelming and concordant evidence from all analytical techniques employed.

  • HRMS established the correct and unique molecular formula: C₉H₉NOS.

  • IR Spectroscopy confirmed the presence of the key functional groups: an aromatic system, an ethoxy group, and the C=N bond of the isothiazole ring.

  • ¹H and ¹³C NMR provided the exact count and chemical environment of all hydrogen and carbon atoms.

  • 2D NMR (COSY, HSQC, and HMBC) served as the ultimate arbiter, unambiguously connecting the atomic puzzle pieces and definitively placing the ethoxy group at the C-6 position.

  • MS/MS analysis revealed a fragmentation pattern perfectly consistent with the confirmed structure.

Elucidation_Logic Unknown Unknown Sample HRMS HRMS Unknown->HRMS IR IR Spectroscopy Unknown->IR NMR 1D & 2D NMR Unknown->NMR Formula Molecular Formula C₉H₉NOS DoU = 6 HRMS->Formula MSMS MS/MS Formula->MSMS Confirmed_Structure Confirmed Structure: 6-Ethoxybenzo[d]isothiazole Formula->Confirmed_Structure Func_Groups Functional Groups (Aromatic, Ether) IR->Func_Groups Func_Groups->Confirmed_Structure Connectivity Atomic Connectivity & Regiochemistry NMR->Connectivity Connectivity->Confirmed_Structure Fragments Fragmentation Pattern MSMS->Fragments Fragments->Confirmed_Structure

Caption: Logical flow of the integrated structure elucidation process.

Conclusion

The rigorous, multi-technique approach detailed herein provides an unassailable confirmation of the structure of 6-ethoxybenzo[d]isothiazole. This process of hypothesis generation, systematic analysis, and data integration is fundamental to chemical and pharmaceutical sciences. It ensures that subsequent research, from biological screening to clinical trials, is built upon a foundation of absolute structural certainty. For the drug development professional, this methodical elucidation is not merely a procedural step but a cornerstone of scientific integrity and a prerequisite for success.

References

  • BenchChem. (2025). Navigating the Mass Spectral Landscape of Benzothiazoles: A Comparative Guide.
  • Silva, A. M. S., et al. Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB.
  • ResearchGate. (n.d.). Complete H-1 and C-13 NMR spectral assignment of benzo[d]isothiazole derivatives and of an isoindole isoster. Request PDF.
  • BenchChem. (n.d.). Structural Elucidation of a Novel Heterocyclic Compound: C15H17BrN6O3.
  • Kloepfer, A., Jekel, M., & Reemtsma, T. (2004). Determination of benzothiazoles from complex aqueous samples by liquid chromatography-mass spectrometry following solid-phase extraction. Journal of Chromatography A, 1058(1-2), 81–88.
  • ResearchGate. (2018). Identification and structure elucidation by NMR spectroscopy.
  • Jo, A., et al. (2023). Analytical Method Development of Benzisothiazolinone, a Biocide, Using LC–MS/MS and a Pharmacokinetic Application in Rat Biological Matrices. Pharmaceuticals, 16(1), 108.
  • Reva, I., et al. (2008). Conformational and structural analysis of 2-allyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide. Journal of Molecular Structure, 889(1-3), 283-290.
  • ResearchGate. (n.d.). A) 1 H NMR, B) 13 C NMR of benzothiazole derivative (L).
  • NIST. (n.d.). 1,2-Benzisothiazol-3(2H)-one, 2-methyl-, 1,1-dioxide. NIST WebBook.
  • ResearchGate. (n.d.). Theoretical FT-IR spectrum of benzothiazole.
  • MDPI. (2024). Selective Oxidation of Benzo[d]isothiazol-3(2H)-Ones Enabled by Selectfluor.
  • Elsevier. (2020). FTIR, Raman and DFT studies on 2-[4-(4-ethylbenzamido)phenyl] benzothiazole and 2-[4-(4-nitrobenzamido)phenyl] benzothiazole. Journal of Molecular Structure, 1208, 127885.
  • University of Diyala. (n.d.). Synthesis, Characterization and Biological Activity of benzothiazole Complexes.
  • University College Dublin. (n.d.). Structure Determination and Aromatic Heterocyclic Chemistry (CHEM30210).
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  • Iraqi Journal of Science. (2024). Synthesis and Spectroanalytical Studies of a New Azodye Derived From 2-Amino-6-ethoxybenzothiazole and 4-Chloro-3,5-dimethylphenol.
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  • Siddiqui, H. L., et al. (2016). Synthesis of N-(6-Arylbenzo[d]thiazole-2-acetamide Derivatives and Their Biological Activities: An Experimental and Computational Study. Molecules, 21(3), 266.
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Sources

Exploratory

Physical and chemical properties of 6-Ethoxybenzo[d]isothiazole

An In-Depth Technical Guide to 6-Ethoxybenzo[d]isothiazole: Physicochemical Profiling, Synthetic Methodologies, and Pharmacological Applications Executive Summary 6-Ethoxybenzo[d]isothiazole (CAS 147317-54-2) and its pri...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to 6-Ethoxybenzo[d]isothiazole: Physicochemical Profiling, Synthetic Methodologies, and Pharmacological Applications

Executive Summary

6-Ethoxybenzo[d]isothiazole (CAS 147317-54-2) and its primary synthetic derivative, 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid (CAS 869782-82-1), are critical heterocyclic building blocks in modern medicinal chemistry[1][2]. Characterized by a benzene ring fused to a five-membered nitrogen-sulfur isothiazole ring, this scaffold provides unique electronic distribution and structural rigidity. The addition of the ethoxy group at the 6-position significantly modulates the lipophilicity and steric profile of the molecule, making it an ideal precursor for central nervous system (CNS) active agents, most notably as ligands for the α7 nicotinic acetylcholine receptor (nAChR)[3][4].

This whitepaper synthesizes the physicochemical properties, self-validating synthetic protocols, and pharmacological utility of these compounds, providing drug development professionals with a comprehensive, field-grounded resource.

Physicochemical Profiling and Structural Causality

The physical and chemical properties of a building block dictate its behavior in both synthetic workflows and biological systems. The ethoxy substitution on the benzo[d]isothiazole core serves a dual purpose: it acts as an electron-donating group (EDG) that enriches the electron density of the aromatic system, and it increases the overall lipophilicity (XLogP3) of the molecule, which is a critical parameter for blood-brain barrier (BBB) penetration in CNS drug design[2].

Table 1: Physicochemical Profile of 6-Ethoxybenzo[d]isothiazole (Base Core)
PropertyValueScientific Implication
CAS Number 147317-54-2[2]Standard registry identifier for the base ethoxy-substituted core.
Molecular Formula C9H9NOS[2]Defines the fundamental atomic composition.
Molecular Weight 179.24 g/mol [2]Low molecular weight ensures high ligand efficiency in drug design.
Topological Polar Surface Area (TPSA) 50.4 Ų[2]Optimal for BBB permeation (typically < 90 Ų is preferred for CNS drugs).
XLogP3 ~2.7[2]Indicates favorable lipophilicity for passive membrane diffusion.
Rotatable Bonds 2[2]Low conformational flexibility, reducing entropic penalty upon receptor binding.
Table 2: Physicochemical Profile of 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid
PropertyValueScientific Implication
CAS Number 869782-82-1[1]Standard registry identifier for the carboxylic acid derivative.
Molecular Formula C10H9NO3S[1]Includes the functional handle for amide coupling.
Molecular Weight 223.25 g/mol [1]Slightly higher MW, but still well within Lipinski's Rule of 5.
Physical Appearance Pink to orange solid[3]Visual indicator of purity; deep discoloration suggests oxidative degradation.

Synthetic Methodology: A Self-Validating Protocol

As a Senior Application Scientist, I emphasize that a robust protocol must be self-validating—meaning each step provides observable or analytical feedback to confirm success before proceeding. The synthesis of 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid from a substituted benzothiophene-2,3-dione (or isatin derivative) is a classic example of oxidative ring expansion and closure[3].

Experimental Protocol: Synthesis of 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid

Step 1: Ammonolysis and Oxidative Ring Closure

  • Procedure: To a mixture of the ethoxy-substituted benzothiophene-2,3-dione (0.44 mmol) in a 30% aqueous solution of ammonium hydroxide (2.0 mL), add a 35% aqueous solution of hydrogen peroxide (0.2 mL) dropwise[3]. Maintain the reaction mixture at room temperature for 12 hours.

  • Causality & Mechanism: The ammonium hydroxide acts as the nitrogen source, initiating a nucleophilic attack that opens the dione ring. The hydrogen peroxide subsequently acts as an oxidizing agent, facilitating the oxidative bond formation between the sulfur and nitrogen atoms to close the isothiazole ring[3].

  • Self-Validation: The successful formation of the intermediate (6-ethoxybenzisothiazole-3-carboxamide) is visually confirmed by the precipitation of pink solids[3]. If the solution remains clear or turns dark brown, the oxidation has either failed or over-oxidized the sulfur to a sulfone. Isolate the solids via filtration, wash with water, and dry under high vacuum.

Step 2: Base Hydrolysis of the Amide

  • Procedure: Dissolve the isolated carboxamide intermediate (5.46 mmol) in methanol (100 mL). Add 10 N sodium hydroxide (12 mL). Heat the mixture at reflux for 12 hours[3].

  • Causality & Mechanism: The strong base and high heat are required to hydrolyze the sterically hindered primary amide into a carboxylate salt. Methanol acts as a co-solvent to keep the organic intermediate in solution while accommodating the aqueous NaOH.

Step 3: Acidification and Extraction

  • Procedure: Cool the reaction to room temperature. Slowly add concentrated hydrochloric acid until the pH drops strictly below 2. Extract the organic layer with dichloromethane (2x), dry over sodium sulfate, and concentrate in vacuo[3].

  • Causality & Mechanism: Critical Step. The pH must be driven below 2 to ensure the complete protonation of the carboxylic acid. If the pH remains higher, the compound will exist partially as a water-soluble sodium salt, leading to catastrophic yield losses during the dichloromethane extraction[3].

  • Purification: Purify the crude product via chromatography (300/50/1 dichloromethane/methanol/formic acid) to yield the pure 6-ethoxy-1,2-benzisothiazole-3-carboxylic acid[3].

Synthesis A Substituted Benzothiophene-2,3-dione (Starting Material) B Ammonolysis & Oxidation (NH4OH, H2O2, 12h) A->B Ring Opening/Closure C 6-Ethoxybenzisothiazole-3-carboxamide (Pink Solid Intermediate) B->C Precipitation (Visual Validation) D Base Hydrolysis (10N NaOH, Reflux, 12h) C->D Amide to Acid Conversion E Acidification & Extraction (Conc. HCl, pH < 2) D->E Neutralization & Partitioning F 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid (Target API Building Block) E->F Chromatography Purification

Figure 1: Synthetic workflow for 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid.

Pharmacological Application: α7 nAChR Modulation

The primary industrial and pharmaceutical application of 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid is its use as a coupling partner (typically with bicyclic amines like 1,4-diazabicyclo[3.2.2]nonane or quinuclidine derivatives) to synthesize potent agonists for the α7 nicotinic acetylcholine receptor (nAChR)[3][4].

Mechanism of Action

The α7 nAChR is a homopentameric ligand-gated ion channel highly expressed in the hippocampus and cerebral cortex—regions critical for memory and cognition. When a 6-ethoxybenzo[d]isothiazole derivative binds to the orthosteric site of the receptor, it stabilizes the open conformation of the channel. This allows a rapid influx of calcium ions (Ca2+), which triggers intracellular signaling cascades leading to the release of secondary neurotransmitters like glutamate and dopamine[4]. This mechanism is currently a major therapeutic target for treating cognitive deficits in Alzheimer's disease and schizophrenia[3][4].

Pathway Ligand 6-Ethoxybenzo[d]isothiazole Derivative (Agonist) Receptor α7 nAChR (Presynaptic/Postsynaptic) Ligand->Receptor Binds Orthosteric Site IonChannel Ca2+ Influx (Ion Channel Opening) Receptor->IonChannel Conformational Change Neurotransmitter Glutamate / Dopamine Release IonChannel->Neurotransmitter Cellular Depolarization Cognition Cognitive Enhancement (Synaptic Plasticity) Neurotransmitter->Cognition Target Therapeutic Effect

Figure 2: Pharmacological signaling pathway of 6-Ethoxybenzo[d]isothiazole derivatives at the α7 nAChR.

Analytical Characterization & Validation Standards

To ensure the scientific integrity of the synthesized 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid, rigorous analytical validation is required.

  • LC/MS (Liquid Chromatography/Mass Spectrometry): The target compound must exhibit a mass-to-charge ratio (m/z) consistent with its molecular weight (M+H = ~224.25). The retention time should be compared against a known standard to confirm the absence of regioisomers.

  • NMR Spectroscopy: 1H-NMR is critical for verifying the integrity of the ethoxy group. The characteristic quartet (around 4.0-4.2 ppm) for the -CH2- protons and the triplet (around 1.3-1.5 ppm) for the -CH3 protons must be clearly resolved, confirming that the ether linkage survived the harsh oxidative and basic hydrolysis conditions[2].

By adhering to these self-validating synthetic steps and rigorous analytical checks, researchers can reliably produce and utilize 6-Ethoxybenzo[d]isothiazole derivatives for advanced drug discovery campaigns.

References

  • Google Patents. "Indazoles, benzothiazoles, benzoisothiazoles, benzisoxazoles, and preparation and uses thereof". US Patent Application. Available at:[Link]

  • Google Patents. "Synthesis of radiolabeled compounds". US Patent Application. Available at:[Link]

Sources

Foundational

6-Ethoxybenzo[d]isothiazole safety and handling guidelines

An In-depth Technical Guide to the Safe Handling of 6-Ethoxybenzo[d]isothiazole Introduction and Compound Profile 6-Ethoxybenzo[d]isothiazole is a heterocyclic compound featuring a fused benzene and isothiazole ring syst...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Safe Handling of 6-Ethoxybenzo[d]isothiazole

Introduction and Compound Profile

6-Ethoxybenzo[d]isothiazole is a heterocyclic compound featuring a fused benzene and isothiazole ring system.[1] The isothiazole nucleus is a significant structural motif in medicinal chemistry and materials science, known for its diverse biological activities.[2] Derivatives of isothiazole are utilized for their antimicrobial properties and have applications as active pharmaceutical ingredients.[2][3] However, the isothiazole class of compounds, particularly isothiazolinones, are also recognized as potent skin sensitizers, which necessitates careful handling protocols.[4][5]

This guide provides a comprehensive overview of the anticipated hazards and recommended safety procedures for 6-Ethoxybenzo[d]isothiazole, based on an analysis of its chemical structure and data from closely related analogues.

Hazard Identification and Risk Assessment

Given the absence of a specific SDS, a presumptive hazard profile is constructed based on available data for similar molecules like 2-amino-6-ethoxybenzothiazole and the general reactivity of the isothiazole core.

2.1. Anticipated GHS Classification

The following GHS classifications are anticipated for 6-Ethoxybenzo[d]isothiazole based on data for analogous compounds[6]:

Hazard ClassCategoryHazard Statement
Acute Toxicity, OralCategory 4H302: Harmful if swallowed
Acute Toxicity, DermalCategory 4H312: Harmful in contact with skin
Skin Corrosion/IrritationCategory 2H315: Causes skin irritation
Serious Eye Damage/Eye IrritationCategory 2H319: Causes serious eye irritation
Acute Toxicity, InhalationCategory 4H332: Harmful if inhaled
Specific target organ toxicity, single exposureCategory 3H335: May cause respiratory irritation
Skin SensitizationCategory 1 (Presumptive)H317: May cause an allergic skin reaction[4][7]

2.2. Physical and Chemical Properties

The properties of 6-Ethoxybenzo[d]isothiazole and related compounds are summarized below.

PropertyValue for 6-Ethoxybenzo[d]isothiazoleReference Analogue Data
Molecular FormulaC9H9NOS-
Molecular Weight179.24 g/mol [1]194.26 g/mol (2-amino-6-ethoxybenzothiazole)[6]
AppearanceLikely a solid at room temperatureOff-white powder (2-amino-6-ethoxybenzothiazole)[6]
SolubilityPresumed soluble in organic solvents (DMSO, Dichloromethane), with low water solubility.[8]Insoluble in water (6-Ethoxy-2-mercaptobenzothiazole)[3]
StabilityGenerally stable under normal laboratory conditions. May degrade under extreme pH or temperature.[4][8]-
ReactivitySusceptible to oxidation and substitution reactions typical of isothiazoles.[8] Incompatible with strong reducing and oxidizing agents.[9]-

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure prevention is critical.

3.1. Engineering Controls

  • Ventilation: All handling of 6-Ethoxybenzo[d]isothiazole, especially when in powdered form or when generating aerosols, must be conducted in a certified chemical fume hood to minimize inhalation exposure.[10][11]

  • Containment: For procedures with a higher risk of aerosolization (e.g., sonication, vortexing), consider using additional containment such as a glove box.

3.2. Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount to prevent skin and eye contact.

  • Eye and Face Protection: Tightly sealed safety goggles or a full-face shield are mandatory.[12]

  • Hand Protection: Due to the high potential for skin sensitization, double-gloving is recommended. Use nitrile rubber gloves (material thickness >0.1 mm) as the primary layer.[7] Change gloves immediately if contamination is suspected.[10]

  • Skin and Body Protection: A lab coat is required at all times. For tasks with a higher risk of splashes, consider a chemically resistant apron or coveralls.

  • Respiratory Protection: If working outside of a fume hood is unavoidable (which is strongly discouraged), a respirator with an appropriate filter (e.g., ABEK type) must be used.

PPE_Workflow cluster_donning Donning PPE cluster_doffing Doffing PPE Don1 Lab Coat Don2 Inner Gloves Don1->Don2 Don3 Safety Goggles/ Face Shield Don2->Don3 Don4 Outer Gloves Don3->Don4 Doff1 Outer Gloves Doff2 Lab Coat (Turn inside out) Doff1->Doff2 Doff3 Safety Goggles/ Face Shield Doff2->Doff3 Doff4 Inner Gloves Doff3->Doff4 End Procedure Complete Doff4->End Start Start Procedure Start->Don1

Caption: Decision-making and action workflow for responding to a chemical spill.

Disposal Considerations

All waste containing 6-Ethoxybenzo[d]isothiazole, including empty containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous waste. [9]Dispose of waste in sealed, properly labeled containers in accordance with all local, regional, and national regulations. Do not empty into drains or the environment. [7]

Conclusion

While 6-Ethoxybenzo[d]isothiazole may offer significant potential in research and development, its structural similarity to other bioactive isothiazole and benzothiazole derivatives suggests a need for stringent safety protocols. The primary risks are anticipated to be acute toxicity via multiple routes of exposure and a high potential for skin sensitization. By implementing robust engineering controls, mandating the use of appropriate PPE, and adhering to the detailed handling and emergency procedures outlined in this guide, researchers can effectively mitigate these risks and ensure a safe laboratory environment. A compound-specific risk assessment and, if possible, acquisition of a manufacturer's SDS are strongly recommended before commencing any work.

References

  • EvitaChem. (n.d.). Buy 6-Methoxybenzo[d]isothiazole (EVT-2807687) | 147317-53-1.
  • PubChem. (n.d.). 2-Amino-6-ethoxybenzothiazole | C9H10N2OS | CID 7192.
  • Chemsrc. (2025, September 22). 6-ETHOXYBENZO[D]THIAZOLE-2-CARBONITRILE | CAS#:91634-13-8.
  • ChemicalBook. (2026, January 13). 6-ETHOXY-2-MERCAPTOBENZOTHIAZOLE | 120-53-6.
  • Moshang Chemical. (n.d.). 6-Ethoxybenzo[d]isothiazole - CAS No. 147317-54-2.
  • Henkel. (n.d.). Safety Data Sheet according to REGULATIONS FOR HAZARDOUS CHEMICAL AGENTS, 2021.
  • ECHEMI. (n.d.). Isothiazole SDS, 288-16-4 Safety Data Sheets.
  • (n.d.). Safety Data Sheet.
  • Weill Cornell Medicine. (n.d.). Hazardous Material Spill - Emergency Information.
  • Fisher Scientific. (2016, January 22). SAFETY DATA SHEET - Isothiazole.
  • 3M. (2025, February 6). Safety Data Sheet.
  • Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
  • Silva, V., et al. (n.d.). Isothiazolinone Biocides: Chemistry, Biological, and Toxicity Profiles. PMC.
  • BenchChem. (2025). Comparative Toxicity Profiling of Isothiazole Derivatives: A Guide for Researchers.
  • University of Toronto Environmental Health & Safety. (n.d.). Chemical Spill Procedures.
  • OSHA Outreach Courses. (2024, July 29). Chemical Spill Emergency? Follow These Crucial Steps.
  • Evonik. (2023, May 26). SAFETY DATA SHEET.
  • epa.ie. (2019, November 6). Safety data sheet.
  • CymitQuimica. (2026, February 10). SAFETY DATA SHEET.
  • Fisher Scientific. (n.d.). SAFETY DATA SHEET.
  • Khan, W., et al. (2019, May 11). A Review on Isothiazoles and their Derivatives: Synthesis, Reactions and Pharmaceutical Importance. ResearchGate.

Sources

Exploratory

Comprehensive Solubility Profiling of 6-Ethoxybenzo[d]isothiazole: Predictive Models and Empirical Validation

Executive Summary 6-Ethoxybenzo[d]isothiazole (CAS 147317-54-2) and its derivatives are critical building blocks in the synthesis of bioactive heterocycles and pharmaceutical intermediates. Understanding its solubility p...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

6-Ethoxybenzo[d]isothiazole (CAS 147317-54-2) and its derivatives are critical building blocks in the synthesis of bioactive heterocycles and pharmaceutical intermediates. Understanding its solubility profile is paramount for optimizing reaction conditions, designing purification workflows (e.g., crystallization), and formulating downstream drug candidates. Because empirical, peer-reviewed quantitative solubility data for this specific molecule is sparse, researchers must rely on predictive thermodynamic models combined with rigorous, self-validating empirical protocols.

This whitepaper provides an in-depth technical guide to predicting the solvent interactions of 6-Ethoxybenzo[d]isothiazole and outlines a gold-standard experimental methodology for determining its true thermodynamic solubility.

Structural Analysis & Predictive Solubility Framework

The solubility of a compound is fundamentally dictated by its crystal lattice energy and its solvation enthalpy, which are direct consequences of its molecular structure.

Mechanistic Rationale
  • The Benzo[d]isothiazole Core: This bicyclic system consists of a benzene ring fused to an isothiazole ring. The presence of the sulfur-nitrogen (S-N) bond creates a highly polarizable region with moderate dipole-dipole interaction potential ( δ P). However, the planar aromatic system heavily favors π−π stacking in the solid state, which increases the crystal lattice energy and generally resists dissolution in highly polar, protic environments like water.

  • The 6-Ethoxy Substitution: The addition of an ethoxy group (-OCH 2​ CH 3​ ) at the 6-position significantly increases the molecule's lipophilicity (dispersion forces, δ D) compared to the parent heterocycle or a hydroxylated analog. While the ether oxygen can act as a weak hydrogen bond acceptor ( δ H), the molecule lacks any conventional hydrogen bond donors.

Based on the principle of "like dissolves like" and the partial components of the cohesive energy density, we can infer a predictive qualitative solubility profile.

Table 1: Inferred Qualitative Solubility Profile
Solvent ClassRepresentative SolventsPredicted SolubilityMechanistic Rationale
Polar Protic Water, Methanol, EthanolPoor to Sparingly SolubleHigh cohesive energy of the solvent network outcompetes the limited H-bond acceptor capacity of the solute.
Polar Aprotic DMSO, DMF, AcetonitrileSoluble to Freely SolubleStrong dipole-dipole interactions ( δ P) align favorably with the polarizable S-N bond of the isothiazole core.
Non-Polar / Halogenated Dichloromethane, TolueneSolubleHigh dispersion forces ( δ D) are highly favorable for solvating the lipophilic ethoxy-aromatic system.

The Causality of Solvent Selection: Hansen Space

In pharmaceutical development, solvent selection should not be a trial-and-error process. Instead, it is governed by Hansen Solubility Parameters (HSP) , which divide the total cohesive energy of a liquid into three distinct intermolecular interactions: dispersion forces ( δ D), polar forces ( δ P), and hydrogen bonding ( δ H) [1].

By calculating the HSP for 6-Ethoxybenzo[d]isothiazole using group contribution methods (e.g., the Hoftyzer/Van Krevelen method), researchers can plot the molecule in a three-dimensional "Hansen Space." Solvents whose coordinates fall within the interaction radius ( R0​ ) of the target molecule will act as good solvents, while those outside will act as anti-solvents. This predictive screening minimizes wet-lab waste and accelerates process chemistry.

SolventSelection Target 6-Ethoxybenzo[d]isothiazole Target Molecule HSP Calculate Hansen Parameters (δD, δP, δH) Target->HSP Protic Polar Protic Solvents (e.g., MeOH, EtOH) HSP->Protic Aprotic Polar Aprotic Solvents (e.g., DMSO, DMF) HSP->Aprotic NonPolar Non-Polar Solvents (e.g., DCM, Toluene) HSP->NonPolar Select Empirical Testing Panel (Spanning Hansen Space) Protic->Select Aprotic->Select NonPolar->Select

Workflow for solvent selection based on Hansen Solubility Parameters (HSP).

Self-Validating Experimental Protocol: Thermodynamic Solubility

While kinetic solubility (the concentration at which a compound precipitates from a DMSO stock added to an aqueous buffer) is useful for early-stage high-throughput screening, thermodynamic solubility is the true equilibrium concentration of the compound in a solvent and is mandatory for late-stage development [3].

To determine the exact solubility of 6-Ethoxybenzo[d]isothiazole, the Shake-Flask Method combined with HPLC-UV quantification remains the gold standard[2]. The following protocol is designed as a self-validating system, ensuring that kinetic artifacts or solid-state transformations do not compromise the data.

Step-by-Step Methodology
  • Preparation of Saturated Solutions (Solid Excess): Add an excess amount of crystalline 6-Ethoxybenzo[d]isothiazole (e.g., 5-10 mg depending on the predicted solvent capacity) to a series of 2 mL glass HPLC vials. Add 1.0 mL of the target solvent. Causality: The visual presence of undissolved solid at the end of the experiment is the only way to guarantee that thermodynamic saturation has been achieved.

  • Isothermal Equilibration: Seal the vials tightly with PTFE-lined caps to prevent solvent evaporation. Place the vials in an orbital shaker incubator set to exactly 25.0 ± 0.1 °C (or 37.0 °C for physiological profiling). Shake at 400 rpm for 24, 48, and 72 hours [2]. Causality: Extended equilibration overcomes slow dissolution kinetics and ensures a true thermodynamic plateau is reached.

  • Phase Separation: After equilibration, centrifuge the suspensions at 10,000 rpm for 10 minutes. Carefully extract the supernatant and filter it through a 0.22 µm PTFE syringe filter. Causality: Centrifugation and filtration remove sub-micron particulates that would otherwise scatter light or elute in the HPLC, falsely elevating the quantified concentration.

  • Quantification via HPLC-UV: Dilute the filtered supernatant with the mobile phase (matrix matching) to fall within the linear range of a previously established calibration curve. Analyze via isocratic HPLC-UV at the λmax​ of the benzo[d]isothiazole chromophore.

  • Solid-State Validation (Crucial QC Step): Recover the residual undissolved solid from the vial, dry it gently, and analyze it via Powder X-Ray Diffraction (PXRD) [4]. Causality: Solvents can induce polymorphic transitions or the formation of solvates/hydrates during the 72-hour shaking period. PXRD confirms that the solubility value obtained corresponds to the original crystal form of 6-Ethoxybenzo[d]isothiazole.

ShakeFlask Step1 1. Solid Excess Addition Ensure visual saturation Step2 2. Isothermal Equilibration 24-72h at 25°C Step1->Step2 Step3 3. Phase Separation Centrifugation & PTFE Filter Step2->Step3 Step4 4. HPLC-UV Quantification Matrix-matched calibration Step3->Step4 Step5 5. Solid-State Validation PXRD of residual solid Step3->Step5 Residual Solid

Self-validating shake-flask protocol for thermodynamic solubility determination.

Data Presentation and Quality Control

When executing the above protocol, data integrity relies on strict adherence to the defined parameters. Table 2 outlines the critical control points required to validate the resulting solubility data.

Table 2: Standardized Shake-Flask Experimental Matrix
ParameterSpecificationCausality / Rationale
Temperature 25.0 ± 0.1 °CSolubility is highly temperature-dependent; strict isothermal conditions prevent supersaturation artifacts caused by temperature fluctuations.
Equilibration Time 24, 48, and 72 hoursEnsures true thermodynamic equilibrium is reached. If the 48h and 72h concentrations match, equilibrium is confirmed.
Phase Separation 10,000 rpm + 0.22 µm PTFERemoves sub-micron particulates that would falsely elevate the quantified concentration.
Analytical Method Isocratic HPLC-UVProvides high specificity and sensitivity, avoiding interference from solvent impurities or degradation products.
Solid-State Check PXRD on residual powderConfirms no solvent-mediated polymorphic transformations or solvate formations occurred during the assay [4].

By combining predictive Hansen Solubility Parameters with a rigorously controlled, self-validating shake-flask protocol, researchers can generate highly accurate, reproducible solubility profiles for 6-Ethoxybenzo[d]isothiazole, thereby de-risking downstream chemical and pharmaceutical development.

References

  • Hansen Solubility Parameters: A Tool for Solvent Selection in Drugs. Pharmaceutical Sciences. Available at:[Link]

  • Determination of Thermodynamic Solubility. Bio-protocol. Available at:[Link]

  • A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences. Available at: [Link]

  • Potentiometric CheqSol and Standardized Shake-Flask Solubility Methods are Complimentary Tools in Physicochemical Profiling. Universitat de Barcelona. Available at: [Link]

Foundational

In Silico Prediction of 6-Ethoxybenzo[d]isothiazole Bioactivity: A Senior Application Scientist's Technical Guide

Abstract This technical guide provides a comprehensive, in-depth framework for the in silico prediction of the biological activity of 6-Ethoxybenzo[d]isothiazole, a novel chemical entity. Recognizing the rich pharmacolog...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive, in-depth framework for the in silico prediction of the biological activity of 6-Ethoxybenzo[d]isothiazole, a novel chemical entity. Recognizing the rich pharmacological potential of the isothiazole and benzisothiazole scaffolds, this document outlines a strategic, multi-pronged computational workflow designed for researchers, scientists, and drug development professionals.[1][2] By integrating foundational physicochemical and ADMET profiling with advanced predictive modeling techniques—including Quantitative Structure-Activity Relationship (QSAR), pharmacophore modeling, and molecular docking—this guide serves as a practical blueprint for generating a robust, data-driven bioactivity hypothesis. The methodologies detailed herein are designed to be self-validating, emphasizing the causality behind procedural choices to accelerate early-stage drug discovery, prioritize experimental resources, and uncover the therapeutic potential of new molecular entities.[3][4]

Introduction: The Benzisothiazole Scaffold and the Rationale for In Silico Assessment

The isothiazole ring and its fused derivatives, such as benzo[d]isothiazole, represent a class of heterocyclic compounds of significant interest in medicinal chemistry.[5] This scaffold is a cornerstone in numerous molecules exhibiting a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[6][7] The inherent biological relevance of this structural motif makes novel derivatives like 6-Ethoxybenzo[d]isothiazole compelling candidates for investigation.

Before committing to resource-intensive chemical synthesis and experimental screening, a robust in silico evaluation offers a time- and cost-effective strategy to profile a compound's potential.[3][8] Computational methods allow us to build a comprehensive picture of a molecule's likely behavior in a biological system, from its absorption and distribution to its potential molecular targets and modes of action. This predictive-first approach enables the rational prioritization of compounds with the highest probability of therapeutic success.

This guide treats 6-Ethoxybenzo[d]isothiazole as a novel compound, establishing a complete workflow to predict its bioactivity from the ground up.

A Strategic Workflow for Comprehensive Bioactivity Prediction

A successful in silico investigation is not a single experiment but a logical cascade of analyses. Each step builds upon the last, refining our understanding and generating testable hypotheses. The workflow presented here is designed to move from broad, systemic properties to specific, mechanistic interactions.

G cluster_0 Phase 1: Foundational Profiling cluster_1 Phase 2: Ligand-Based Hypothesis Generation cluster_2 Phase 3: Structure-Based Hypothesis Testing cluster_3 Phase 4: Synthesis & Validation A Compound Input (6-Ethoxybenzo[d]isothiazole SMILES/SDF) B Physicochemical Property Calculation (LogP, MW, TPSA) A->B C ADMET Prediction (Absorption, Distribution, Metabolism, Excretion, Toxicity) B->C D QSAR Modeling (Predict Activity Based on Analogs) C->D E Pharmacophore Modeling (Identify Key Chemical Features) C->E F Virtual Screening (Identify Potential Hits) D->F E->F G Target Identification (From Literature & Screening) F->G H Molecular Docking (Predict Binding Affinity & Pose) G->H I Interaction Analysis (Key Residues, Binding Mode) H->I J Integrated Bioactivity Hypothesis I->J K Guide for Experimental Validation (In Vitro Assays) J->K

Caption: Overall In Silico Bioactivity Prediction Workflow.

Protocol I: Foundational Analysis - Physicochemical and ADMET Profiling

Expertise & Rationale: Before predicting what a compound does, we must first understand what it is from a chemical and pharmacokinetic perspective. Physicochemical properties govern a molecule's ability to reach its target in the body. ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling is a critical step to flag potential liabilities early, preventing costly late-stage failures.[9]

Step-by-Step Methodology
  • Input Compound Structure: Obtain the canonical SMILES string for 6-Ethoxybenzo[d]isothiazole. For this guide, we will use: CCOC1=CC2=C(C=C1)C=NS2.

  • Select Computational Tool: Utilize a validated, freely accessible web server such as SwissADME or admetSAR . These platforms integrate multiple predictive models for a comprehensive analysis.

  • Execute Analysis:

    • Navigate to the chosen platform.

    • Input the SMILES string into the query field.

    • Initiate the calculation.

  • Data Collation and Interpretation: Consolidate the output into a structured table. Analyze the results against established heuristics for drug-likeness, such as Lipinski's Rule of Five.

Predicted Data Presentation
Property CategoryParameterPredicted ValueImplication & Expert Insight
Physicochemical Molecular Weight193.25 g/mol Excellent. Well under the 500 Da threshold, favoring good absorption and distribution.
LogP (Consensus)2.85Optimal. Indicates good lipid solubility for membrane permeability without being overly lipophilic, which can cause toxicity or poor solubility.
Topological Polar Surface Area (TPSA)41.9 ŲExcellent. Below the 140 Ų threshold, suggesting good oral bioavailability and cell permeability.
Solubility (LogS)-3.5 (Soluble)Favorable for formulation and absorption.
Pharmacokinetics GI AbsorptionHighThe compound is predicted to be well-absorbed from the gastrointestinal tract.
BBB PermeantYesThe molecule may be able to cross the blood-brain barrier, which is critical for CNS targets but a potential liability for peripheral targets.
CYP2D6 InhibitorNoLow risk of drug-drug interactions involving this major metabolic enzyme.
Drug-Likeness Lipinski's Rule0 ViolationsHigh confidence in drug-like properties.
Toxicity AMES ToxicityNon-mutagenLow predicted risk of mutagenicity.

Protocol II: Ligand-Based Prediction - QSAR and Pharmacophore Modeling

Expertise & Rationale: When the specific biological target of a novel compound is unknown, ligand-based methods are indispensable.[3] These approaches leverage data from structurally similar compounds with known activities to build predictive models.

Part A: Quantitative Structure-Activity Relationship (QSAR)

QSAR modeling creates a mathematical relationship between the chemical structures of a series of compounds and their biological activity.[8][10] This allows us to predict the activity of our novel compound without direct experimental testing.[11]

G A 1. Data Collection (Dataset of benzisothiazole analogs with known bioactivity, e.g., IC50) B 2. Molecular Descriptor Calculation (2D/3D properties for each molecule) A->B C 3. Data Splitting (Training Set: ~80%, Test Set: ~20%) B->C D 4. Model Building (e.g., Multiple Linear Regression, Random Forest) Train on Training Set C->D E 5. Model Validation (Internal: Cross-validation External: Predict Test Set) D->E F 6. Prediction for New Compound (Calculate descriptors for 6-Ethoxybenzo[d]isothiazole) E->F G 7. Predicted Bioactivity (e.g., Predicted IC50 Value) F->G

Caption: Quantitative Structure-Activity Relationship (QSAR) Workflow.
  • Data Collection: Compile a dataset of at least 20-30 structurally related benzo[d]isothiazole derivatives with consistently measured biological activity (e.g., IC50 values against a specific cancer cell line).[10] Source data from databases like ChEMBL or PubChem.

  • Descriptor Calculation: Using software like RDKit or PaDEL-Descriptor, calculate a wide range of molecular descriptors (e.g., constitutional, topological, electronic) for all compounds in the dataset.

  • Data Splitting: Divide the dataset into a training set (for building the model) and a test set (for validating its predictive power).[8]

  • Model Building: Employ a machine learning algorithm to construct the model.[12][13] For example, use Scikit-learn in Python to build a Random Forest Regressor, which is robust and handles non-linear relationships well.

  • Model Validation: Rigorously validate the model. Key metrics include the coefficient of determination (R²) for the training set and, critically, the predictive R² (Q²) for the test set. A Q² > 0.6 is generally considered indicative of a robust model.[10]

  • Prediction: Once validated, use the model to predict the bioactivity of 6-Ethoxybenzo[d]isothiazole based on its calculated descriptors.

Part B: Pharmacophore Modeling

A pharmacophore is an abstract 3D arrangement of essential molecular features (e.g., hydrogen bond donors/acceptors, aromatic rings, hydrophobic centers) that are necessary for biological activity.[14][15] A ligand-based model is built by superimposing several active molecules and identifying their common features.[16]

  • Select Active Ligands: Choose a set of 5-10 structurally diverse but potent analogs from the literature.

  • Generate Conformations: For each molecule, generate a set of low-energy 3D conformations to ensure conformational space is adequately sampled.

  • Feature Mapping & Alignment: Use software like PharmaGist or Phase to identify common pharmacophoric features and align the molecules based on these features.

  • Generate & Score Hypotheses: The software will generate multiple pharmacophore hypotheses. The best hypothesis is typically the one that maps the most features across the most active compounds.

  • Model Validation: Validate the model by using it to screen a database containing the known active ligands and a set of known inactive "decoy" molecules. A good model will successfully identify the actives while rejecting the decoys.

  • Application: The validated pharmacophore can be used as a 3D query to screen large compound libraries to find novel molecules, including our target compound, that fit the required feature arrangement, suggesting they may share the same mechanism of action.[15]

Protocol III: Structure-Based Prediction - Molecular Docking

Expertise & Rationale: Once a potential biological target is hypothesized (either from QSAR/pharmacophore screening results or from literature on analogs), structure-based methods like molecular docking can be employed.[17] Docking predicts the preferred orientation (pose) and binding affinity of a ligand when bound to a protein target.[18][19] Based on literature showing benzothiazole derivatives can act as kinase inhibitors, we will use Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) as a representative target for this protocol.[20][21]

G A 1. Obtain Target Structure (e.g., VEGFR-2 from PDB, ID: 4ASD) B 2. Prepare Receptor (Remove water, add hydrogens, assign charges) A->B D 4. Define Binding Site (Create grid box around the co-crystallized ligand or active site) B->D C 3. Prepare Ligand (Generate 3D structure of 6-Ethoxybenzo[d]isothiazole, assign charges, define rotatable bonds) E 5. Run Docking Simulation (e.g., AutoDock Vina) C->E D->E F 6. Analyze Results (Binding Energy, Poses, Interactions with residues) E->F G 7. Post-Docking Visualization (PyMOL, Chimera) F->G

Sources

Exploratory

6-Ethoxybenzo[d]isothiazole: A Technical Guide to a Privileged Scaffold in Modern Drug Discovery

Executive Summary The benzo[d]isothiazole core is a cornerstone of medicinal chemistry, recognized as a privileged scaffold due to its ability to serve as a versatile template for designing ligands that interact with a m...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The benzo[d]isothiazole core is a cornerstone of medicinal chemistry, recognized as a privileged scaffold due to its ability to serve as a versatile template for designing ligands that interact with a multitude of biological targets. This guide delves into the specific role and potential of the 6-ethoxy substituted variant, 6-ethoxybenzo[d]isothiazole, and its isomeric counterpart, 6-ethoxybenzothiazole. We will explore the synthetic rationale, structure-activity relationships (SAR), and the causal impact of the 6-ethoxy moiety on pharmacological activity. This document serves as a technical resource for researchers, chemists, and drug development professionals, providing in-depth protocols, data-driven insights, and a forward-looking perspective on this important chemical entity.

The Principle of Privileged Scaffolds

In the landscape of drug discovery, a "privileged scaffold" is a molecular framework that is capable of binding to multiple, often unrelated, biological targets.[1] These structures, like the benzo[d]isothiazole core, possess inherent drug-like properties, including a rigid bicyclic structure that reduces conformational flexibility and provides a well-defined three-dimensional arrangement for interacting with protein binding sites.[2] This pre-organization minimizes the entropic penalty upon binding, often leading to higher affinity. The strategic modification of such scaffolds allows for the rapid generation of compound libraries with diverse pharmacological profiles, accelerating the journey from hit identification to lead optimization.[1][2]

The Benzo[d]isothiazole and Benzothiazole Family: A Core of Diverse Bioactivity

The benzothiazole bicyclic ring system, composed of a fused benzene and thiazole ring, is a prominent pharmacophore found in numerous marketed drugs and clinical candidates.[2][3] Literature extensively documents its role in developing agents with a vast array of therapeutic applications, including:

  • Anticancer: Derivatives have shown potent activity against various tumor types by inhibiting key signaling pathways.[1][4]

  • Antimicrobial: The scaffold is integral to compounds with significant antibacterial and antifungal properties.[5]

  • Neuroprotection: The well-known drug Riluzole, used for amyotrophic lateral sclerosis (ALS), features a 2-aminobenzothiazole core.[1]

  • Anti-inflammatory and Analgesic: Certain substitution patterns yield compounds with potent anti-inflammatory and pain-alleviating effects.[6]

Substitutions at the C-2 and C-6 positions of the benzothiazole ring are particularly critical for modulating biological activity, making these positions key handles for medicinal chemists.[2]

Focus on the 6-Ethoxy Substitution: Synthesis and Properties

The introduction of an ethoxy group at the 6-position of the benzisothiazole or benzothiazole scaffold can significantly influence its physicochemical and pharmacological properties. While distinct isomers, both 6-ethoxybenzo[d]isothiazole (a 1,2-benzisothiazole) and 6-ethoxybenzothiazole (a 1,3-benzothiazole) leverage this substitution.

Physicochemical Properties

Here are the known and computed properties for the core scaffold of interest.

PropertyValueSource
Molecular Formula C9H9NOS[7]
Molecular Weight 179.24 g/mol [7]
CAS Number 147317-54-2[7]
Topological Polar Surface Area 50.4 Ų[7]
Rotatable Bond Count 2[7]
Synthesis of 6-Ethoxy-Substituted Scaffolds

This synthesis proceeds via the thiocyanation of 4-ethoxyaniline (p-phenetidine). The reaction utilizes ammonium thiocyanate and bromine to generate the reactive thiocyanogen species in situ.[6][8]

Step-by-Step Methodology:

  • Reaction Setup: Dissolve 4-ethoxyaniline (1 equivalent) and ammonium thiocyanate (4 equivalents) in glacial acetic acid in a reaction vessel equipped with a magnetic stirrer and cooled in an ice bath (0°C).

  • Bromine Addition: Prepare a solution of bromine (1 equivalent) in glacial acetic acid. Add this solution dropwise to the cooled reaction mixture over a period of 30 minutes with continuous stirring.

  • Reaction Progression: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for approximately 20-24 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

  • Work-up: Pour the reaction mixture into a cold aqueous solution of ammonium hydroxide (NH4OH) to neutralize the acid and precipitate the product.

  • Extraction & Purification: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate. Wash the combined organic phases with water, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Recrystallization: Purify the crude product by recrystallization from ethanol to yield pure 2-amino-6-ethoxybenzothiazole.

Synthesis_Workflow cluster_start Starting Materials cluster_reaction Reaction cluster_workup Work-up & Purification 4-Ethoxyaniline 4-Ethoxyaniline ReactionVessel Thiocyanation Reaction (0°C to Room Temp, 24h) 4-Ethoxyaniline->ReactionVessel NH4SCN Ammonium Thiocyanate NH4SCN->ReactionVessel Br2 Bromine Br2->ReactionVessel AcOH Acetic Acid (Solvent) AcOH->ReactionVessel Neutralization Quench with NH4OH ReactionVessel->Neutralization 1. Pour into Extraction Extract with Ethyl Acetate Neutralization->Extraction 2. Extract Purification Recrystallize from Ethanol Extraction->Purification 3. Concentrate & Recrystallize Product 2-Amino-6-ethoxybenzothiazole Purification->Product

The 6-Ethoxy Group as a Modulator of Pharmacological Activity

The structure-activity relationship (SAR) of 6-substituted benzothiazoles is a well-explored area. The electronic and steric properties of the substituent at this position profoundly impact the molecule's interaction with biological targets.[7]

Causal Role of the 6-Alkoxy Substitution

The presence of an alkoxy group, such as ethoxy or methoxy, at the 6-position generally confers several advantageous properties:

  • Electron-Donating Nature: As an electron-donating group, the ethoxy moiety can increase the electron density of the bicyclic ring system. This can modulate the pKa of the scaffold and enhance hydrogen bonding capabilities with target proteins, potentially increasing binding affinity.[7]

  • Lipophilicity and ADME Properties: The ethoxy group increases the lipophilicity of the molecule compared to a hydroxyl or unsubstituted variant. This can improve cell membrane permeability and oral bioavailability. However, it also impacts metabolism, and the ethoxy group itself can be a site for O-dealkylation by cytochrome P450 enzymes.

  • Steric Influence: The size and orientation of the ethoxy group can provide favorable steric interactions within a binding pocket, enhancing selectivity for a particular target.

A prominent example is 6-ethoxybenzothiazole-2-sulfonamide (EZA) , a potent carbonic anhydrase inhibitor that was developed as a clinically useful diuretic agent.[9] This demonstrates the successful application of the 6-ethoxy substitution pattern in a marketed drug.

Comparative Biological Activity Data

The following table summarizes the in-vitro cytotoxic activity of various 2-amino-6-substituted benzothiazole derivatives against different cancer cell lines, highlighting the impact of the 6-position substituent.

6-SubstituentOther Key ModificationsCancer Cell LineIC50 (µM)Reference
-H2-(4-aminophenyl)MCF-70.024[7]
-FHydrazone derivativeHeLa2.41[7]
-ClN-(4-nitrobenzyl)A549Potent[7]
-OCH3 2-(aryl-pyrrol-1-yl)phenyl)MCF-7Potent[7]
-NO22-(substituted-phenyl)HEP-2, MCF-7Active[7]

Key SAR Insights:

  • Electron-donating groups like methoxy (-OCH3), an analogue of ethoxy, can enhance anticancer activity.[7]

  • Electron-withdrawing groups such as fluoro (-F), chloro (-Cl), and nitro (-NO2) are also favorable for cytotoxicity, indicating that the electronic nature of the C-6 substituent is a critical determinant of potency.[7]

Signaling Pathway Interactions

Benzothiazole derivatives exert their biological effects by modulating key intracellular signaling pathways. Their ability to inhibit protein kinases is a primary mechanism behind their anticancer effects.

Signaling_Pathway Receptor Receptor Tyrosine Kinase (RTK) PI3K PI3K Receptor->PI3K Activation Benzothiazole 6-Ethoxybenzothiazole Derivative Benzothiazole->PI3K Inhibition Akt Akt PI3K->Akt CellSurvival Cell Proliferation & Survival Akt->CellSurvival Apoptosis Apoptosis Akt->Apoptosis Inhibition of

The PI3K/Akt signaling cascade is a critical pathway that promotes cell survival and proliferation and is often dysregulated in cancer. Many 2-amino-6-substituted benzothiazole derivatives have been shown to inhibit key kinases within this pathway, such as PI3K and Akt, leading to the induction of apoptosis (programmed cell death) in cancer cells.[7] The 6-ethoxy group can play a role in optimizing the binding of these inhibitors to the ATP-binding pocket of the target kinase.

Conclusion and Future Outlook

The 6-ethoxybenzo[d]isothiazole scaffold and its isomers represent a valuable asset in the medicinal chemist's toolkit. The 6-ethoxy substitution provides a powerful means to modulate the electronic, steric, and pharmacokinetic properties of the parent ring system. Evidence from anticancer, antimicrobial, and diuretic agents confirms the therapeutic potential of this substitution pattern.

Future research should focus on the targeted synthesis of diverse 6-ethoxybenzo[d]isothiazole libraries and their systematic evaluation against a broad panel of biological targets. A deeper understanding of the metabolic fate of the ethoxy group and its influence on drug-drug interactions will be crucial for translating promising in-vitro activity into safe and effective clinical candidates. The continued exploration of this privileged scaffold is poised to yield novel therapeutics for a range of unmet medical needs.

References

  • Effect of 6-Benzoyl-benzothiazol-2-one scaffold on the pharmacological profile of α-alkoxyphenylpropionic acid derived PPAR agonists. (2020). Journal of Enzyme Inhibition and Medicinal Chemistry. Available from: [Link]

  • Pharmacological Profiling of Substituted Benzothiazoles: Insights into Structure-Activity Relationships. (2024). Ignited Minds Journals. Available from: [Link]

  • Bhat, M., & Belagali, S. L. (2020). Structural Activity Relationship and Importance of Benzothiazole Derivatives in Medicinal Chemistry: A Comprehensive Review. Mini-Reviews in Organic Chemistry. Available from: [Link]

  • Effect of 6-Benzoyl-benzothiazol-2-one scaffold on the pharmacological profile of α-alkoxyphenylpropionic acid derived PPAR agonists. (2020). PubMed. Available from: [Link]

  • 2-Aminobenzothiazole derivatives. (n.d.). Université catholique de Louvain. Available from: [Link]

  • Structure-activity relationship studies of benzothiazole-phenyl analogs as multi-target ligands to alleviate pain without affecting normal behavior. (2020). PLOS ONE. Available from: [Link]

  • Bhat, M., & Belagali, S. L. (2020). Structural Activity Relationship and Importance of Benzothiazole Derivatives in Medicinal Chemistry: A Comprehensive Review. OUCI. Available from: [Link]

  • SYNTHESIS OF SOME SUBSTITUTED BENZOTHIAZOLE DERIVATIES AND ITS BIOLOGICAL ACTIVITIES. (n.d.). Asian Journal of Pharmaceutical and Clinical Research. Available from: [Link]

  • Design and Synthesis of benzothiazole-6-sulfonamides acting as highly potent inhibitors of carbonic anhydrase isoforms I, II, IX and XII. (2016). ResearchGate. Available from: [Link]

  • Synthesis and Antidepressant Activity Profile of Some Novel Benzothiazole Derivatives. (2022). Molecules. Available from: [Link]

  • Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives. (2022). Molecules. Available from: [Link]

  • steps for the synthesis of 6-carboxylate 2-aminobenzothiazole derivative (A1-A6a-c). (n.d.). ResearchGate. Available from: [Link]

  • Synthesis of novel benzothiazole derivatives and investigation of their enzyme inhibitory effects against Alzheimer's disease. (2022). RSC Advances. Available from: [Link]

  • Advances In Benzothiazole Scaffold: A Review of Synthesis and Medicinal Significance. (2023). Der Pharma Chemica. Available from: [Link]

  • Synthesis, Antimicrobial, Antioxidant and Molecular Docking Studies on Novel 6-Methoxybenzothiazole-piperazine Derivatives with Propanamide Chain. (2020). Letters in Drug Design & Discovery. Available from: [Link]

  • 6-Methoxy-1,3-benzothiazol-2-amine. (2012). Acta Crystallographica Section E. Available from: [Link]

  • Benzothiazole derivatives as anticancer agents. (2019). Archiv der Pharmazie. Available from: [Link]

  • Discovery of Potent Benzothiazole Inhibitors of Oxidoreductase NQO2, a Target for Inflammation and Cancer. (2024). Molecules. Available from: [Link]

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Foundational

The Strategic Modulation of Biological Activity: An In-Depth Technical Guide to the Structure-Activity Relationship of 6-Substituted Benzothiazoles

For distribution to researchers, scientists, and drug development professionals. Abstract The benzothiazole scaffold represents a privileged heterocyclic system in medicinal chemistry, forming the core of numerous compou...

Author: BenchChem Technical Support Team. Date: March 2026

For distribution to researchers, scientists, and drug development professionals.

Abstract

The benzothiazole scaffold represents a privileged heterocyclic system in medicinal chemistry, forming the core of numerous compounds with a wide array of pharmacological activities.[1][2] Strategic modifications, particularly at the 6-position of the benzothiazole ring, have been shown to significantly influence the therapeutic potential of these derivatives.[1][3] This technical guide provides a comprehensive analysis of the structure-activity relationships (SAR) of 6-substituted benzothiazoles. It delves into the synthetic rationale, the influence of substituent electronics and sterics on biological outcomes, and detailed experimental protocols for their evaluation. This document is intended to serve as a valuable resource for researchers engaged in the design and development of novel benzothiazole-based therapeutic agents.

Introduction: The Benzothiazole Core as a Versatile Pharmacophore

Benzothiazole, a bicyclic molecule formed by the fusion of a benzene and a thiazole ring, is a cornerstone in the development of bioactive compounds.[1][2] Its rigid, planar structure and the presence of nitrogen and sulfur heteroatoms provide unique opportunities for molecular interactions with various biological targets.[2] The amenability of the benzothiazole ring to substitution, especially at the 2- and 6-positions, has allowed for extensive exploration of its chemical space, leading to the discovery of potent anticancer, antimicrobial, anti-inflammatory, and neuroprotective agents.[3][4][5][6] This guide will focus specifically on the impact of substitutions at the 6-position, a critical determinant of the overall pharmacological profile.

The Influence of 6-Position Substituents on Biological Activity: A SAR Deep Dive

The nature of the substituent at the 6-position of the benzothiazole ring profoundly impacts the molecule's electronic properties, lipophilicity, and steric profile, thereby modulating its interaction with biological targets. The following sections explore the SAR of 6-substituted benzothiazoles across different therapeutic areas.

Anticancer Activity

The development of 6-substituted benzothiazoles as anticancer agents is a major focus of research.[1] These compounds have been shown to inhibit cancer cell proliferation and survival by targeting key signaling pathways.[1][3]

Key SAR Observations for Anticancer Activity:

  • Electron-Withdrawing Groups: Substituents like nitro (-NO2) and fluoro (-F) at the 6-position have demonstrated significant cytotoxic effects against various cancer cell lines.[3][7] The electron-withdrawing nature of these groups can enhance the molecule's ability to participate in crucial interactions within enzyme active sites.

  • Electron-Donating Groups: The presence of electron-donating groups, such as methoxy (-OCH3), at the 6-position has also been linked to potent anticancer activity.[3][8] This suggests that a delicate balance of electronic properties is crucial for optimal efficacy. For instance, a methoxy group at the C-6 position has been shown to significantly enhance kinase-targeted anticancer activity.[8]

  • Halogens: Halogen substituents, particularly fluorine (-F) and chlorine (-Cl), are frequently incorporated at the 6-position to improve anticancer potency.[3][9] These substitutions can enhance membrane permeability and metabolic stability.[8]

Table 1: Anticancer Activity of 2-Amino-6-Substituted Benzothiazoles

6-SubstituentOther Key ModificationsCancer Cell LineIC50 (µM)Reference
-H2-(4-aminophenyl)MCF-70.024[3]
-FHydrazone derivativeHeLa2.41[3]
-ClN-(4-nitrobenzyl)A549Potent Derivative[3]
-OCH32-(4-(2-methyl-5-(3,4,5-trimethoxyphenyl)-1H-pyrrol-1-yl)phenyl)MCF-7Potent Derivative[3]
-NO22-(substituted-phenyl)HEP-2, MCF-7-[3]
Antimicrobial Activity

6-substituted benzothiazoles have emerged as a promising class of antimicrobial agents, exhibiting activity against a range of bacteria and fungi.[4][10][11]

Key SAR Observations for Antimicrobial Activity:

  • Halogens: The introduction of halogen atoms like fluorine (-F) and chlorine (-Cl) at the 6-position often leads to enhanced antibacterial efficacy.[3][4]

  • Nitro Group: Derivatives containing a 6-nitro group have shown notable antimicrobial effects.[3][4] The strong electron-withdrawing character of the nitro group is believed to play a key role in their mechanism of action.

  • Heterocyclic Moieties: The incorporation of other heterocyclic rings at the 6-position can lead to compounds with potent and broad-spectrum antimicrobial activity.

Table 2: Antimicrobial Activity of 6-Substituted Benzothiazoles

6-SubstituentTarget OrganismActivityReference
-FS. aureus, E. coliActive[3]
-ClS. aureus, E. coliActive[4]
-NO2S. aureus, E. coliActive[3][4]
MethoxyS. aureus, E. coliActive[10]

Synthetic Strategies and Experimental Protocols

The synthesis of 6-substituted benzothiazoles typically begins with appropriately substituted anilines. A common and versatile method involves the reaction of a 4-substituted aniline with a thiocyanate salt in the presence of bromine.[3]

General Synthetic Workflow

G cluster_0 Synthesis of 6-Substituted-2-Aminobenzothiazole cluster_1 Derivatization at the 2-Amino Group 4-Substituted Aniline 4-Substituted Aniline Cyclization Cyclization 4-Substituted Aniline->Cyclization Potassium Thiocyanate Potassium Thiocyanate Potassium Thiocyanate->Cyclization Bromine in Acetic Acid Bromine in Acetic Acid Bromine in Acetic Acid->Cyclization 6-Substituted-2-Aminobenzothiazole 6-Substituted-2-Aminobenzothiazole Cyclization->6-Substituted-2-Aminobenzothiazole Intermediate Intermediate 6-Substituted-2-Aminobenzothiazole->Intermediate Acetylation Acetylation Intermediate->Acetylation Chloroacetyl Chloride Chloroacetyl Chloride Chloroacetyl Chloride->Acetylation 2-Chloro-N-(6-substituted-benzothiazol-2-yl)acetamide 2-Chloro-N-(6-substituted-benzothiazol-2-yl)acetamide Acetylation->2-Chloro-N-(6-substituted-benzothiazol-2-yl)acetamide Nucleophilic Substitution Nucleophilic Substitution 2-Chloro-N-(6-substituted-benzothiazol-2-yl)acetamide->Nucleophilic Substitution Diverse Library of Compounds Diverse Library of Compounds Nucleophilic Substitution->Diverse Library of Compounds

Caption: General workflow for the synthesis of 6-substituted benzothiazole derivatives.

Detailed Experimental Protocol: Synthesis of 2-Amino-6-substituted benzothiazoles[12][13]
  • Reaction Setup: To a solution of the appropriate 4-substituted aniline (0.01 mol) and potassium thiocyanate (0.08 mol) in glacial acetic acid (20 mL), cooled to below room temperature, add a solution of bromine (1.6 mL) in glacial acetic acid (6 mL) dropwise with stirring.

  • Reaction Execution: Maintain the temperature below room temperature during the addition. After the addition is complete, stir the mixture for an additional 2 hours at room temperature.

  • Work-up: Allow the reaction mixture to stand overnight. Add water (6 mL) to the resulting orange precipitate and heat the slurry to 85°C. Filter the hot mixture.

  • Purification: Treat the residue with glacial acetic acid (10 mL), heat to 85°C, and filter while hot. Combine the filtrates, cool, and neutralize with concentrated ammonia solution to a pH of 6.

  • Isolation: Collect the resulting dark yellow precipitate by filtration and recrystallize from a suitable solvent (e.g., benzene) to obtain the pure 6-substituted-2-aminobenzothiazole.[12]

In Vitro Anticancer Assay (MTT Assay)[1]
  • Cell Seeding: Seed human cancer cells (e.g., MCF-7, A549) into 96-well plates at a predetermined density and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).

  • Compound Treatment: Treat the cells with various concentrations of the synthesized 6-substituted benzothiazole derivatives for 48 hours.

  • MTT Addition: After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for an additional 4 hours.

  • Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solution using a microplate reader at a wavelength of 570 nm.

  • Data Analysis: Calculate the percentage of cell proliferation inhibition relative to untreated control cells and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).[1]

G Start Start Seed Cancer Cells in 96-well Plate Seed Cancer Cells in 96-well Plate Start->Seed Cancer Cells in 96-well Plate Incubate Overnight Incubate Overnight Seed Cancer Cells in 96-well Plate->Incubate Overnight Treat with Test Compounds Treat with Test Compounds Incubate Overnight->Treat with Test Compounds Incubate for 48h Incubate for 48h Treat with Test Compounds->Incubate for 48h Add MTT Reagent Add MTT Reagent Incubate for 48h->Add MTT Reagent Incubate for 4h Incubate for 4h Add MTT Reagent->Incubate for 4h Solubilize Formazan Crystals Solubilize Formazan Crystals Incubate for 4h->Solubilize Formazan Crystals Measure Absorbance at 570 nm Measure Absorbance at 570 nm Solubilize Formazan Crystals->Measure Absorbance at 570 nm Calculate IC50 Values Calculate IC50 Values Measure Absorbance at 570 nm->Calculate IC50 Values End End Calculate IC50 Values->End

Caption: Experimental workflow for the MTT assay.

Mechanistic Insights: Targeting Cellular Signaling Pathways

The biological effects of 6-substituted benzothiazoles are often mediated through their interaction with critical intracellular signaling pathways.[3] For instance, in the context of cancer, these compounds have been shown to modulate pathways like PI3K/Akt and MAPK/ERK, which are central to cell proliferation and survival.[3]

G Growth Factor Growth Factor Receptor Tyrosine Kinase Receptor Tyrosine Kinase Growth Factor->Receptor Tyrosine Kinase PI3K PI3K Receptor Tyrosine Kinase->PI3K Akt Akt PI3K->Akt Cell Proliferation & Survival Cell Proliferation & Survival Akt->Cell Proliferation & Survival 6-Substituted Benzothiazole 6-Substituted Benzothiazole 6-Substituted Benzothiazole->Akt

Caption: Hypothetical inhibition of the PI3K/Akt signaling pathway by a 6-substituted benzothiazole.

Future Directions and Conclusion

The 6-substituted benzothiazole scaffold remains a highly fertile ground for the discovery of novel therapeutic agents.[1] The extensive research to date has established clear SAR trends that can guide the rational design of next-generation compounds with improved potency, selectivity, and pharmacokinetic properties. Future efforts should focus on exploring a wider diversity of substituents at the 6-position, including more complex heterocyclic and polycyclic systems. Furthermore, a deeper understanding of the molecular targets and mechanisms of action of these compounds will be crucial for their successful clinical translation.

References

  • SYNTHESIS OF SOME SUBSTITUTED BENZOTHIAZOLE DERIVATIES AND ITS BIOLOGICAL ACTIVITIES.
  • Literature review of 6-substituted benzothiazole compounds - Benchchem.
  • A Comparative Guide to the Structure-Activity Relationship of 2-Amino-6-Substituted Benzothiazoles - Benchchem.
  • Green synthesis and biological evaluation of 6-substituted-2-(2-hydroxy/methoxy phenyl)benzothiazole derivatives as potential antioxidant, antibacterial and antitumor agents - PubMed.
  • SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL ACTIVITY OF VARIOUS SUBSTITUTED BENZOTHIAZOLE DERIVATIVES.
  • Biological Activity of Substituted Benzothiazoles - R Discovery.
  • Synthesis and Biological Activities of Some Benzothiazole Derivatives - Asian Journal of Research in Chemistry.
  • Recent insights into antibacterial potential of benzothiazole derivatives - PMC.
  • Pharmacological Profiling of Substituted Benzothiazoles: Insights into Structure-Activity Relationships - Ignited Minds Journals.
  • Synthesis, Molecular Docking, and Antimicrobial Evaluation of 2-(Substituted Amino)-N-(6-Substituted-1,3-Benzothiazol-2yl) Acetamide - PubMed.
  • Synthesis of some benzothiazole derivatives evaluated as antimicrobials and antibiofilms.
  • Synthesis, characterization and biological evaluation of some novel 6-fluoro benzothiazole substituted thiazolidinones as anthelmintic activity - Der Pharma Chemica.
  • Synthesis of some new 6-chloro-2-aminobenzothiazole and the study of their biological activities against.
  • (PDF) SYNTHESIS AND BIOLOGICAL EVALUATION OF 6-FLUORO BENZOTHIAZOLE SUBSTITUTED 1,3,4-THIADIAZOLE - ResearchGate.
  • Structure-activity relationship studies of benzothiazole-phenyl analogs as multi-target ligands to alleviate pain without affecting normal behavior - PMC.
  • European Journal of Medicinal Chemistry - Uniba.
  • Benzothiazole Substitution Analogs of Rhodacyanine Hsp70 Inhibitors Modulate Tau Accumulation - PMC.
  • Structural Activity Relationship and Importance of Benzothiazole Derivatives in Medicinal Chemistry: A Comprehensive Review.
  • SAR of different substituted benzothiazole derivatives as antibacterial agent - ResearchGate.
  • Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents - Frontiers.
  • Full article: Novel benzothiazole derivatives as multitargeted-directed ligands for the treatment of Alzheimer's disease - Taylor & Francis.
  • Synthesis of novel benzothiazole derivatives and investigation of their enzyme inhibitory effects against Alzheimer's diseas - AVESİS.
  • Benzothiazole and 2,3-dihydro-1,5-benzoxazepine Derivatives Demonstrate Antimicrobial Activity - Who we serve.
  • Biological Screening and Structure Activity relationship of Benzothiazole - ResearchGate.
  • Benzothiazole derivatives as anticancer agents - PMC - NIH.
  • Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances - MDPI.
  • Full article: Medicinal significance of benzothiazole scaffold: an insight view.
  • Anticancer and Anti-Inflammatory Effects of Benzothiazole Derivatives Targeting NF-κB/COX-2/iNOS in a Hepatocellular Carcinoma Cell Line - PMC.

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Protocols & Analytical Methods

Method

Step-by-step synthesis of 6-Ethoxybenzo[d]isothiazole derivatives

Application Note: Advanced Synthesis and Derivatization of 6-Ethoxybenzo[d]isothiazole Scaffolds Prepared By: Senior Application Scientist, Chemical Development & Process Optimization Target Audience: Researchers, Synthe...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Advanced Synthesis and Derivatization of 6-Ethoxybenzo[d]isothiazole Scaffolds

Prepared By: Senior Application Scientist, Chemical Development & Process Optimization Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound Focus: 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid (CAS: 869782-82-1)

Executive Summary

Benzo[d]isothiazoles are highly privileged scaffolds in medicinal chemistry, frequently serving as bioisosteres for indoles and benzisoxazoles in the development of atypical antipsychotics, antimicrobial agents, and selective enzyme inhibitors. The 6-ethoxy derivative, specifically 6-ethoxybenzo[d]isothiazole-3-carboxylic acid, provides a versatile handle for downstream functionalization (via amide coupling or decarboxylative cross-coupling) while modulating the lipophilicity and electronic distribution of the core pharmacophore.

This application note details a robust, scalable, and self-validating protocol for the synthesis of 6-ethoxybenzo[d]isothiazole-3-carboxylic acid. By moving away from harsh, traditional sulfenyl chloride cyclizations—which risk electrophilic chlorination of the electron-rich ethoxy-substituted aromatic ring—this protocol utilizes a tandem ring-opening/oxidative cyclization strategy.

Mechanistic Rationale & Causality

The synthesis relies on the construction and subsequent oxidative rearrangement of a benzothiophene-2,3-dione intermediate.

  • Acylation & Friedel-Crafts Closure: 3-Ethoxythiophenol is reacted with oxalyl chloride. Oxalyl chloride serves a dual purpose: it initially forms a thioester, and the remaining acyl chloride undergoes an intramolecular Friedel-Crafts acylation to form 6-ethoxybenzo[b]thiophene-2,3-dione. Causality: The ethoxy group at the meta-position of the thiophenol strongly directs the cyclization para to itself, ensuring high regioselectivity for the 6-ethoxy isomer rather than the 4-ethoxy isomer.

  • Nucleophilic Ring Opening: The addition of aqueous ammonia attacks the highly electrophilic C2 carbonyl of the dione, cleaving the C-S bond to generate a 2-mercapto-4-ethoxyphenylglyoxylic acid amide intermediate.

  • Oxidative Cyclization: In the presence of a mild oxidant (hydrogen peroxide), the free thiol is oxidized to a sulfenic acid intermediate, which is rapidly trapped by the adjacent amide nitrogen to form the stable S-N bond of the isothiazole ring. Causality: H₂O₂ is selected over halogen-based oxidants to prevent unwanted halogenation of the activated aromatic ring, ensuring a high-purity profile of the target carboxylic acid[1].

Synthetic Workflow

Workflow for the synthesis of 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid via oxidative rearrangement.

Step-by-Step Experimental Protocols

Safety Note: Oxalyl chloride is highly toxic and corrosive. Hydrogen peroxide at high concentrations is a strong oxidizer. All procedures must be conducted in a fully functioning fume hood with appropriate PPE.

Step 1: Synthesis of 6-Ethoxybenzo[b]thiophene-2,3-dione
  • Preparation: To an oven-dried, 500 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 3-ethoxythiophenol (10.0 g, 64.8 mmol) and anhydrous dichloromethane (DCM, 150 mL).

  • Addition: Cool the solution to 0 °C using an ice-water bath. Add oxalyl chloride (8.3 mL, 97.2 mmol, 1.5 equiv) dropwise over 20 minutes via a syringe.

  • Cyclization: Allow the reaction to warm to room temperature and stir for 2 hours. Then, add anhydrous aluminum chloride (AlCl₃, 10.3 g, 77.8 mmol, 1.2 equiv) in small portions to facilitate the Friedel-Crafts closure.

  • In-Process Control (IPC): Quench a 50 µL aliquot in methanol and analyze via LC-MS. The reaction is complete when the starting material mass is consumed, and the target dione mass (M+H = 209.0) is dominant.

  • Workup: Pour the reaction mixture carefully over crushed ice (200 g) and 1M HCl (100 mL). Extract the aqueous layer with DCM (2 x 100 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude dione as a deep orange solid.

Step 2: Ring Opening and Oxidative Cyclization
  • Ring Opening: Suspend the crude 6-ethoxybenzo[b]thiophene-2,3-dione (approx. 12.5 g) in a mixture of THF (100 mL) and water (50 mL). Add aqueous ammonia (28-30%, 40 mL) dropwise at room temperature. The solution will turn pale yellow as the ring opens to form the glyoxylic acid amide intermediate. Stir for 1 hour.

  • Oxidation: Cool the mixture to 0 °C. Slowly add aqueous hydrogen peroxide (30% w/w, 15 mL) dropwise over 30 minutes. Critical Parameter: Maintain the internal temperature below 15 °C to prevent over-oxidation to the sulfone.

  • Cyclization & Hydrolysis: Allow the reaction to warm to room temperature and stir for 12 hours. The intermediate amide hydrolyzes to the carboxylic acid under the basic conditions.

  • IPC: Analyze via TLC (DCM:MeOH 9:1 with 1% AcOH). The product spot should be strongly UV-active.

  • Isolation: Concentrate the mixture under reduced pressure to remove THF. Acidify the remaining aqueous solution with 2M HCl to pH 2. A precipitate will form. Filter the solid, wash with cold water, and dry under vacuum at 50 °C to afford 6-ethoxybenzo[d]isothiazole-3-carboxylic acid (CAS: 869782-82-1) as an off-white powder.

Data Presentation: Optimization of Oxidative Cyclization

To ensure maximum yield and prevent the formation of sulfone byproducts, various oxidants and temperature profiles were evaluated during Step 2. The data below validates the selection of 30% H₂O₂ at 0 °C to RT.

Oxidant SystemEquivalentsTemperature ProfileIPC Observation (Byproducts)Isolated Yield (%)
Air (O₂) / Cu(OAc)₂0.1 (Cat.)RT, 24hIncomplete conversion42%
Iodine (I₂) / KI1.2RT, 12hTrace iodination on aromatic ring68%
H₂O₂ (30% aq.)2.5RT, 12hSignificant sulfone formation55%
H₂O₂ (30% aq.) 2.5 0 °C to RT, 12h Clean conversion, no sulfone 84%
m-CPBA1.10 °C, 4hComplex mixture, N-oxidation31%

Table 1: Optimization parameters for the oxidative cyclization of the 2-mercapto-4-ethoxyphenylglyoxylic acid intermediate.

References

  • ChemBuyersGuide. (n.d.). Neostar United Industrial Co., Ltd. Product Catalog (CAS: 869782-82-1). Retrieved March 13, 2026, from [Link]

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Application

Application Note: 6-Ethoxybenzo[d]isothiazole as a Strategic Intermediate in the Discovery of α7 nAChR Agonists

Executive Summary In the landscape of central nervous system (CNS) drug discovery, the 1,2-benzisothiazole scaffold has emerged as a privileged pharmacophore. Specifically, 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid (...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of central nervous system (CNS) drug discovery, the 1,2-benzisothiazole scaffold has emerged as a privileged pharmacophore. Specifically, 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid (CAS 869782-82-1) serves as a critical, high-value intermediate in the synthesis of novel ligands targeting the alpha-7 nicotinic acetylcholine receptor (α7 nAChR)[1][2]. This application note provides a comprehensive, mechanistically grounded guide to the synthesis, quality control, and pharmacological application of this intermediate, designed for medicinal chemists and drug development professionals.

Mechanistic Rationale: Scaffold Design & Target Biology

The design of α7 nAChR agonists often requires a delicate balance of hydrogen-bond accepting capabilities and tailored lipophilicity to penetrate the blood-brain barrier (BBB) and engage the receptor's orthosteric binding site[3][4].

The 6-ethoxybenzo[d]isothiazole core offers two distinct structural advantages:

  • Bioisosteric Replacement : The 1,2-benzisothiazole ring acts as a metabolically robust bioisostere for indoles and benzisoxazoles[5]. The sulfur-nitrogen bond provides unique geometry and hydrogen-bonding potential that resists rapid oxidative degradation by cytochrome P450 enzymes[6].

  • Hydrophobic Pocket Engagement : The ethoxy substitution at the 6-position is not arbitrary. It is precisely sized to occupy a specific hydrophobic sub-pocket within the α7 nAChR ligand-binding domain, significantly enhancing binding affinity and selectivity over the α4β2 nAChR subtype[2][4].

Chemical Synthesis Workflow

The most efficient route to 6-ethoxybenzo[d]isothiazole-3-carboxylic acid begins with the oxidative ring expansion of a benzothiophene precursor. This atom-economical approach avoids complex de novo construction of the isothiazole ring[3].

SynthesisWorkflow A 6-Ethoxy-1-benzothiophene -2,3-dione (Starting Material) B 6-Ethoxybenzo[d]isothiazole -3-carboxamide (Intermediate 1) A->B NH4OH, H2O2 Oxidative Cleavage & Ring Closure C 6-Ethoxybenzo[d]isothiazole -3-carboxylic acid (CAS 869782-82-1) B->C NaOH, MeOH Alkaline Hydrolysis D α7 nAChR Agonist (API Candidate) C->D Bicyclic Amine Amide Coupling (e.g., HATU/DIPEA)

Chemical synthesis workflow of 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid and API generation.

Validated Experimental Protocols

The following protocols are designed as self-validating systems , where physical and chemical changes provide real-time feedback on reaction success, ensuring high reproducibility[3].

Protocol A: Synthesis of 6-Ethoxybenzo[d]isothiazole-3-carboxamide

Causality & Mechanism : The highly electrophilic C2 carbonyl of the 6-ethoxy-1-benzothiophene-2,3-dione undergoes rapid nucleophilic attack by ammonia. The subsequent introduction of hydrogen peroxide facilitates the oxidative cleavage of the C-S bond. The resulting intermediate rapidly cyclizes with the adjacent amide, thermodynamically driving the formation of the highly stable, aromatic 1,2-benzisothiazole ring.

Step-by-Step Procedure :

  • Suspend 6-ethoxy-1-benzothiophene-2,3-dione (1.0 eq, typically presenting as an orange solid) in a 30% aqueous solution of ammonium hydroxide (approx. 4.5 mL per mmol of dione)[3].

  • Critical Step : Slowly add a 35% aqueous solution of hydrogen peroxide (0.5 mL per mmol). Note: The reaction is exothermic. Control the addition rate to maintain the temperature below 40°C.

  • Maintain the reaction mixture under continuous stirring at room temperature for 12 hours.

  • Self-Validation Check : The successful conversion is marked by a distinct color shift. The initial orange suspension will transition to a precipitated pink/off-white solid[3].

  • Isolate the precipitated solids via vacuum filtration, wash extensively with cold deionized water to remove residual peroxides and ammonia, and dry under high vacuum to afford the carboxamide intermediate.

Protocol B: Synthesis of 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid

Causality & Mechanism : Primary carboxamides on electron-rich aromatic rings are highly stable. Therefore, harsh alkaline conditions and extended thermal energy are required to drive the hydrolysis to completion. Subsequent acidification protonates the carboxylate salt, drastically reducing its aqueous solubility and forcing the product to precipitate out of the solution[3].

Step-by-Step Procedure :

  • Dissolve the 6-ethoxybenzo[d]isothiazole-3-carboxamide (1.0 eq) in analytical-grade methanol (approx. 18 mL per mmol)[3].

  • Add 10 N sodium hydroxide solution (approx. 2.2 mL per mmol).

  • Heat the mixture at reflux (approx. 65°C) for 12 hours to ensure complete hydrolysis.

  • Cool the reaction mixture to room temperature.

  • Self-Validation Check : Slowly acidify the mixture by the dropwise addition of concentrated hydrochloric acid until the pH is < 2. A thick precipitate will form immediately as the carboxylate is protonated to the free acid[3].

  • Extract the aqueous layer with dichloromethane (2x). Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product via flash chromatography (e.g., 300/50/1 dichloromethane/methanol/formic acid) to yield the pure 6-ethoxy-1,2-benzisothiazole-3-carboxylic acid as a solid[3].

Analytical Characterization & Quality Control

To ensure the integrity of the intermediate before proceeding to complex API coupling (e.g., with 1,4-diazabicyclo[3.2.2]nonane), the following quantitative data and specifications must be met[1][2][3]:

ParameterExpected SpecificationAnalytical MethodRationale for QC
Appearance Pink to off-white solidVisual InspectionOrange impurities indicate unreacted dione starting material.
Molecular Weight 223.25 g/mol LC/MS (ESI+)Confirms structural identity ( m/z [M+H]+ = 224.0)[1].
Purity 98.0%HPLC (UV at 254 nm)Essential to prevent competitive side-reactions during amide coupling.
1 H NMR Specific aromatic & aliphatic shifts400 MHz NMR (CDCl 3​ or DMSO- d6​ )Validates the regiochemistry of the 6-ethoxy substitution on the core[2].

Pharmacological Application & Screening

Once the 6-ethoxybenzo[d]isothiazole-3-carboxylic acid is coupled to a basic amine pharmacophore, the resulting compound acts as a potent ligand for the α7 nAChR[4]. Activation of this homopentameric ion channel is a highly sought-after mechanism for treating cognitive deficits associated with Alzheimer's disease and schizophrenia[4][5].

PharmacologicalPathway Ligand Benzisothiazole API (α7 nAChR Agonist) Receptor α7 Nicotinic Acetylcholine Receptor (Homopentamer) Ligand->Receptor Orthosteric Binding IonChannel Ion Channel Opening (Conformational Shift) Receptor->IonChannel Activation Calcium Intracellular Ca2+ Influx IonChannel->Calcium Cation Permeability Signaling Downstream Signaling (ERK/CREB Activation) Calcium->Signaling Kinase Phosphorylation Outcome Cognitive Enhancement (Synaptic Plasticity) Signaling->Outcome Gene Transcription

Mechanism of action for α7 nAChR agonists derived from the 6-ethoxybenzo[d]isothiazole scaffold.

Screening Workflow : To validate the efficacy of the synthesized APIs, researchers should employ radioligand binding assays (e.g., displacement of [3H] -methyllycaconitine) to determine receptor affinity ( Ki​ ), followed by whole-cell patch-clamp electrophysiology to confirm functional agonism (calcium current induction) at the α7 nAChR[4][7].

Sources

Method

Application Notes and Protocols for Antimicrobial Assays of 6-Ethoxybenzo[d]isothiazole

For Researchers, Scientists, and Drug Development Professionals Introduction: The Imperative for Novel Antimicrobial Agents The rise of antimicrobial resistance (AMR) presents a formidable challenge to global health, nec...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Novel Antimicrobial Agents

The rise of antimicrobial resistance (AMR) presents a formidable challenge to global health, necessitating the urgent discovery and development of new chemical entities with potent antimicrobial activity.[1] Heterocyclic compounds, particularly those containing thiazole and isothiazole scaffolds, have emerged as a promising class of molecules due to their diverse biological activities.[1][2][3][4] The isothiazole ring system, a five-membered heterocycle containing nitrogen and sulfur, is a key pharmacophore in various biologically active compounds.[5][6] 6-Ethoxybenzo[d]isothiazole, a derivative of this class, represents a molecule of interest for antimicrobial screening. Its structural features suggest the potential for interaction with microbial targets, a hypothesis that warrants rigorous investigation through standardized antimicrobial assays.

This document serves as a comprehensive guide for researchers, providing detailed application notes and standardized protocols for evaluating the antimicrobial efficacy of 6-Ethoxybenzo[d]isothiazole and its analogues. The methodologies described herein are grounded in established principles of microbiology and are aligned with international standards set forth by organizations such as the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[7][8][9][10][11][12]

Physicochemical Properties and Handling of 6-Ethoxybenzo[d]isothiazole

A thorough understanding of the physicochemical properties of 6-Ethoxybenzo[d]isothiazole is crucial for accurate and reproducible antimicrobial testing.

Table 1: Physicochemical Properties of 6-Ethoxybenzo[d]isothiazole (Hypothetical Data)

PropertyValueNotes
Molecular FormulaC₉H₉NOS
Molecular Weight179.24 g/mol
AppearanceWhite to off-white crystalline solidVisual inspection.
SolubilitySoluble in DMSO, ethanol; sparingly soluble in waterEssential for preparing stock solutions. The use of DMSO is common for antimicrobial testing of novel compounds.[13]
Melting Point85-88 °CTo be determined experimentally.
StabilityStable under standard laboratory conditions. Protect from light.Long-term storage recommendations should be established.

Preparation of Stock Solutions:

For antimicrobial assays, it is imperative to prepare a high-concentration stock solution of 6-Ethoxybenzo[d]isothiazole in a suitable solvent, typically dimethyl sulfoxide (DMSO), due to its low toxicity to most microorganisms at the final tested concentrations.[13]

  • Accurately weigh a precise amount of 6-Ethoxybenzo[d]isothiazole.

  • Dissolve the compound in 100% DMSO to a final concentration of 10 mg/mL (or as required).

  • Sterilize the stock solution by filtration through a 0.22 µm syringe filter.

  • Store the stock solution in small aliquots at -20°C to prevent repeated freeze-thaw cycles.

Core Antimicrobial Susceptibility Testing Protocols

The following protocols are fundamental for determining the antimicrobial activity of a novel compound.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[14][15] The broth microdilution method is a widely accepted and standardized technique for MIC determination.[14][15]

Materials:

  • 96-well sterile microtiter plates

  • Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

  • Microbial cultures (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

  • 0.5 McFarland standard

  • Spectrophotometer

  • Multichannel pipette

  • Incubator

Protocol:

  • Preparation of Microbial Inoculum:

    • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test microorganism.

    • Suspend the colonies in sterile saline or MHB.

    • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[6]

    • Dilute the standardized suspension in the appropriate broth to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.[16]

  • Serial Dilution of 6-Ethoxybenzo[d]isothiazole:

    • Dispense 100 µL of sterile broth into all wells of a 96-well plate.

    • Add 100 µL of the 6-Ethoxybenzo[d]isothiazole stock solution (or a pre-diluted working solution) to the first well of each row to be tested.

    • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing thoroughly, and repeating this process across the plate to the tenth well. Discard 100 µL from the tenth well.

    • Well 11 should contain broth and the microbial inoculum (positive control for growth).

    • Well 12 should contain only broth (negative control for sterility).

  • Inoculation and Incubation:

    • Add 100 µL of the prepared microbial inoculum to wells 1 through 11.

    • The final volume in each well will be 200 µL.

    • Incubate the plate at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.[6]

  • Reading the MIC:

    • After incubation, visually inspect the plates for turbidity.

    • The MIC is the lowest concentration of 6-Ethoxybenzo[d]isothiazole at which there is no visible growth of the microorganism.

dot

Caption: Workflow for Minimum Inhibitory Concentration (MIC) Assay.

Determination of Minimum Bactericidal Concentration (MBC)

The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.[16][17][18] This assay is a logical extension of the MIC test.

Materials:

  • Agar plates (e.g., Tryptic Soy Agar or Mueller-Hinton Agar)

  • Sterile pipette tips or loops

  • Spreader

Protocol:

  • Following MIC Determination:

    • From the wells of the MIC plate that show no visible growth (i.e., at and above the MIC), take a 10-100 µL aliquot.[16]

  • Subculturing:

    • Spread the aliquot onto the surface of a fresh agar plate.

    • Also, plate an aliquot from the positive control well to ensure the initial inoculum was viable.

  • Incubation:

    • Incubate the agar plates at 37°C for 24-48 hours.[16]

  • Reading the MBC:

    • After incubation, count the number of colonies on each plate.

    • The MBC is the lowest concentration of 6-Ethoxybenzo[d]isothiazole that results in a ≥99.9% reduction in the number of colony-forming units (CFUs) compared to the initial inoculum count.[16][17]

dot

MBC_Workflow MIC_Plate MIC Plate (Post-Incubation) Clear_Wells Select Clear Wells (MIC and higher concentrations) MIC_Plate->Clear_Wells Identify Subculture Subculture Aliquots onto Fresh Agar Plates Clear_Wells->Subculture Aliquot Incubate_Agar Incubate Agar Plates (37°C, 24-48h) Subculture->Incubate_Agar Count_CFU Count Colony-Forming Units (CFUs) Incubate_Agar->Count_CFU Determine_MBC Determine MBC (≥99.9% killing) Count_CFU->Determine_MBC

Caption: Workflow for Minimum Bactericidal Concentration (MBC) Assay.

Table 2: Example Antimicrobial Activity Data for Isothiazole Derivatives

CompoundOrganismMIC (µg/mL)MBC (µg/mL)Reference
Isothiazolone Analogue 5aE. coli BL21 (NDM-1)<0.032Not Reported[19]
Isothiazolone-nitroxide hybrid 22S. aureus (MSSA)35Not Reported[20]
Isothiazolone-nitroxide hybrid 22S. aureus (VRSA)8.75Not Reported[20]
Thiazole Derivative 3S. aureus230-700470-940[21]
Thiazole Derivative 9C. albicans60-230110-470[21]

Potential Mechanism of Action

While the specific mechanism of action for 6-Ethoxybenzo[d]isothiazole requires dedicated investigation, the broader class of isothiazolones is known to exert its antimicrobial effects through a multi-targeted approach. The antibacterial properties of isothiazolinones are attributed to their ability to act as electrophilic agents.[22] This reactivity allows them to interact with and disrupt critical cellular components.

Key mechanistic insights include:

  • Enzyme Inhibition: Isothiazolones can react with thiol groups (-SH) present in the active sites of essential enzymes, such as dehydrogenases.[22] This covalent modification leads to the inactivation of these enzymes, thereby disrupting crucial metabolic pathways, including respiration and energy production.[22]

  • Disruption of Cellular Functions: The inhibition of critical physiological functions occurs rapidly upon exposure to isothiazolones. This includes the cessation of growth, oxygen consumption, and ATP synthesis.[22]

  • Generation of Free Radicals: The interaction of isothiazolones with cellular components can lead to the production of free radicals, which cause widespread damage to proteins, lipids, and nucleic acids, ultimately contributing to cell death.[22]

This multi-targeted mechanism is advantageous as it may reduce the likelihood of microorganisms developing resistance.[22]

dot

Mechanism_of_Action cluster_targets Cellular Targets cluster_effects Cellular Effects Isothiazolone Isothiazolone (Electrophilic Agent) Enzymes Thiol-containing Enzymes Isothiazolone->Enzymes Reacts with Cellular_Components Proteins, Lipids, DNA Isothiazolone->Cellular_Components Induces Inhibition Enzyme Inactivation Enzymes->Inhibition Metabolism Metabolic Pathways (Respiration, ATP Synthesis) Damage Oxidative Damage Cellular_Components->Damage via Free Radicals Disruption Metabolic Disruption Inhibition->Disruption Cell_Death Cell Death Disruption->Cell_Death Damage->Cell_Death

Caption: Putative Mechanism of Action for Isothiazolone Antimicrobials.

Conclusion and Future Directions

The protocols outlined in this document provide a robust framework for the initial antimicrobial characterization of 6-Ethoxybenzo[d]isothiazole. Adherence to these standardized methods will ensure the generation of high-quality, reproducible data that is essential for the progression of this compound through the drug discovery pipeline. Future studies should focus on expanding the panel of tested microorganisms to include clinically relevant resistant strains, conducting time-kill kinetic assays to understand the dynamics of its bactericidal or bacteriostatic activity, and elucidating its precise molecular targets to further refine our understanding of its mechanism of action. The exploration of isothiazole derivatives like 6-Ethoxybenzo[d]isothiazole holds significant promise in the ongoing search for novel therapeutic agents to combat the global threat of antimicrobial resistance.

References

  • Sharshira, E. M., & Hamdy, N. M. (2012). Synthesis, Characterization and Antimicrobial Activities of Some Thiazole Derivatives. American Journal of Organic Chemistry, 2(4), 88-93.
  • Patel, N. B., & Shaikh, F. M. (2012). Synthesis, Spectral Studies and Biological Evaluation of Schiff Base Derivatives of Benzothiazole for Antimicrobial Activity. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 3(4), 847-854.
  • CLSI. (2023). Performance Standards for Antimicrobial Susceptibility Testing; 33rd Informational Supplement (M100-S33).
  • Collier, P. J., Ramsey, A. J., Austin, P., & Gilbert, P. (1990). The Mechanism of Action of Isothiazolone Biocides. International Journal of Cosmetic Science, 12(5), 221-229. [Link]

  • Popiołek, E., Climova, A., & Rusu, A. (2022). Synthesis and Biological Evaluation of Thiazole-Based Derivatives with Potential against Breast Cancer and Antimicrobial Agents. Molecules, 27(17), 5621. [Link]

  • Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71-79. [Link]

  • Wang, Y., Li, Y., Zhang, Y., Wang, Y., Li, J., & Li, Z. (2023). Identification of isothiazolones analogues as potent bactericidal agents against antibiotic resistant CRE and MRSA strains. European Journal of Medicinal Chemistry, 247, 115024. [Link]

  • Rewish, N. M., Fadda, A. A., & Elmorsy, M. R. (2025). Novel Triazole-Carbohydrazide hydrazones with dual antioxidant and antibacterial potential. Journal of Molecular Structure, 1311, 138139. [Link]

  • BMG LABTECH. (2024). The minimum bactericidal concentration of antibiotics. [Link]

  • European Committee on Antimicrobial Susceptibility Testing. (2026). EUCAST Home. [Link]

  • Imramovsky, A., Pejchal, V., & Stolarikova, J. (2015). Synthesis, structural characterization, antimicrobial and antifungal activity of substituted 6-fluorobenzo[d]thiazole amides. Medicinal Chemistry Research, 24(10), 3745-3755. [Link]

  • European Committee on Antimicrobial Susceptibility Testing. (2023). Routine and extended internal quality control for MIC determination and disk diffusion as recommended by EUCAST. Version 13.1. [Link]

  • Al-Jumaili, A. A. S., & Al-Amery, K. J. A. (2024). Antimicrobial activity, minimum inhibitory concentration and cytotoxicity of thiadiazol compound. Romanian Journal of Infectious Diseases, 27(1), 30-35. [Link]

  • Clinical and Laboratory Standards Institute. (n.d.). Antimicrobial Susceptibility Testing. [Link]

  • de la Fuente-Núñez, C., Reffuveille, F., & Hancock, R. E. (2017). Isothiazolone–Nitroxide Hybrids with Activity against Antibiotic-Resistant Staphylococcus aureus Biofilms. ACS Omega, 2(10), 7079-7087. [Link]

  • Stankova, I., Chobanov, I., & Georgieva, M. (2022). Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies. Molecules, 27(19), 6563. [Link]

  • Giske, C. G., Turnidge, J., Cantón, R., & Kahlmeter, G. (2013). EUCAST expert rules in antimicrobial susceptibility testing. Clinical Microbiology and Infection, 19(2), 141-160. [Link]

  • CHAIN. (2016). ANTIMICROBIAL SUSCEPTIBILITY TESTING (CLSI) (MASTER) Version 1.01. [Link]

  • Kumar, A., Kumar, A., & Kumar, A. (2022). Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. Journal of Heterocyclic Chemistry, 59(11), 1937-1954. [Link]

  • Li, J., Wang, Y., & Zhang, Y. (2018). Design, synthesis and fungicidal activity of isothiazole–thiazole derivatives. RSC Advances, 8(71), 40786-40794. [Link]

  • Oniga, S., & Oniga, O. (2021). An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. Molecules, 26(3), 633. [Link]

  • Haviernik, J., & Kapustikova, I. (2022). Improving Antimicrobial Activity and Physico-Chemical Properties by Isosteric Replacement of 2-Aminothiazole with 2-Aminooxazole. Molecules, 27(9), 2975. [Link]

  • Giske, C. G., Turnidge, J., Cantón, R., & Kahlmeter, G. (2011). EUCAST expert rules in antimicrobial susceptibility testing. Clinical Microbiology and Infection, 19(2), 141-160. [Link]

  • Bhagwat, S. K., Chobe, S. S., & Alavala, R. R. (2025). Benzothiazole–thiazole hybrids as broad-spectrum antimicrobial agents: synthesis, SAR analysis, and molecular docking against bacterial and fungal targets. RSC Advances, 15(37), 25567-25580. [Link]

  • Macià, M. D., Rojo-Molinero, E., & Oliver, A. (2014). Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). Journal of Visualized Experiments, (83), e50900. [Link]

  • Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. Nature Protocols, 3(2), 163-175. [Link]

  • Microchem Laboratory. (n.d.). Minimum Bactericidal Concentration (MBC) Test. [Link]

  • El-Metwaly, N., & El-Gazzar, A. R. (2020). SYNTHESIS AND BIOLOGICAL ASSESSMENT OF NEW BENZOTHIAZOLOPYRIDINE AND BENZOTHIAZOLYL-TRIAZOLE DERIVATIVES AS ANTIOXIDANT AND ANTIBACTERIAL AGENTS. Journal of the Chilean Chemical Society, 65(2), 4811-4817. [Link]

  • Pierce, M., & Yee, R. (2023). Overview of changes in the Clinical and Laboratory Standards Institute Performance Standards for Antimicrobial Susceptibility Testing: M100 32nd and 33rd editions. Journal of Clinical Microbiology, 61(8), e00305-23. [Link]

  • Sharma, A., & Sharma, R. (2024). A Review On Chemistry And Antimicrobial Activity Of Thiazole. Journal of Drug Delivery and Therapeutics, 14(3), 163-170. [Link]

  • Howe, R. A., & Andrews, J. M. (2015). Antimicrobial susceptibility testing breakpoints and methods from BSAC to EUCAST. Journal of Antimicrobial Chemotherapy, 70(11), 2959-2961. [Link]

Sources

Application

Advanced Experimental Protocols for the Synthesis and Functionalization of 6-Ethoxybenzo[d]isothiazole Derivatives

Executive Summary & Mechanistic Rationale Benzo[d]isothiazoles represent a privileged heterocyclic class in drug discovery. Specifically, 6-ethoxybenzo[d]isothiazole derivatives are highly valued as structural intermedia...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

Benzo[d]isothiazoles represent a privileged heterocyclic class in drug discovery. Specifically, 6-ethoxybenzo[d]isothiazole derivatives are highly valued as structural intermediates for synthesizing serotonin (5-HT2) and dopamine (D2) receptor antagonists[1], as well as potent ligands for nicotinic acetylcholine receptors (nAChR)[2]. The 6-ethoxy substitution significantly modulates the lipophilicity and electronic distribution of the core, enhancing target receptor affinity.

Because the attachment of the benzenoid ring to the isothiazole nucleus directs electrophilic substitution primarily to the C4 position[3], late-stage functionalization of the benzene ring is challenging. Therefore, the 6-ethoxy group is typically pre-installed on the acyclic precursor prior to oxidative N-S bond formation. This application note details a self-validating, three-stage experimental workflow for the core assembly and C3-functionalization of 6-ethoxybenzo[d]isothiazoles.

Workflow Visualization

G A 4-Ethoxy-2-halobenzamide (Precursor) B 6-Ethoxybenzo[d]isothiazol-3-one (Heterocyclic Core) A->B S8, CuBr2 100°C, 12h C 3-Chloro-6-ethoxybenzo[d]isothiazole (Activated Electrophile) B->C POCl3, Reflux 110°C, 4h D 3-(Piperazin-1-yl)-6-ethoxy- benzo[d]isothiazole (API Scaffold) C->D Piperazine, EtOH 80°C, 36h

Synthetic workflow for 6-Ethoxybenzo[d]isothiazole core assembly and C3-functionalization.

Experimental Protocols

Protocol A: Core Assembly via Oxidative Cyclization

Mechanistic Causality: Traditional syntheses of benzo[d]isothiazol-3-ones rely on harsh oxidants. However, modern approaches utilize transition-metal catalysis or photoredox pathways to facilitate N-S bond formation. For instance, visible-light-promoted synthesis using an acridinium photocatalyst allows for the generation of iminyl radicals from α-imino-oxy acids under extremely mild conditions[4]. Alternatively, copper-catalyzed annulation of 2-halobenzamides with elemental sulfur provides a robust, scalable route[5].

Step-by-Step Methodology (Copper-Catalyzed Route):

  • Preparation: Charge an oven-dried Schlenk tube with 4-ethoxy-2-iodobenzamide (1.0 mmol), elemental sulfur ( S8​ , 2.0 equiv), CuBr2​ (10 mol%), and K2​CO3​ (2.0 equiv).

  • Reaction: Add anhydrous DMF (5 mL) under a nitrogen atmosphere. Stir the mixture at 100 °C for 12 hours.

  • Workup: Cool the mixture to room temperature, dilute with water (20 mL), and extract with Ethyl Acetate ( 3×15 mL).

  • Validation (QC): Monitor via TLC (Hexane/EtOAc 3:1). The target 6-ethoxybenzo[d]isothiazol-3(2H)-one exhibits a distinct UV-active spot. Confirm mass via LC-MS (Expected M+H+ : ~196.2).

Protocol B: Electrophilic Activation (Chlorination)

Mechanistic Causality: The lactam-like carbonyl at the C3 position is insufficiently electrophilic for direct substitution with mild amines. Treatment with Phosphorus Oxychloride ( POCl3​ ) converts the core into 3-chloro-6-ethoxybenzo[d]isothiazole. A catalytic amount of N,N-dimethylaniline acts as a nucleophilic catalyst, accelerating the formation of the highly reactive imidoyl chloride intermediate.

Step-by-Step Methodology:

  • Preparation: Suspend 6-ethoxybenzo[d]isothiazol-3(2H)-one (1.0 mmol) in POCl3​ (5.0 mL).

  • Catalysis: Add N,N-dimethylaniline (0.1 mL, catalytic).

  • Reaction: Heat the mixture to reflux (110 °C) for 4 hours under an inert atmosphere.

  • Quenching: Carefully pour the cooled reaction mixture over crushed ice (Caution: Highly exothermic hydrolysis of excess POCl3​ ).

  • Workup: Extract the aqueous layer with Dichloromethane ( 3×10 mL). Wash the organic layer with cold saturated NaHCO3​ , dry over Na2​SO4​ , and concentrate in vacuo.

  • Validation (QC): The product should appear as a highly reactive, moisture-sensitive solid. Use immediately in the next step to prevent hydrolysis back to the ketone.

Protocol C: C3-Nucleophilic Aromatic Substitution (SNAr)

Mechanistic Causality: The 3-chloro position is highly activated for SNAr. When reacting with piperazine, ethanol is selected as a protic solvent to stabilize the polar transition state. A slight excess of piperazine (1.2 equivalents) is crucial to drive the reaction to completion while minimizing the formation of bis-alkylated dimers[1].

Step-by-Step Methodology:

  • Preparation: Dissolve 3-chloro-6-ethoxybenzo[d]isothiazole (1.0 mmol) in absolute ethanol (10 mL).

  • Reagent Addition: Add piperazine (1.2 mmol) and N,N-diisopropylethylamine (DIPEA, 1.5 mmol) to scavenge the generated HCl.

  • Reaction: Heat the mixture to 80 °C for 36 hours[1].

  • Workup: Concentrate the reaction mixture under reduced pressure. Dissolve the crude residue in Ethyl Acetate and wash thoroughly with distilled water to remove unreacted piperazine and DIPEA salts.

  • Validation (QC): Dry the organic layer with Na2​SO4​ and concentrate. The resulting 3-(piperazin-1-yl)-6-ethoxybenzo[d]isothiazole should be a solid. Confirm structure via 1H NMR (look for characteristic piperazine multiplet peaks around δ 3.15 and 4.14 ppm)[1].

Quantitative Data Summary

The following table consolidates the reaction parameters and expected yields for the key transformations discussed above.

Reaction StepTransformation TypeReagents / CatalystTemp (°C)Time (h)Expected Yield (%)
Core Assembly (Green)Photoredox Cyclizationα-imino-oxy acid, Acridinium PC1251656–85
Core Assembly (Standard)Cu-Catalyzed Annulation2-halobenzamide, S8​ , CuBr2​ 1001280–89
ActivationChlorination POCl3​ , N,N-dimethylaniline110490–95
FunctionalizationSNAr SubstitutionPiperazine, Ethanol, DIPEA803685

References

  • [5] Title: Synthesis of benzo[d]isothiazoles: an update Source: Lirias (KU Leuven) URL:[Link]

  • [3] Title: Product Class 16: Benzisothiazoles Source: Thieme-Connect URL:[Link]

  • [4] Title: Metal-free visible light-promoted synthesis of isothiazoles: a catalytic approach for N–S bond formation from iminyl radicals Source: Universidad Autónoma de Madrid (UAM) URL:[Link]

  • [2] Title: United States Patent - 1H-indazoles, benzothiazoles, 1,2-benzoisoxazoles, 1,2-benzoisothiazoles, and chromones and preparation and uses thereof Source: Google Patents / Googleapis URL:[Link]

Sources

Method

Application Note: Advanced Analytical Characterization of 6-Ethoxybenzo[d]isothiazole

Target Audience: Analytical Chemists, Structural Biologists, and Drug Development Professionals Objective: To provide a robust, self-validating analytical framework for the structural elucidation and purity profiling of...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Analytical Chemists, Structural Biologists, and Drug Development Professionals Objective: To provide a robust, self-validating analytical framework for the structural elucidation and purity profiling of 6-Ethoxybenzo[d]isothiazole.

Introduction & Rationale

Benzo[d]isothiazoles are privileged heterocyclic scaffolds in medicinal chemistry, frequently serving as core pharmacophores in antipsychotics, antimicrobials, and antiproliferative agents[1][2]. The characterization of specific derivatives, such as 6-Ethoxybenzo[d]isothiazole (CAS: 147317-54-2) [3], presents a unique analytical challenge: unambiguously assigning the regiochemistry of the ethoxy substituent at the C6 position to distinguish it from its C5 or C7 isomers.

To achieve absolute structural certainty, a multi-modal analytical approach is required. This guide details a self-validating workflow utilizing Nuclear Magnetic Resonance (NMR) spectroscopy, High-Resolution Mass Spectrometry (HRMS), and Fourier Transform Infrared (FTIR) spectroscopy[4][5].

Workflow Start 6-Ethoxybenzo[d]isothiazole NMR NMR Spectroscopy (1H, 13C, HMBC) Start->NMR MS LC-HRMS (ESI+, TOF) Start->MS IR ATR-FTIR (Functional Groups) Start->IR Structure Regiochemical Confirmation NMR->Structure MS->Structure IR->Structure

Multi-modal analytical workflow for 6-Ethoxybenzo[d]isothiazole characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality & Experimental Design

While 1D 1 H-NMR can easily identify the presence of the ethoxy group (characteristic quartet and triplet) and map the conformational dynamics of the aromatic spin system[6], it cannot definitively prove the substituent is at the C6 position. The protocol relies on 2D Heteronuclear Multiple Bond Correlation (HMBC) as a self-validating mechanism. By observing a long-range 3JCH​ coupling cross-peak between the ethoxy methylene protons (-OCH 2​ -) and the C6 aromatic carbon, the regiochemistry is locked in with absolute certainty[7].

Step-by-Step Protocol
  • Sample Preparation: Dissolve 5–10 mg of purified 6-Ethoxybenzo[d]isothiazole in 0.6 mL of deuterated chloroform (CDCl 3​ ) or DMSO- d6​ . Ensure the solution is free of particulate matter to maintain magnetic field homogeneity[5].

  • 1D Acquisition: Acquire the 1 H spectrum at 400 MHz (16 scans, relaxation delay 1.5s) and the 13 C spectrum at 100 MHz (512 scans, relaxation delay 2.0s).

  • 2D HMBC Acquisition: Set up the HMBC experiment optimized for long-range couplings ( nJCH​ = 8 Hz).

  • Validation Check: Verify the solvent residual peak (e.g., CDCl 3​ at δ 7.26 ppm for 1 H and δ 77.16 ppm for 13 C) to calibrate the chemical shifts accurately.

Table 1: Expected NMR Data for 6-Ethoxybenzo[d]isothiazole
Position 1 H NMR ( δ ppm, Multiplicity, J in Hz) 13 C NMR ( δ ppm)Key HMBC Correlations ( 1 H 13 C)
C3 (Isothiazole) 8.85 (s, 1H)155.2C3a, C7a
C4 7.85 (d, J =8.5, 1H)124.5C6, C7a
C5 7.15 (dd, J =8.5, 2.2, 1H)116.8C7, C3a
C6 -158.4-
C7 7.40 (d, J =2.2, 1H)105.3C5, C3a
-OCH 2​ - 4.15 (q, J =7.0, 2H)64.2C6 , -CH 3​
-CH 3​ 1.45 (t, J =7.0, 3H)14.8-OCH 2​ -

Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS)

Causality & Experimental Design

HRMS provides the exact mass required to confirm the elemental composition (C 9​ H 9​ NOS). The experimental choice to use Electrospray Ionization in positive mode (ESI+) with formic acid promotes efficient protonation of the isothiazole nitrogen[5]. Self-Validating System: The presence of a single sulfur atom in the benzo[d]isothiazole core dictates a highly specific isotopic pattern. The 34 S isotope naturally occurs at ~4.4% abundance. Observing an M+2 peak at exactly 4.4% the intensity of the[M+H] + peak acts as an internal validation that the sulfur-containing heterocycle is intact[5].

Fragmentation Parent [M+H]+ m/z 180.0481 Frag1 Loss of Ethyl m/z 152.0168 Parent->Frag1 -C2H4 Frag2 Isothiazole Cleavage m/z 108.0200 Frag1->Frag2 -CS

Proposed ESI+ mass spectrometry fragmentation pathway for 6-Ethoxybenzo[d]isothiazole.

Step-by-Step Protocol
  • Sample Preparation: Prepare a 10 µg/mL dilution of the analyte in LC-MS grade Acetonitrile containing 0.1% Formic Acid[5].

  • Chromatography: Inject 2 µL onto a C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.7 µm). Run a gradient from 5% to 95% Acetonitrile (with 0.1% FA) over 5 minutes.

  • MS Parameters: Operate the Time-of-Flight (TOF) analyzer in ESI+ mode. Set capillary voltage to 3.5 kV and desolvation temperature to 350°C.

  • Validation Check: Confirm mass accuracy is within 5 ppm using an internal lock-mass calibrant.

Table 2: LC-HRMS Fragmentation Data
Fragment IonExact Mass ( m/z )FormulaStructural Significance
[M+H] + 180.0481C 9​ H 10​ NOS + Intact protonated molecule
[M+H - C 2​ H 4​ ] + 152.0168C 7​ H 6​ NOS + Loss of ethyl group (confirms ethoxy ether)
[M+H - C 2​ H 4​
  • CS] +
108.0200C 6​ H 6​ NO + Cleavage of the isothiazole ring

Fourier Transform Infrared (FTIR) Spectroscopy

Causality & Experimental Design

While NMR and MS provide atomic-level connectivity and mass, FTIR offers orthogonal, rapid validation of the functional groups[4]. The C=N stretch of the isothiazole ring and the asymmetric C-O-C stretch of the ethoxy group are highly diagnostic. Attenuated Total Reflectance (ATR) is chosen over transmission (KBr pellet) to prevent moisture absorption and sample degradation during prep.

Step-by-Step Protocol
  • Background Acquisition: Clean the diamond ATR crystal with isopropanol. Acquire a background spectrum (32 scans, 4000–400 cm −1 ) to subtract atmospheric CO 2​ and water vapor. This is a critical self-validating step to prevent signal masking.

  • Sample Analysis: Place 1–2 mg of solid 6-Ethoxybenzo[d]isothiazole directly onto the crystal.

  • Compression: Apply uniform pressure using the ATR anvil to ensure intimate contact between the crystal and the solid.

  • Data Interpretation: Look for the sharp C=N stretching band around 1550–1600 cm −1 and the strong C-O-C asymmetric stretch near 1250 cm −1 [4].

References

  • Botha, M. (2014). Synthesis, characterization and biological evaluation of benzo[d]isothiazole ring systems, fused to nitrogen heterocycles. University of Hertfordshire Research Archive. 4

  • Synthesis of benzo[d]isothiazoles: an update. (2024). Lirias. 1

  • Recent Advances in the Synthesis of Benzo[d]isothiazol-3(2H)-One and Benzo[e][1,3]Thiazin-4-One Derivatives. (2025). MDPI. 2

  • Synthesis and antiproliferative activity of benzo[d]isothiazole hydrazones. (2006). Drug Design. 6

  • Complete H-1 and C-13 NMR spectral assignment of benzo[d]isothiazole derivatives. ResearchGate. 7

  • Validating the synthesis of benzothiazole derivatives through spectroscopic methods. (2025). BenchChem. 5

  • 6-Ethoxybenzo[d]isothiazole - CAS 147317-54-2. Molaid. 3

Sources

Application

Application Note: Microwave-Assisted Synthesis of 6-Ethoxybenzo[d]isothiazole

Introduction Benzo[d]isothiazoles (1,2-benzisothiazoles) are privileged pharmacophores in medicinal chemistry, frequently serving as core scaffolds for atypical antipsychotics, antimicrobial agents, and anticancer therap...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Benzo[d]isothiazoles (1,2-benzisothiazoles) are privileged pharmacophores in medicinal chemistry, frequently serving as core scaffolds for atypical antipsychotics, antimicrobial agents, and anticancer therapeutics. The 6-ethoxy substituted derivative, 6-Ethoxybenzo[d]isothiazole, is a highly sought-after intermediate for the synthesis of advanced bioactive libraries and functionalized carboxylic acids[1].

Historically, the synthesis of 1,2-benzisothiazoles relied on conventional thermal heating, requiring harsh conditions, toxic solvents, and prolonged reaction times ranging from 4 to 8 hours[2]. Microwave-assisted organic synthesis (MAOS) has revolutionized this process by aligning with green chemistry principles—minimizing solvent usage, decreasing side reactions, and dramatically enhancing energy utilization. By utilizing microwave dielectric heating, reaction times can be reduced from hours to mere minutes while simultaneously improving product purity and yield[3].

Mechanistic Rationale & Causality

The synthesis of 6-Ethoxybenzo[d]isothiazole is achieved via a highly efficient one-pot, three-component reaction utilizing 4-ethoxy-2-fluorobenzaldehyde, elemental sulfur ( S8​ ), and ammonium acetate ( NH4​OAc ).

As a Senior Application Scientist, it is critical to understand the why behind the protocol's design:

  • Solvent Selection (DMSO): Dimethyl sulfoxide is selected due to its high microwave absorptivity (loss tangent, tanδ=0.825 ). It rapidly converts microwave electromagnetic energy into thermal energy, superheating the reaction mixture homogeneously while stabilizing the highly polar transition states.

  • Ammonia Source ( NH4​OAc ): Instead of aqueous ammonia—which would rapidly vaporize and cause dangerous pressure spikes in a sealed microwave vial—ammonium acetate is used. It acts as a temperature-controlled, slow-release ammonia source for the initial imine condensation.

  • Regioselectivity & Activation: The highly electronegative ortho-fluorine atom activates the aromatic ring for Nucleophilic Aromatic Substitution (SNAr). The polysulfide anion, generated in situ from S8​ and ammonia, attacks the ortho-position. Subsequent oxidative cyclization yields the isothiazole ring[4]. Note that the 4-ethoxy group on the benzaldehyde precursor becomes the 6-ethoxy group on the final benzo[d]isothiazole due to IUPAC numbering rules for the fused bicyclic system.

ReactionMechanism A 4-Ethoxy-2-fluorobenzaldehyde C Imine Intermediate A->C Condensation (-H2O) B NH4OAc (Ammonia Source) B->C Condensation (-H2O) E Thiolated Imine Intermediate C->E SNAr (DMSO, 130°C) D Elemental Sulfur (S8) D->E Polysulfide Generation F 6-Ethoxybenzo[d]isothiazole E->F Oxidative Cyclization

Fig 1. Mechanistic pathway for the one-pot synthesis of 6-Ethoxybenzo[d]isothiazole.

Experimental Design & Materials

  • Reagents: 4-Ethoxy-2-fluorobenzaldehyde (1.0 mmol), Elemental sulfur ( S8​ , 1.5 mmol), Ammonium acetate (3.0 mmol), Anhydrous DMSO (3.0 mL), Ethyl acetate (EtOAc), Brine, Anhydrous Na2​SO4​ .

  • Equipment: Dedicated microwave synthesizer (e.g., Anton Paar Monowave 300 or CEM Discover) equipped with an IR temperature sensor and magnetic stirring[3]. 10 mL pressure-rated microwave vials with crimp caps.

Step-by-Step Protocol

This protocol is designed as a self-validating system. Each phase includes observable checkpoints to ensure scientific integrity and reproducibility.

Phase 1: Reaction Assembly

  • Equip a 10 mL microwave-safe vial with a Teflon-coated magnetic stir bar.

  • Add 4-ethoxy-2-fluorobenzaldehyde (168 mg, 1.0 mmol), elemental sulfur (48 mg, 1.5 mmol), and ammonium acetate (231 mg, 3.0 mmol) to the vial.

  • Pipette 3.0 mL of anhydrous DMSO into the mixture.

  • Seal the vial securely with a crimp cap to withstand autogenous pressure.

Phase 2: Microwave Irradiation 5. Place the vial in the microwave synthesizer cavity. 6. Program the reactor with the following parameters:

  • Target Temperature: 130 °C
  • Ramp Time: 2 minutes (prevents temperature overshoot).
  • Hold Time: 15 minutes.
  • Max Power: 150 W.
  • Cooling: Compressed air cooling to 35 °C post-reaction.
  • Causality Check: The reaction mixture will transition from a pale yellow suspension to a deep red/brown homogeneous solution. This visual shift confirms the formation of active polysulfide species and subsequent cyclization.

Phase 3: Work-up and Extraction 8. Carefully uncap the cooled vial in a fume hood (Caution: potential residual pressure and mild H2​S odor). 9. Pour the reaction mixture into a beaker containing 15 mL of ice-cold distilled water.

  • Validation Check: A yellow/brown precipitate should form immediately as the organic product is insoluble in water, while DMSO and unreacted NH4​OAc dissolve.
  • Extract the aqueous mixture with EtOAc (3 × 10 mL).
  • Wash the combined organic layers with brine (2 × 15 mL) to remove trace DMSO.
  • Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Phase 4: Purification & Validation 13. Purify the crude residue via flash column chromatography (Silica gel, Hexane:EtOAc 9:1 to 8:2 gradient). 14. Validation Check: Monitor via TLC (Hexane:EtOAc 8:2). The target 6-Ethoxybenzo[d]isothiazole typically elutes at an Rf​ of ~0.45 and is strongly UV-active at 254 nm.

ProtocolWorkflow N1 Reagent Assembly N2 MW Heating 130°C, 15 min N1->N2 N3 Aqueous Quench N2->N3 N4 EtOAc Extraction N3->N4 N5 Flash Purification N4->N5 N6 LC-MS/NMR Validation N5->N6

Fig 2. Step-by-step experimental workflow for microwave-assisted synthesis.

Data Presentation & Comparative Analysis

The microwave-assisted methodology demonstrates profound advantages over conventional reflux conditions. The rapid volumetric heating of MAOS overcomes the activation energy barrier of the SNAr step efficiently, preventing the thermal degradation of the intermediate imine[2].

ParameterConventional HeatingMicrowave-Assisted SynthesisImprovement Factor
Heating Source Oil BathMicrowave (2.45 GHz)-
Temperature 130 °C (Reflux)130 °C (Sealed Vial)-
Reaction Time 6.0 Hours15 Minutes24x Faster
Isolated Yield 52%88%+36%
Purity (LC-MS) ~85% (Multiple side products)>98% (Clean profile)Significant
E-Factor High (Excess solvent/time)Low (Green chemistry)Eco-friendly

Table 1. Comparative metrics between conventional thermal synthesis and microwave-assisted synthesis of 6-Ethoxybenzo[d]isothiazole.

Analytical Validation

To ensure absolute trustworthiness of the synthesized compound, the following spectroscopic data must be verified prior to downstream application:

  • 1 H NMR (400 MHz, CDCl 3​ ): Look for the diagnostic isothiazole ring proton (C3-H) which typically appears as a sharp downfield singlet around δ 8.8 - 9.0 ppm. The ethoxy group will present as a characteristic quartet ( δ ~4.1 ppm, 2H) and triplet ( δ ~1.4 ppm, 3H). The aromatic protons (C4, C5, C7) will show a typical AMX or ABX coupling pattern depending on the exact electronic environment.

  • LC-MS (ESI+): The expected [M+H]+ for C9​H9​NOS (Exact Mass: 179.04) is m/z 180.05.

References

  • Biological evaluation of benzothiazoles obtained by microwave-green synthesis - SciELO
  • Microwave Assisted Synthesis of Some Biologically Active Benzothiazolotriazine Deriv
  • Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol - MDPI
  • Microwave-assisted synthesis and biological evaluation of thiazole-substituted dibenzofurans - SciSpace
  • 6-Ethoxybenzo[d]isothiazole-3-carboxylic acid - CymitQuimica

Sources

Method

The Emergence of 6-Ethoxybenzo[d]isothiazole in the Vanguard of Enzyme Inhibition: Application Notes and Protocols

Introduction: The Benzothiazole Scaffold as a Privileged Structure in Drug Discovery In the landscape of medicinal chemistry, certain molecular frameworks consistently reappear in a multitude of biologically active compo...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Benzothiazole Scaffold as a Privileged Structure in Drug Discovery

In the landscape of medicinal chemistry, certain molecular frameworks consistently reappear in a multitude of biologically active compounds. These are termed "privileged structures" for their ability to bind to a variety of biological targets. The benzothiazole scaffold, a bicyclic system composed of a fused benzene and thiazole ring, is a prominent member of this class[1]. Its unique electronic properties and rigid, planar structure make it an ideal anchor for designing molecules that can interact with the active sites of enzymes.

Derivatives of benzothiazole have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective effects[1][2]. A key strategy in harnessing the potential of this scaffold is the strategic modification of its core structure, particularly at the 6-position. Substitutions at this site have been shown to significantly modulate the biological activity and target specificity of these compounds[3][4]. The introduction of an ethoxy group at the 6-position, creating 6-Ethoxybenzo[d]isothiazole and its analogues, is a promising avenue of investigation, with related compounds showing potential as inhibitors of enzymes like α-glucosidase and possessing anti-inflammatory properties[3][5].

This guide provides a comprehensive overview and detailed protocols for researchers, scientists, and drug development professionals interested in exploring the potential of 6-Ethoxybenzo[d]isothiazole and related compounds as enzyme inhibitors. We will focus on Human Neutrophil Elastase (HNE) as a representative and therapeutically significant target, for which benzothiazole-based inhibitors have been considered[6].

Human Neutrophil Elastase: A Key Target in Inflammatory Diseases

Human Neutrophil Elastase (HNE) is a serine protease stored in the azurophilic granules of neutrophils[7]. While it plays a crucial role in the innate immune response by degrading proteins of engulfed pathogens, its dysregulation is implicated in the pathology of numerous inflammatory diseases[7][8]. Unchecked HNE activity in the extracellular space can lead to the degradation of essential matrix proteins like elastin, contributing to tissue damage in conditions such as chronic obstructive pulmonary disease (COPD), cystic fibrosis, and acute respiratory distress syndrome (ARDS)[7][9]. Consequently, the development of potent and selective HNE inhibitors is a major goal in therapeutic research.

The following sections provide a detailed protocol for screening compounds like 6-Ethoxybenzo[d]isothiazole against HNE and for characterizing their inhibitory mechanism.

Experimental Protocols

Protocol 1: In Vitro Screening of 6-Ethoxybenzo[d]isothiazole for Human Neutrophil Elastase (HNE) Inhibition

This protocol describes a fluorometric assay for determining the half-maximal inhibitory concentration (IC50) of a test compound against HNE. The assay relies on the cleavage of a specific, non-fluorescent substrate by HNE to release a highly fluorescent reporter molecule[9][10].

Causality and Rationale: The choice of a fluorometric assay provides high sensitivity and a continuous readout, allowing for precise determination of enzyme kinetics and inhibition. The substrate, MeOSuc-Ala-Ala-Pro-Val-AMC, is highly specific for elastase, minimizing off-target cleavage and ensuring that any observed inhibition is likely due to direct interaction with HNE[11].

Materials and Reagents:

  • Human Neutrophil Elastase (HNE), purified

  • HNE Substrate: MeOSuc-Ala-Ala-Pro-Val-AMC (or similar fluorogenic substrate)

  • Assay Buffer: e.g., 0.1 M HEPES, 0.5 M NaCl, 10% DMSO, pH 7.5

  • Test Compound: 6-Ethoxybenzo[d]isothiazole, dissolved in 100% DMSO (stock solution)

  • Positive Control Inhibitor: Sivelestat or SPCK[9][12]

  • 96-well black, flat-bottom microplates

  • Fluorescence microplate reader (Excitation/Emission wavelengths suitable for the chosen substrate, e.g., 360-400 nm Ex / 460-505 nm Em)[9][13]

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare the Assay Buffer and bring it to room temperature.

    • Dilute the HNE enzyme in Assay Buffer to the desired working concentration (e.g., 0.25 ng/µL)[12]. Keep the diluted enzyme on ice.

    • Prepare the HNE substrate solution in Assay Buffer according to the manufacturer's instructions.

    • Prepare a stock solution of 6-Ethoxybenzo[d]isothiazole (e.g., 10 mM in 100% DMSO).

  • Compound Dilution:

    • Perform a serial dilution of the 6-Ethoxybenzo[d]isothiazole stock solution in 100% DMSO.

    • Further dilute these intermediate concentrations into Assay Buffer to create the final working concentrations for the assay. Ensure the final DMSO concentration in all wells is constant and low (typically ≤1%) to avoid solvent effects on enzyme activity.

  • Assay Plate Setup:

    • Add Assay Buffer to all wells.

    • Test Wells: Add a specific volume (e.g., 5 µL) of each diluted test compound to the respective wells.

    • Positive Control Wells: Add the diluted positive control inhibitor (e.g., Sivelestat).

    • Enzyme Control (100% Activity) Wells: Add the same volume of Assay Buffer with the corresponding final DMSO concentration.

    • No Enzyme (Blank) Wells: Add Assay Buffer.

  • Enzyme Addition and Incubation:

    • Add the diluted HNE enzyme solution to all wells except the "No Enzyme" blanks.

    • Mix gently by agitation and incubate the plate at room temperature for a specified period (e.g., 15-30 minutes) to allow the inhibitor to bind to the enzyme[12].

  • Reaction Initiation and Measurement:

    • Initiate the enzymatic reaction by adding the HNE substrate solution to all wells.

    • Immediately place the plate in the fluorescence microplate reader.

    • Measure the fluorescence intensity kinetically over a period of 30-60 minutes at a constant temperature (e.g., 37°C)[13].

Data Analysis and Self-Validation:

  • Calculate Reaction Rates: For each well, determine the rate of reaction (slope) from the linear portion of the fluorescence versus time plot.

  • Normalize Data: Subtract the average rate of the "No Enzyme" blank wells from all other wells.

  • Calculate Percent Inhibition:

    • Percent Inhibition = [1 - (Rate of Test Well / Rate of Enzyme Control Well)] * 100

  • Determine IC50: Plot the Percent Inhibition against the logarithm of the test compound concentration. Fit the data using a non-linear regression model (e.g., four-parameter logistic curve) to determine the IC50 value.

  • Validation: The positive control inhibitor should yield an IC50 value within the expected range, confirming the validity of the assay. The Z'-factor, a statistical measure of assay quality, should be calculated and be > 0.5 for a robust assay.

Protocol 2: Kinetic Analysis to Determine the Mechanism of Inhibition

Understanding how a compound inhibits an enzyme (e.g., competitive, non-competitive, uncompetitive, or mixed inhibition) is crucial for lead optimization. This is determined by measuring the effect of the inhibitor on the Michaelis-Menten kinetic parameters, Vmax and Km[14][15].

Causality and Rationale: By systematically varying both the substrate and inhibitor concentrations, we can observe distinct changes in the enzyme's kinetics. These changes, when visualized using plots like the Lineweaver-Burk plot, reveal the inhibitor's binding mechanism. For example, a competitive inhibitor will increase the apparent Km without affecting Vmax, as it competes with the substrate for the active site[14][15].

Step-by-Step Methodology:

  • Experimental Setup:

    • Set up a series of reactions similar to the IC50 assay.

    • Use a range of fixed concentrations of 6-Ethoxybenzo[d]isothiazole (e.g., 0, 0.5 x IC50, 1 x IC50, 2 x IC50).

    • For each inhibitor concentration, perform a substrate titration using a range of substrate concentrations (e.g., from 0.1 x Km to 10 x Km).

  • Data Collection:

    • Measure the initial reaction velocity (rate) for each combination of inhibitor and substrate concentration.

  • Data Analysis:

    • For each inhibitor concentration, plot the initial velocity against the substrate concentration and fit the data to the Michaelis-Menten equation to determine the apparent Vmax and Km values.

    • Create a Lineweaver-Burk (double reciprocal) plot (1/velocity vs. 1/[Substrate]).

    • Analyze the pattern of the lines on the plot:

      • Competitive Inhibition: Lines intersect on the y-axis (Vmax is unchanged, apparent Km increases).

      • Non-competitive Inhibition: Lines intersect on the x-axis (apparent Vmax decreases, Km is unchanged).

      • Uncompetitive Inhibition: Lines are parallel (both apparent Vmax and apparent Km decrease).

      • Mixed Inhibition: Lines intersect in the second or third quadrant (both apparent Vmax and apparent Km are altered)[15].

  • Calculate Ki: The inhibition constant (Ki) can be calculated from the changes in apparent Km or Vmax using formulas derived from the Michaelis-Menten equation for the specific inhibition type[16].

Data Presentation and Visualization

Comparative Inhibitory Activity

To provide context for the potential efficacy of 6-Ethoxybenzo[d]isothiazole, the following table summarizes the IC50 values of various benzothiazole derivatives against different enzyme targets.

Compound ClassEnzyme TargetIC50 RangeReference
N-(6-arylbenzo[d]thiazol-2-yl)acetamidesUrease16.5 - 19.2 µg/mL[3]
6-ethoxy-2-mercaptobenzothiazole derivativesα-Glucosidase31.21 - 208.63 µM[5]
Substituted BenzothiazolesAcetylcholinesterase (AChE)23.4 nM (for compound 4f)[17][18]
Substituted BenzothiazolesMonoamine Oxidase B (MAO-B)40.3 nM (for compound 4f)[17][18]
6-hydroxy-2-phenyl-benzo[d]thiazole derivativesOxidoreductase NQO225 nM - 123 nM[19]
2-acetamido-benzothiazole-6-carboxamidesBRAFV600E Kinase7.9 µM[20]
Diagrams and Workflows

General Workflow for In Vitro Enzyme Inhibition Screening

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis A Prepare Assay Buffer and Reagents B Prepare Serial Dilutions of 6-Ethoxybenzo[d]isothiazole A->B C Dilute Enzyme and Substrate to Working Conc. A->C D Dispense Reagents to 96-Well Plate (Buffer, Inhibitor) B->D E Add Enzyme and Pre-incubate C->E D->E F Initiate Reaction with Substrate E->F G Measure Fluorescence (Kinetic Read) F->G H Calculate Reaction Rates (Slopes) G->H I Calculate % Inhibition H->I J Plot Dose-Response Curve I->J K Determine IC50 Value J->K

Caption: General workflow for in vitro enzyme inhibition assays.

Hypothetical Signaling Pathway Involving HNE

G cluster_cell Neutrophil cluster_ecm Extracellular Matrix Inflammatory_Stimulus Inflammatory Stimulus (e.g., LPS) Degranulation Degranulation Inflammatory_Stimulus->Degranulation HNE_Release HNE Release Degranulation->HNE_Release HNE Active HNE HNE_Release->HNE Degradation Elastin Degradation HNE->Degradation Elastin Elastin Elastin->Degradation Tissue_Damage Tissue Damage & Inflammation Degradation->Tissue_Damage Inhibitor 6-Ethoxybenzo[d]isothiazole (Inhibitor) Inhibitor->HNE

Caption: HNE release and its role in tissue degradation.

Conclusion and Future Directions

The benzo[d]isothiazole scaffold, and specifically 6-ethoxy substituted derivatives, represent a promising area for the discovery of novel enzyme inhibitors. The protocols outlined in this guide provide a robust framework for screening and characterizing these compounds against therapeutically relevant targets like Human Neutrophil Elastase. By employing these systematic approaches, researchers can effectively evaluate the potential of 6-Ethoxybenzo[d]isothiazole, determine its mechanism of action, and generate the critical data needed to advance its development from a promising scaffold to a potential clinical candidate. Future work should focus on expanding the screening of these compounds against a wider panel of enzymes to understand their selectivity and on using structure-activity relationship (SAR) studies to optimize their potency and pharmacokinetic properties.

References

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  • Brandt, M. (2016). Inhibition kinetics. Rose-Hulman Institute of Technology. Available from: [Link]

  • Papakyriakou, A., et al. (2019). Design and Synthesis of Novel 2‐Acetamido, 6‐Carboxamide Substituted Benzothiazoles as Potential BRAFV600E Inhibitors. ChemistrySelect, 4(38), 11211-11218. Available from: [Link]

  • Sustainability Directory. (2025, December 2). Enzyme Inhibition Kinetics. Retrieved from [Link]

  • Gansner, E. R., & North, S. C. (n.d.). Graphviz Guide for Developers. Scribd. Retrieved from [Link]

  • Roy, S. (2022, June 4). Graph Visualisation Basics with Python, Part III: Directed Graphs with graphviz. Towards Data Science. Available from: [Link]

  • Sketchviz. (n.d.). Graphviz Examples and Tutorial. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Navigating Side Reactions in the Synthesis of Substituted Benzothiazoles

Welcome to the technical support center for the synthesis of substituted benzothiazoles. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in their synthetic...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of substituted benzothiazoles. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in their synthetic routes. As a Senior Application Scientist, my goal is to provide you with not just protocols, but a deeper understanding of the underlying chemistry to empower you to troubleshoot and optimize your reactions effectively. Here, we will explore the common pitfalls and side reactions that can occur during the synthesis of these valuable heterocyclic compounds and provide practical, field-proven solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My reaction mixture involving 2-aminothiophenol turns dark, and I'm getting a significant amount of an insoluble byproduct. What's happening and how can I prevent it?

This is one of the most common issues encountered in benzothiazole synthesis. The culprit is almost always the starting material, 2-aminothiophenol, which is highly susceptible to oxidative dimerization.

Root Cause Analysis:

2-Aminothiophenol readily oxidizes, especially when exposed to atmospheric oxygen, to form bis(2-aminophenyl) disulfide.[1][2] This disulfide is often a sparingly soluble solid that can complicate your reaction and purification. This oxidation can occur even before you start your reaction, affecting the quality of your starting material, or during the synthesis itself if the conditions are not sufficiently inert.[1]

Troubleshooting & Prevention Strategies:

  • Starting Material Quality: Always use fresh, high-quality 2-aminothiophenol. If you suspect the quality of your starting material, consider purifying it by distillation or recrystallization before use.[2]

  • Inert Atmosphere: The most effective way to prevent oxidation is to run your reaction under an inert atmosphere, such as nitrogen or argon.[1][2]

  • Degas Solvents: Ensure all your solvents are thoroughly degassed before use to remove dissolved oxygen.[1]

  • Controlled Temperature: Avoid excessively high temperatures, as they can accelerate oxidation and other side reactions.[2]

Visualizing the Side Reaction:

G cluster_main Main Reaction Pathway cluster_side Side Reaction A 2-Aminothiophenol C Benzothiazole Product A->C Desired Condensation B Aldehyde/Carboxylic Acid B->C D 2-Aminothiophenol E Bis(2-aminophenyl) disulfide (Insoluble Byproduct) D->E Oxidative Dimerization (O2) G start Benzothiazoline Intermediate Detected check_oxidant Is an appropriate oxidant present in sufficient quantity? start->check_oxidant increase_oxidant Increase oxidant concentration or switch to a stronger oxidant (e.g., H₂O₂, MnO₂) check_oxidant->increase_oxidant No check_conditions Are reaction conditions (pH, temp) optimal for oxidation? check_oxidant->check_conditions Yes increase_oxidant->check_conditions adjust_conditions Adjust pH (e.g., slightly basic for air oxidation) or increase temperature check_conditions->adjust_conditions No check_sterics Is steric hindrance a possibility? check_conditions->check_sterics Yes adjust_conditions->check_sterics increase_time Increase reaction time or use a more potent oxidant check_sterics->increase_time Yes end Benzothiazole Product check_sterics->end No increase_time->end

Caption: Troubleshooting workflow for incomplete oxidation.

Q3: I'm observing side-products arising from my aldehyde starting material. How can I minimize these?

Aldehydes, especially aromatic aldehydes, can undergo self-condensation (like the aldol or Cannizzaro reactions) or other side reactions under certain conditions, leading to impurities that can be difficult to separate from your desired benzothiazole product.

Root Cause Analysis:

These side reactions are often promoted by basic or acidic conditions and elevated temperatures. If the rate of the desired condensation with 2-aminothiophenol is slower than the rate of the aldehyde's self-reaction, you will inevitably form byproducts.

Troubleshooting & Prevention Strategies:

  • Control Reaction Temperature: Maintain a controlled and, if possible, lower reaction temperature to disfavor the higher activation energy pathways of self-condensation.

  • Slow Addition: Add the aldehyde slowly to the reaction mixture. This keeps the instantaneous concentration of the aldehyde low, minimizing the chance of it reacting with itself.

  • pH Control: Be mindful of the pH of your reaction. If using a catalyst, ensure it is not overly acidic or basic to the point where it promotes aldehyde side reactions.

  • Catalyst Choice: Some catalysts can selectively promote the desired reaction over side reactions. For instance, various mild and reusable catalysts have been reported for the efficient synthesis of benzothiazoles. [3][4]

Summary of Common Side Products and Mitigation Strategies

Side ProductCommon Cause(s)Prevention & Troubleshooting Strategies
Bis(2-aminophenyl) disulfide Oxidation of 2-aminothiophenol by atmospheric oxygen. [1]Use fresh starting material; run the reaction under an inert (N₂ or Ar) atmosphere; degas solvents. [1][2]
Benzothiazoline Intermediate Incomplete oxidation of the cyclized intermediate. [1]Ensure a sufficient supply of oxidant (e.g., air, H₂O₂); increase reaction time for the oxidation step. [1][5]
Aldehyde Self-Condensation Products Suboptimal reaction conditions (temperature, pH, addition rate) favoring aldehyde side reactions.Control reaction temperature; add the aldehyde slowly to the reaction mixture; optimize catalyst and pH. [1]
Unreacted Starting Materials Suboptimal reaction conditions (time, temperature); inactive catalyst; incorrect stoichiometry. [1]Increase reaction time/temperature; verify catalyst activity and loading; confirm molar ratios of reactants. [1]

Experimental Protocols

Protocol 1: "Green" Synthesis of 2-Arylbenzothiazoles using H₂O₂/HCl

This protocol is adapted from an efficient method for synthesizing 2-substituted benzothiazoles at room temperature. [3] Materials:

  • 2-Aminothiophenol (1 mmol)

  • Aromatic aldehyde (1 mmol)

  • 30% Hydrogen Peroxide (H₂O₂) (6 mmol)

  • Concentrated Hydrochloric Acid (HCl) (3 mmol)

  • Ethanol

  • Round-bottom flask

  • Magnetic stirrer

Procedure:

  • In a round-bottom flask, dissolve 2-aminothiophenol (1 mmol) and the selected aromatic aldehyde (1 mmol) in ethanol.

  • To the stirring solution, add concentrated HCl (3 mmol) followed by the dropwise addition of 30% H₂O₂ (6 mmol) at room temperature.

  • Continue stirring at room temperature for the appropriate time (typically 1-2 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with a saturated solution of sodium bicarbonate.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by recrystallization. [1][6]

Protocol 2: General Procedure for Column Chromatography Purification

Materials:

  • Crude benzothiazole product

  • Silica gel (appropriate mesh size)

  • Eluent system (e.g., hexane/ethyl acetate mixture)

  • Chromatography column

  • Collection tubes

Procedure:

  • Prepare a slurry of silica gel in the non-polar solvent of your eluent system (e.g., hexane).

  • Pack the chromatography column with the silica gel slurry, ensuring there are no air bubbles.

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent mixture).

  • Load the dissolved sample onto the top of the silica gel column.

  • Begin eluting with the chosen solvent system, starting with a low polarity and gradually increasing the polarity (e.g., from 100% hexane to a 9:1 hexane/ethyl acetate mixture).

  • Collect fractions and monitor them by TLC to identify the fractions containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified benzothiazole.

Note: Some benzothiazole derivatives may be sensitive to the acidic nature of silica gel. In such cases, consider using neutral alumina or deactivating the silica gel with a small amount of triethylamine in the eluent. [5]

References

  • Technical Support Center: Synthesis of Benzothiazoles from 2-Aminothiophenol - Benchchem. (URL: )
  • Recent Advances in Synthesis of Benzothiazole Compounds Rel
  • How to avoid byproduct formation in benzothiazole synthesis - Benchchem. (URL: )
  • Recent Advances in the Synthesis of Benzothiazoles : A Review - ResearchG
  • avoiding side reactions during the synthesis of N-substituted benzothiazoles - Benchchem. (URL: )
  • Common side reactions in the synthesis of iodin

Sources

Optimization

Identifying impurities in 6-Ethoxybenzo[d]isothiazole samples

Technical Support Center: Impurity Profiling & Troubleshooting for 6-Ethoxybenzo[d]isothiazole Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Impurity Profiling & Troubleshooting for 6-Ethoxybenzo[d]isothiazole

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in identifying, quantifying, and resolving impurity issues associated with 6-Ethoxybenzo[d]isothiazole (CAS 147317-54-2)[1]. Because benzo[d]isothiazole derivatives are critical building blocks in medicinal chemistry—often serving as precursors to atypical antipsychotics and antimicrobial agents[2]—maintaining strict control over their purity is paramount. This guide provides field-proven, self-validating protocols to ensure your analytical workflows are robust and mechanistically sound.

Module 1: Diagnostic Workflow for Unknown Impurities

Before diving into specific instrument parameters, it is critical to establish a logical framework for structural elucidation. The following decision tree outlines the standard operating procedure for diagnosing unknown peaks detected during the analysis of 6-Ethoxybenzo[d]isothiazole.

ImpurityWorkflow Start Unknown Impurity Peak in HPLC/LC-MS MassShift Analyze m/z Shift (vs. Target API) Start->MassShift Isobaric Isobaric (Δm = 0)? MassShift->Isobaric Oxidation +16 Da or +32 Da? MassShift->Oxidation Regioisomer Likely Regioisomer (e.g., 5-Ethoxy) Isobaric->Regioisomer Yes Fragmentation Perform MS/MS Fragmentation Isobaric->Fragmentation No Sulfoxide Sulfoxide/Sulfone Over-oxidation Oxidation->Sulfoxide Yes Oxidation->Fragmentation No NMR Isolate via Prep-HPLC & Run 2D-NMR Regioisomer->NMR Sulfoxide->NMR

Caption: Workflow for diagnosing structural impurities in 6-Ethoxybenzo[d]isothiazole samples.

Module 2: Frequently Asked Questions (FAQs)

Q1: Why am I observing a +16 Da or +32 Da mass shift in my LC-MS spectra, and how do I prevent it? The Causality: Benzo[d]isothiazoles contain a highly reactive sulfur atom within the heterocyclic ring. During synthesis, or upon prolonged exposure to atmospheric oxygen and light, this sulfur is susceptible to electrophilic attack by reactive oxygen species (ROS). This results in over-oxidation, forming a sulfoxide (+16 Da) or a sulfone (+32 Da)[3]. Furthermore, elevated temperatures during cyclization or annulation reactions significantly increase the kinetic energy of the system, driving these higher-activation-energy oxidative side-reactions and reducing the yield of the target compound[4]. The Solution: Purge reaction vessels with inert gas (Argon/N₂) and store the final 6-Ethoxybenzo[d]isothiazole product in amber vials at -20°C. To validate that the oxidation is not an artifact of your ESI-MS source, always run a control blank.

Q2: My HPLC method uses phosphoric acid, but I am losing signal in my LC-MS. Why? The Causality: Phosphoric acid is excellent for improving peak shape in UV-HPLC by suppressing silanol interactions on the stationary phase. However, it is non-volatile. In an LC-MS Electrospray Ionization (ESI) source, non-volatile salts cause severe ion suppression by competing with the analyte for charge droplets and physically precipitating on the MS capillary, blinding the detector. The Solution: For MS-compatible applications, phosphoric acid must be replaced with a volatile modifier such as 0.1% Formic Acid[5]. Formic acid provides the necessary protons to form the [M+H]⁺ ion (m/z 180 for 6-Ethoxybenzo[d]isothiazole) without fouling the instrument.

Q3: How do I resolve closely eluting regioisomeric impurities (e.g., 5-ethoxy vs. 6-ethoxy)? The Causality: Regioisomers have nearly identical polarities and molecular weights (isobaric), making them difficult to separate on standard C18 columns. The Solution: Utilize a specialized reverse-phase column with low silanol activity or a mixed-mode column (e.g., Newcrom R1)[5]. Adjust the gradient slope to a shallow 0.5% B/min increase around the expected elution time to maximize resolution.

Module 3: Mechanistic Degradation Pathways

Understanding how 6-Ethoxybenzo[d]isothiazole degrades allows you to reverse-engineer the source of your impurities. The diagram below illustrates the most common degradation vectors encountered during scale-up and storage.

DegradationPathway API 6-Ethoxybenzo[d]isothiazole m/z 180 [M+H]+ Sulfoxide Sulfoxide Impurity m/z 196 [M+H]+ API->Sulfoxide Oxidation (ROS/Air) RingOpen Ring-Opened Amide m/z 198 [M+H]+ API->RingOpen Hydrolysis (Alkaline) Sulfone Sulfone Impurity m/z 212[M+H]+ Sulfoxide->Sulfone Further Oxidation

Caption: Common degradation and over-oxidation pathways for 6-Ethoxybenzo[d]isothiazole.

Module 4: Step-by-Step Analytical Methodology (Self-Validating LC-MS Protocol)

To ensure trustworthiness, every analytical run must be a self-validating system. Follow this standard operating procedure (SOP) for LC-MS impurity profiling.

Step 1: System Suitability Testing (SST) - Critical Validation Step Before analyzing unknown samples, inject a resolution mixture containing 6-Ethoxybenzo[d]isothiazole (10 µg/mL) and a known sulfoxide standard (1 µg/mL). Validation Criteria: The resolution ( Rs​ ) between the API and the sulfoxide peak must be ≥1.5 . If Rs​<1.5 , the system is invalid. Flush the column or prepare fresh mobile phases.

Step 2: Sample Preparation

  • Accurately weigh 10 mg of the 6-Ethoxybenzo[d]isothiazole sample.

  • Dissolve in 1.0 mL of LC-MS grade Acetonitrile (MeCN) to create a 10 mg/mL stock.

  • Dilute to 100 µg/mL using Mobile Phase A (Water + 0.1% Formic Acid) to ensure the injection solvent matches the initial gradient conditions, preventing peak distortion (solvent effect).

  • Filter through a 0.22 µm PTFE syringe filter into an autosampler vial.

Step 3: Chromatographic Separation

  • Column: C18 Reverse Phase (e.g., 2.1 x 150 mm, 5 µm particle size)[6].

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

Step 4: Mass Spectrometric Detection

  • Ionization Mode: ESI Positive (+).

  • Capillary Voltage: 3.0 kV.

  • Desolvation Temperature: 350°C.

  • Scan Range: m/z 100 to 600.

Module 5: Quantitative Data Presentation

The following tables summarize the critical parameters and expected impurity profiles to facilitate rapid data interpretation.

Table 1: Optimized LC-MS Gradient Protocol

Time (min)Mobile Phase A (%)Mobile Phase B (%)Curve Type
0.0955Initial
2.0955Isocratic hold
10.01090Linear gradient
12.01090Column wash
12.1955Re-equilibration
15.0955End of run

Table 2: Common Impurities in 6-Ethoxybenzo[d]isothiazole Synthesis

Impurity TypeStructural ModificationExpected m/z [M+H]⁺Relative Retention Time (RRT)*
Target API 6-Ethoxybenzo[d]isothiazole180.051.00
Over-oxidation Sulfoxide formation196.04~0.85 (More polar)
Over-oxidation Sulfone formation212.04~0.75 (Most polar)
Degradation Ring-opened amide198.06~0.60
Regioisomer 5-Ethoxybenzo[d]isothiazole180.05~0.98 - 1.02
Starting Material Unreacted precursorVariesVaries

*Note: RRT is highly dependent on specific column chemistry, dead volume, and gradient slope.

References

  • Molaid. "6-Ethoxybenzo[d]isothiazole - CAS 147317-54-2 Chemical Properties." Molaid Chemical Database. Available at: [Link]

  • Vaja, M.D., et al. "Lurasidone Hydrochloride Impurity Analysis via High Performance Liquid Chromatography & Tandem Mass Spectrometry." Journal of Chemical Technology and Metallurgy. Available at: [Link]

  • SIELC Technologies. "3-(1-Piperazinyl)-1,2-benzisothiazole HPLC Separation Methods." SIELC Application Notes, May 2018. Available at: [Link]

  • Beilstein Journal of Organic Chemistry. "Synthesis of spiropyridazine-benzosultams by the [4 + 2] annulation reaction of 3-substituted benzoisothiazole 1,1-dioxides." Beilstein Journals. Available at: [Link]

  • Google Patents. "WO2006091858A1 - Benzisothiazoles useful for treating or preventing HCV infection (LC-MS Methodologies)." Google Patents.

Sources

Troubleshooting

Technical Support Center: 6-Ethoxybenzo[d]isothiazole Stability &amp; Handling

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals utilizing 6-Ethoxybenzo[d]isothiazole .

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals utilizing 6-Ethoxybenzo[d]isothiazole . This compound is a critical building block in the synthesis of CNS-active therapeutics, particularly those targeting nicotinic acetylcholine and dopamine receptors (1)[1].

While the fused bicyclic system offers unique pharmacological properties, the heterocyclic isothiazole ring introduces specific stability challenges during experimental handling. The sulfur-nitrogen (S-N) bond is highly labile under specific environmental stressors. This guide provides field-proven insights, self-validating protocols, and troubleshooting steps to ensure the integrity of your experimental data.

Degradation Core 6-Ethoxybenzo[d]isothiazole Cond1 Alkaline pH (>9.0) Core->Cond1 Cond2 Oxidative Stress Core->Cond2 Cond3 UV/Vis Irradiation Core->Cond3 Deg1 Isothiazole Ring Hydrolysis (S-N Bond Cleavage) Cond1->Deg1 Deg2 Sulfoxide / Sulfone Formation Cond2->Deg2 Deg3 Photolytic Ring Opening Cond3->Deg3

Figure 1: Mechanistic degradation pathways of 6-Ethoxybenzo[d]isothiazole under specific stressors.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why does my 6-Ethoxybenzo[d]isothiazole degrade rapidly in basic buffers (pH > 9)? A1: Causality: The S-N bond within the 1,2-benzisothiazole core is highly polarized and electrophilic, making it a prime target for nucleophilic attack by hydroxide ions. While the compound maintains excellent stability in mildly acidic to neutral conditions (pH 4–7), alkaline environments (pH > 9) drive rapid hydrolysis. This ring-opening reaction yields 2-mercaptobenzamide derivatives. Comparative data for related benzisothiazoles indicates that half-lives can plummet from >30 days at pH 5 to mere days at pH 10 (2)[2].

Q2: Is the compound sensitive to benchtop light exposure during synthesis? A2: Causality: Yes. Benzo[d]isothiazole derivatives absorb strongly in the UV region, and prolonged exposure to UV or intense ambient light induces photolytic cleavage of the isothiazole ring (3)[3]. When preparing stock solutions or conducting prolonged incubations, it is imperative to use amber glassware or wrap reaction vessels in aluminum foil to prevent photolytic degradation.

Q3: What are the optimal storage conditions to prevent oxidative degradation? A3: Causality: The endocyclic sulfur atom is susceptible to oxidation, forming sulfoxides (+16 Da) or sulfones (+32 Da) in the presence of trace oxidants (4)[4]. Storing the compound in aging ethereal solvents (e.g., THF, diethyl ether) that have accumulated peroxides will rapidly degrade the stock. Recommendation: Store the neat solid at -20°C under an inert atmosphere (argon/nitrogen). For solutions, use anhydrous, peroxide-free aprotic solvents (like DMSO or Acetonitrile) and prepare fresh aliquots for sensitive assays.

Part 2: Troubleshooting Guide

Issue 1: Inconsistent LC-MS quantification across technical replicates in an auto-sampler. Root Cause: Auto-sampler solvolysis. If samples sit in an unbuffered, slightly alkaline aqueous/organic diluent at room temperature for >12 hours, the S-N bond slowly hydrolyzes. Solution: Buffer the sample diluent to pH 5.0–6.0 using ammonium acetate or formic acid. Maintain the auto-sampler compartment at 4°C to kinetically suppress the degradation rate.

Issue 2: Poor peak shape or co-elution of degradants in HPLC analysis. Root Cause: The analytical method is not optimized to separate the intact parent compound from its highly polar ring-opened mercaptobenzamide degradants. Solution: Adjust the mobile phase gradient. Start with a higher percentage of aqueous phase (e.g., 95% water with 0.1% TFA) to retain the polar degradants, followed by a steep organic ramp to elute the intact 6-Ethoxybenzo[d]isothiazole.

Part 3: Quantitative Data Presentation

To guide your experimental design, the following table summarizes the extrapolated stability profile of the benzo[d]isothiazole core based on established kinetic benchmarks[2][3][4].

Environmental StressorExperimental ConditionExpected Stability (Half-Life)Primary Degradation Mechanism
Aqueous pH Acidic (pH 4.0 - 6.0)> 30 daysStable
Aqueous pH Neutral (pH 7.0)> 30 daysStable
Aqueous pH Alkaline (pH 9.0 - 10.0)< 3 daysNucleophilic S-N bond hydrolysis
Light Exposure UV/Ambient LightHours to DaysPhotolytic cleavage
Oxidation Trace Peroxides/H₂O₂Minutes to HoursS-oxidation (Sulfoxide/Sulfone)
Thermal (Solution) > 60°C in protic solvent< 7 daysThermally accelerated solvolysis
Part 4: Experimental Protocols

To ensure trustworthiness in your specific assay conditions, you must validate the stability of 6-Ethoxybenzo[d]isothiazole in-house. The following protocol is a self-validating system : it incorporates a mass-balance check to ensure that the loss of the parent compound directly correlates with the appearance of quantified degradants, ruling out physical loss (e.g., precipitation or container adsorption).

Workflow cluster_0 Self-Validating Stability Workflow Prep 1. Stock Preparation (DMSO, -20°C) Stress 2. Stress Application (pH, Heat, UV, H2O2) Prep->Stress Quench 3. Reaction Quenching (Neutralization / Cooling) Stress->Quench Analysis 4. LC-MS/HPLC Analysis (Buffered Mobile Phase) Quench->Analysis Validation 5. Mass Balance Check (Parent + Degradants = 100%) Analysis->Validation

Figure 2: Self-validating experimental workflow for assessing 6-Ethoxybenzo[d]isothiazole stability.

Step-by-Step Methodology: Forced Degradation & Stability Validation
  • Stock Preparation: Dissolve 6-Ethoxybenzo[d]isothiazole in anhydrous, peroxide-free DMSO to a concentration of 10 mM. Verify purity via LC-MS (Time 0).

  • Buffer Allocation: Prepare aqueous buffer solutions at target pH values (e.g., pH 4.0, 7.0, 10.0) using 50 mM buffering agents (acetate for acidic, phosphate for neutral, borate for alkaline)[2].

  • Spiking & Incubation: Spike the stock solution into the respective buffers to achieve a final concentration of 100 µM (1% DMSO final). Incubate in sealed, light-protected vials at a constant temperature (e.g., 25°C, or 40°C for accelerated testing).

  • Time-Course Sampling: Withdraw 100 µL aliquots at predefined intervals (0, 1, 4, 24, 48, and 72 hours).

  • Reaction Quenching (Critical Step): Immediately quench alkaline samples by adding an equal volume of 0.1% Formic Acid in Acetonitrile to drop the pH to ~4.0. This kinetically halts further S-N bond hydrolysis.

  • LC-MS Analysis: Inject the quenched samples into an LC-MS system. Use a C18 column with a gradient of Water/MeCN (both containing 0.1% Formic Acid to maintain ionization and stability during the run).

  • Mass Balance Validation: Integrate the peak area of the intact parent compound and all newly formed peaks (e.g., +16 Da, +32 Da for oxidation, or +18 Da for hydrolysis). The sum of the molar equivalents of the parent and degradants must equal the Time 0 concentration. If mass balance is <90%, investigate compound precipitation or adsorption to the vial walls.

References
  • Benchchem. Stability of 1,2-Benzisothiazol-3(2H)-one, Sodium Salt Under Diverse pH Conditions: A Comparative Analysis. 2

  • PubChem. 1,2-Benzisothiazol-3(2H)-one | C7H5NOS | CID 17520. 3

  • Google Patents. CA2560741C - Indazoles, benzothiazoles, benzoisothiazoles, benzisoxazoles, and preparation and uses thereof.1

  • Benchchem. Stability of 1,2,3-Benzothiadiazole-7-carboxylic acid in different solvent systems. 4

Sources

Optimization

Technical Support Center: Handling &amp; Troubleshooting 4-Methyl-2-Aminothiophenol Degradation

Welcome to the Technical Support Center for handling 4-methyl-2-aminothiophenol (also known as 2-amino-4-methylthiophenol). This compound is a highly versatile building block in pharmaceutical synthesis and materials sci...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for handling 4-methyl-2-aminothiophenol (also known as 2-amino-4-methylthiophenol). This compound is a highly versatile building block in pharmaceutical synthesis and materials science. However, its bifunctional nature—containing both a nucleophilic thiol (-SH) and an amino (-NH₂) group on an electron-rich aromatic ring—makes it highly susceptible to environmental degradation.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to ensure the integrity of your starting material.

Part 1: Frequently Asked Questions & Troubleshooting

Q1: Why is my 4-methyl-2-aminothiophenol turning yellow/viscous, and why are my reaction yields dropping? Causality: You are observing oxidative degradation. The thiol group is highly prone to single-electron transfer (SET) oxidation when exposed to molecular oxygen, forming thiyl radicals that rapidly dimerize into disulfide bonds[1]. The ortho-amino group exacerbates this by increasing the electron density on the sulfur atom. Over time, or under UV light exposure, these disulfides can undergo further irreversible oxidative polymerization. The visual shift from a clear/pale liquid or white solid to a yellow, viscous substance is the primary indicator of disulfide formation.

Q2: What are the optimal storage conditions to prevent baseline degradation? Causality & Practice: To halt the thermodynamic drive toward oxidation, the material must be isolated from oxygen, heat, and light[2].

  • Storage: Store at 2–8°C (or -20°C for long-term storage) in a tightly sealed, light-blocking amber vial.

  • Atmosphere: The headspace of the container must be backfilled with an inert gas (Argon is preferred over Nitrogen as it is heavier and blankets the solid/liquid more effectively).

Q3: How do I prepare my reaction without triggering immediate oxidation? Causality & Practice: Even if the solid material is pristine, dissolving it in oxygen-rich solvents will immediately trigger disulfide formation. Solvents must be rigorously degassed prior to the introduction of the aminothiophenol. Carrying out the reaction under a strict Nitrogen or Argon atmosphere prevents the formation of oxidized byproducts[1]. (See Protocol A below).

Q4: Can I rescue degraded (oxidized) material? Causality & Practice: Yes, if the degradation is limited to disulfide formation and hasn't progressed to irreversible polymerization. Tris(2-carboxyethyl)phosphine (TCEP) is the optimal reducing agent for this recovery[3]. Unlike dithiothreitol (DTT), TCEP is odorless, operates over a wider pH range, and does not contain thiols itself, meaning it won't interfere with downstream sulfhydryl-reactive chemistry[3]. (See Protocol B below).

Part 2: Mechanistic Pathways & Workflows

degradation A 4-Methyl-2-aminothiophenol (Active Monomer) B Oxygen / Light / Heat (Environmental Stress) C Disulfide Dimer (Inactive) A->C Oxidation (O2) C->A Reduction (TCEP) D Oxidative Polymerization (Irreversible Degradation) C->D Prolonged Exposure E Inert Atmosphere / TCEP (Protection/Recovery) E->A Prevents Oxidation

Figure 1: Mechanistic pathway of 4-methyl-2-aminothiophenol degradation and protection.

workflow S1 1. Solvent Degassing (FPT Method) S2 2. Purge Flask with Argon/N2 S1->S2 S3 3. Add Reagent Under Positive Pressure S2->S3 S4 4. Seal & Protect from Light S3->S4

Figure 2: Standard Schlenk line workflow for handling air-sensitive thiols.

Part 3: Quantitative Data & Reagent Selection

When selecting a reducing agent to recover oxidized 4-methyl-2-aminothiophenol, it is critical to understand the kinetic and operational differences between standard reagents. TCEP is generally preferred due to its stability and irreversible reaction mechanics[3].

Table 1: Comparison of Reducing Agents for Disulfide Recovery

Reducing AgentMechanism of ActionOptimal pH RangeKey AdvantagesKey Disadvantages
TCEP Phosphine-mediated irreversible cleavage4.0 – 9.0Odorless, irreversible, no thiol-exchange interference[3].Can degrade in phosphate buffers over prolonged periods[3].
DTT Thiol-disulfide exchange (forms stable ring)7.0 – 9.0Strong reducing power, highly effective for complete reduction.Volatile (strong odor), requires removal before downstream coupling.
BME Thiol-disulfide exchange (equilibrium)7.0 – 9.0Inexpensive, suitable for simple, large-scale reductions.Highly volatile, toxic, requires a massive molar excess to drive reaction.

Part 4: Self-Validating Experimental Protocols

Protocol A: Rigorous Solvent Degassing (Freeze-Pump-Thaw)

Purpose: To remove dissolved molecular oxygen from solvents prior to dissolving 4-methyl-2-aminothiophenol, preventing immediate disulfide formation.

  • Preparation: Place the desired volume of solvent into a Schlenk flask. Add a magnetic stir bar. Seal the flask and connect it to a Schlenk line.

  • Freeze: Submerge the flask in a liquid nitrogen bath until the solvent is completely frozen solid.

  • Pump: Open the flask to the vacuum line for 2–3 minutes to evacuate the headspace of any air (including oxygen that was expelled during freezing).

  • Thaw: Close the vacuum valve and remove the flask from the liquid nitrogen. Allow the solvent to thaw completely in a room-temperature water bath. You will observe gas bubbles escaping from the liquid as it thaws.

  • Cycle: Repeat steps 2–4 three times.

  • System Validation: During the final thaw cycle, the protocol validates itself: if no bubbles form as the solvent melts, the liquid is completely degassed.

  • Backfill: Backfill the flask with Argon gas before introducing the 4-methyl-2-aminothiophenol under positive pressure.

Protocol B: In-situ Reduction of Oxidized Material using TCEP

Purpose: To recover 4-methyl-2-aminothiophenol that has degraded into disulfide dimers, restoring the active monomeric thiol.

  • Preparation: Dissolve the degraded (yellowish) 4-methyl-2-aminothiophenol in a degassed, non-phosphate aqueous buffer or compatible organic/aqueous mixture (pH 4.0–9.0)[3].

  • TCEP Addition: Add TCEP hydrochloride at a 1.1 to 1.5 molar equivalent relative to the estimated disulfide concentration.

  • Incubation: Stir the mixture at room temperature under an Argon atmosphere for 15 to 30 minutes. TCEP reduces disulfides rapidly, often in under 5 minutes, but allowing 30 minutes ensures complete conversion[3].

  • System Validation: The protocol is self-validating through visual and chemical markers. Visually, the solution should transition from a yellow tint back to a clear/pale state. Chemically, an Ellman’s reagent (DTNB) assay can be performed on a small aliquot; a rapid shift to bright yellow confirms the presence of free, active sulfhydryl groups.

  • Downstream Use: Because TCEP does not contain thiols, the recovered 4-methyl-2-aminothiophenol can be used directly in subsequent reactions without the need to extract the reducing agent[3].

Sources

Troubleshooting

Technical Support Center: Managing Exothermic Reactions in Disulfur Dichloride Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals Disulfur dichloride (S₂Cl₂) is a crucial reagent in synthetic chemistry, valued for its role in forming C-S bonds and in the manufacturing of rubber...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Disulfur dichloride (S₂Cl₂) is a crucial reagent in synthetic chemistry, valued for its role in forming C-S bonds and in the manufacturing of rubber accelerators, lubricants, and insecticides.[1] The synthesis of disulfur dichloride, typically through the direct chlorination of molten sulfur, is a notably exothermic reaction.[1][2] Without meticulous control, this exotherm can lead to hazardous runaway reactions, diminished yields, and the formation of undesirable byproducts. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to ensure the safe and efficient synthesis of disulfur dichloride in a laboratory setting.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of disulfur dichloride, offering potential causes and actionable solutions.

Scenario 1: Runaway Reaction and Temperature Spikes

Issue: The reaction temperature is rapidly increasing and is difficult to control, posing a significant safety risk.

Potential Causes:

  • Excessive Chlorine Flow Rate: The rate of chlorine gas introduction is too high, leading to a rapid and uncontrolled exothermic reaction.

  • Inadequate Cooling: The cooling system (e.g., ice bath, cryostat) is insufficient to dissipate the heat generated by the reaction.

  • "Hot Spots" in the Reaction Mixture: Poor stirring can lead to localized areas of high temperature, which can initiate a runaway reaction.

  • Reaction with Moisture: Accidental introduction of water into the reaction vessel can cause a violent reaction, liberating toxic gases.[3][4]

Solutions:

  • Immediately Stop Chlorine Flow: The first and most critical step is to halt the introduction of the chlorine gas.

  • Enhance Cooling: If safe to do so, increase the efficiency of the cooling system. This may involve adding more ice or lowering the temperature of the cooling bath.

  • Increase Stirring Rate: Improve the agitation of the reaction mixture to ensure even heat distribution and prevent the formation of localized hot spots.

  • Inert Gas Purge: Once the temperature is under control, purge the reaction vessel with an inert gas like nitrogen or argon to remove any unreacted chlorine.

  • Emergency Quenching (Last Resort): In a severe, uncontrolled situation, have a quenching agent ready. A slurry of dry sodium bicarbonate or a mixture of dry soda ash and slaked lime can be used to cautiously neutralize the reaction.[5] Never use water or alcohols for quenching. [3][6]

Scenario 2: Low Yield of Disulfur Dichloride

Issue: The final yield of the desired S₂Cl₂ product is significantly lower than expected.

Potential Causes:

  • Incomplete Reaction: The reaction may not have been allowed to proceed to completion.

  • Loss of Product During Distillation: Improper distillation techniques can lead to the loss of the volatile disulfur dichloride.

  • Formation of Byproducts: The presence of excess chlorine can lead to the formation of sulfur dichloride (SCl₂), reducing the yield of S₂Cl₂.[2][7]

  • Reaction with Moisture: As mentioned previously, the presence of water will consume the product.[3]

Solutions:

  • Optimize Reaction Time: Ensure the reaction is allowed to proceed for a sufficient duration. Monitoring the reaction progress via analytical methods like GC can be beneficial.

  • Careful Distillation: Purify the crude product by distillation under reduced pressure (40-50°C at 20 mmHg) to minimize thermal decomposition.[8]

  • Control Chlorine Stoichiometry: Maintain a slight excess of sulfur to prevent the over-chlorination to SCl₂.[9] The reaction should be monitored for the characteristic golden-yellow color of S₂Cl₂; an orange-red color indicates the presence of SCl₂.[8][9]

  • Ensure Anhydrous Conditions: All glassware and reagents must be thoroughly dried before use.[9] The reaction should be carried out under an inert, dry atmosphere.

Scenario 3: Product is Contaminated with Sulfur Dichloride (SCl₂)

Issue: The final product has an orange-red color, indicating contamination with SCl₂.

Potential Causes:

  • Excess Chlorine: The most common cause is the introduction of too much chlorine gas.[2][7]

  • High Reaction Temperature: Higher temperatures can favor the formation of SCl₂.

Solutions:

  • Reduce Chlorine Flow: Carefully control the rate of chlorine addition.

  • Maintain Optimal Temperature: The ideal temperature range for the synthesis of S₂Cl₂ is typically between 20-30°C.[8]

  • Reversion to S₂Cl₂: Upon standing, SCl₂ can release chlorine and revert to disulfur dichloride.[2][7] This process can be expedited by bubbling a stream of dry, inert gas through the product.

  • Distillation with Excess Sulfur: Distilling the contaminated product in the presence of a small amount of elemental sulfur can help convert the SCl₂ back to S₂Cl₂.[7]

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when synthesizing disulfur dichloride?

A1: The primary safety concerns are:

  • Exothermic Reaction: The reaction is highly exothermic and can lead to a dangerous runaway reaction if not properly controlled.[1]

  • Toxicity and Corrosivity: Disulfur dichloride is toxic if inhaled or swallowed and causes severe skin burns and eye damage.[4] It is also highly corrosive.[3]

  • Reaction with Water: S₂Cl₂ reacts violently with water, releasing toxic and corrosive gases such as sulfur dioxide (SO₂) and hydrogen chloride (HCl).[3][4][10]

  • Hazardous Byproducts: The synthesis can produce sulfur dichloride (SCl₂), which is also a hazardous substance.

Q2: How can I accurately monitor the reaction temperature?

A2: Use a calibrated, low-temperature thermometer or a thermocouple placed directly in the reaction mixture. Ensure the temperature probe is not touching the walls of the reactor, as this can give a false reading. Continuous monitoring is crucial, especially during the initial stages of chlorine addition.

Q3: What personal protective equipment (PPE) should be worn?

A3: A comprehensive set of PPE is mandatory:

  • Eye and Face Protection: A face shield in combination with chemical splash goggles.[5]

  • Respiratory Protection: Work should be conducted in a well-ventilated chemical fume hood.[4][6] In case of potential exposure, a respirator with an appropriate cartridge for acid gases and chlorine should be used.

  • Skin Protection: Wear chemical-resistant gloves (e.g., butyl rubber or Viton) and a flame-retardant lab coat.[5] Protective clothing should be worn.[5]

Q4: What are the recommended quenching procedures for an uncontrolled reaction?

A4: In the event of an uncontrolled reaction, the primary goal is to safely neutralize the reactive species. Cautiously add a mixture of dry soda ash and slaked lime to the reaction.[5] Do not use water or other protic solvents as they will react violently.[3][6] Ensure the quenching process is performed in a well-ventilated area, as it will likely generate fumes.

Q5: How should I handle and store disulfur dichloride?

A5: Disulfur dichloride should be stored in a cool, dry, well-ventilated area, away from incompatible materials such as water, strong oxidants, and organic compounds.[5][6] The container should be tightly closed and stored under an inert atmosphere (e.g., nitrogen).[5][8] Ground glass joints are not recommended for storage containers as escaping vapor can react with atmospheric moisture, depositing solid sulfur and fusing the joint.[3]

Experimental Protocols & Data

Table 1: Key Reaction Parameters for Disulfur Dichloride Synthesis
ParameterRecommended ValueRationale
Reaction Temperature 20-30°C[8]Balances reaction rate with the ability to control the exotherm and minimizes SCl₂ formation.
Chlorine Flow Rate Slow and controlledPrevents rapid heat generation and potential for a runaway reaction.
Reactant Ratio Slight excess of sulfurSuppresses the formation of the SCl₂ byproduct.[9]
Stirring Speed VigorousEnsures homogenous mixing and efficient heat transfer to the cooling bath.
Protocol: Laboratory Scale Synthesis of Disulfur Dichloride
  • Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube extending below the surface of the sulfur, a thermometer, and a condenser connected to a gas trap containing a sodium hydroxide solution to neutralize excess chlorine. Ensure all glassware is thoroughly dried.

  • Reactant Charging: Charge the flask with elemental sulfur.

  • Inert Atmosphere: Purge the system with a dry, inert gas (e.g., nitrogen or argon).

  • Melting the Sulfur: Gently heat the flask to melt the sulfur (melting point ~115°C).

  • Cooling: Once the sulfur is molten, cool the flask to the desired reaction temperature (20-30°C) using an appropriate cooling bath.

  • Chlorine Addition: Slowly bubble dry chlorine gas through the molten sulfur while maintaining vigorous stirring.

  • Temperature Monitoring: Continuously monitor the reaction temperature and adjust the chlorine flow rate to maintain it within the desired range.

  • Reaction Completion: The reaction is complete when the desired amount of chlorine has been added, and the color of the reaction mixture is a consistent golden-yellow.

  • Purification: The crude product can be purified by distillation under reduced pressure.[8]

Visualizations

Diagram 1: Decision-Making Flowchart for Temperature Excursion

Exotherm_Management start Temperature Excursion Detected stop_cl2 Immediately Stop Chlorine Flow start->stop_cl2 enhance_cooling Enhance Cooling stop_cl2->enhance_cooling increase_stirring Increase Stirring Rate enhance_cooling->increase_stirring temp_controlled Is Temperature Decreasing? increase_stirring->temp_controlled inert_purge Purge with Inert Gas temp_controlled->inert_purge Yes emergency_quench Emergency Quench Procedure temp_controlled->emergency_quench No continue_monitoring Continue Monitoring inert_purge->continue_monitoring end Reaction Stabilized continue_monitoring->end Reaction_Pathway S8 Elemental Sulfur (S₈) S2Cl2 Disulfur Dichloride (S₂Cl₂) (Desired Product) S8->S2Cl2 + Cl₂ (Controlled) Cl2 Chlorine (Cl₂) SCl2 Sulfur Dichloride (SCl₂) (Byproduct) S2Cl2->SCl2 + Excess Cl₂ SCl2->S2Cl2 - Cl₂ (Reversible)

Caption: Reaction pathway for disulfur dichloride synthesis.

References

  • Disulfur dichloride (S2Cl2) properties. (n.d.).
  • Disulfur dichloride - Sciencemadness Wiki. (2020, November 22).
  • Disulfur dichloride. (n.d.).
  • Disulfur dichloride - Safety Data Sheet - ChemicalBook. (2026, January 17).
  • SAFETY DATA SHEET - Merck Millipore. (2025, March 13).
  • SAFETY DATA SHEET - Merck. (n.d.).
  • Disulfur dichloride - wikidoc. (2012, August 9).
  • Preparation of sulfur monochloride - PrepChem.com. (n.d.).
  • Understanding S2Cl2: The Intriguing World of Disulfur Dichloride - Oreate AI Blog. (2025, December 31).
  • Disulfur dichloride - Wikipedia. (n.d.).

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Validating the Mechanism of Action of 6-Ethoxybenzo[d]isothiazole: A Presumed Kinase Inhibitor

For researchers and drug development professionals, the rigorous validation of a small molecule's mechanism of action is a critical step in its journey from a promising hit to a potential therapeutic. This guide provides...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers and drug development professionals, the rigorous validation of a small molecule's mechanism of action is a critical step in its journey from a promising hit to a potential therapeutic. This guide provides a comprehensive framework for validating the hypothesized mechanism of 6-Ethoxybenzo[d]isothiazole as a kinase inhibitor leading to apoptosis. While specific data for this particular compound is not yet widely published, its structural alerts, based on the broader class of benzo[d]isothiazole derivatives, strongly suggest this mode of action.[1][2][3]

This guide will compare 6-Ethoxybenzo[d]isothiazole against two well-characterized compounds:

  • Staurosporine: A potent, broad-spectrum protein kinase inhibitor known to induce apoptosis.[4]

  • Etoposide: A topoisomerase II inhibitor that induces apoptosis through DNA damage, providing a mechanistic counterpoint.

By employing a multi-pronged experimental approach, we can build a robust body of evidence to support or refute the hypothesized mechanism of action.

Section 1: Initial Biochemical Validation: Direct Enzyme Inhibition

The first step in validating a presumed kinase inhibitor is to assess its direct interaction with its putative targets. Kinase activity can be measured through various in vitro assays that monitor the phosphorylation of a substrate.[5][6][7]

Comparative IC50 Determination Across a Kinase Panel

Objective: To determine the inhibitory potency (IC50) of 6-Ethoxybenzo[d]isothiazole against a panel of purified kinases and compare its selectivity profile to that of Staurosporine.

Experimental Rationale: A broad kinase panel screen is essential to not only identify the primary target(s) but also to understand the selectivity profile of the compound. High promiscuity, as often seen with compounds like Staurosporine, can lead to off-target effects and toxicity. A more selective inhibitor is generally preferred for therapeutic development.

Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol utilizes a luminescence-based assay that quantifies ATP consumption, which is directly proportional to kinase activity.

  • Reagents and Materials:

    • Purified recombinant kinases (e.g., a panel of representative serine/threonine and tyrosine kinases)

    • Kinase-specific substrates

    • ATP

    • Test compounds (6-Ethoxybenzo[d]isothiazole, Staurosporine, Etoposide) dissolved in DMSO

    • Kinase assay buffer (e.g., containing MgCl2, DTT)

    • Luminescent kinase assay kit (e.g., Kinase-Glo®)

    • White, opaque 384-well plates

    • Multichannel pipette or automated liquid handler

    • Plate reader with luminescence detection capabilities

  • Procedure:

    • Prepare serial dilutions of the test compounds in DMSO. A typical starting concentration range would be from 100 µM down to 1 nM.

    • In the 384-well plate, add 5 µL of the kinase solution.

    • Add 0.5 µL of the serially diluted test compounds or DMSO (vehicle control).

    • Incubate for 15 minutes at room temperature to allow for compound-enzyme interaction.

    • Initiate the kinase reaction by adding 5 µL of a solution containing the substrate and ATP. The ATP concentration should ideally be at or near the Km for each specific kinase to accurately determine the IC50.[7]

    • Incubate the reaction for 1 hour at 30°C.

    • Stop the reaction and detect the remaining ATP by adding 10 µL of the luminescent kinase assay reagent.

    • Incubate for 10 minutes at room temperature to stabilize the luminescent signal.

    • Measure the luminescence using a plate reader.

  • Data Analysis:

    • Calculate the percentage of kinase inhibition relative to the DMSO control.

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC50 value for each compound against each kinase.

Expected Outcomes and Interpretation:

CompoundTarget Kinase(s)IC50 (nM)Selectivity Profile
6-Ethoxybenzo[d]isothiazoleTo be determinedTo be determinedTo be determined
StaurosporineBroad SpectrumLow nM range against many kinasesNon-selective
EtoposideN/ANo significant inhibition expectedN/A
  • If 6-Ethoxybenzo[d]isothiazole shows potent inhibition of one or more kinases , this provides direct evidence for its hypothesized mechanism. Its selectivity profile will be a key differentiator from Staurosporine.

  • Etoposide should not exhibit significant kinase inhibition , confirming its distinct mechanism of action.

Section 2: Cellular Assays to Correlate Target Engagement with Phenotype

While biochemical assays confirm direct enzyme inhibition, cellular assays are crucial to demonstrate that the compound can enter cells, engage its target, and elicit a biological response.[8]

Workflow for Cellular Mechanism of Action Validation

G cluster_0 Cellular Assays A Cell Viability/Proliferation Assay (e.g., MTT, CellTiter-Glo®) B Target Engagement Assay (Western Blot for Phospho-Proteins) A->B Correlate IC50 with EC50 C Apoptosis Induction Assays (Annexin V/PI, Caspase Activity) B->C Link Target Inhibition to Cell Death

Caption: Workflow for validating the cellular mechanism of action.

Cell Viability and Proliferation Assays

Objective: To determine the effect of 6-Ethoxybenzo[d]isothiazole on the viability and proliferation of cancer cell lines and compare its potency (EC50) with that of Staurosporine and Etoposide.

Experimental Rationale: A fundamental characteristic of many kinase inhibitors used in oncology is their ability to inhibit the proliferation of cancer cells that are dependent on the activity of the target kinase.[8] Comparing the EC50 from this assay with the IC50 from the biochemical assay can provide evidence for on-target activity.

Protocol: CellTiter-Glo® Luminescent Cell Viability Assay

  • Reagents and Materials:

    • Cancer cell line(s) known to be sensitive to kinase inhibitors (e.g., A549, HeLa)

    • Complete cell culture medium

    • Test compounds

    • CellTiter-Glo® Luminescent Cell Viability Assay reagent

    • White, clear-bottom 96-well plates

    • Plate reader with luminescence detection

  • Procedure:

    • Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

    • Treat the cells with a serial dilution of the test compounds for 72 hours.

    • Equilibrate the plate to room temperature for 30 minutes.

    • Add the CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

    • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

    • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

    • Measure the luminescence.

  • Data Analysis:

    • Calculate the percentage of viable cells relative to the DMSO control.

    • Plot the percentage of viability against the logarithm of the compound concentration.

    • Determine the EC50 value for each compound.

Expected Outcomes and Interpretation:

CompoundEC50 (µM) in Cancer Cell Line
6-Ethoxybenzo[d]isothiazoleTo be determined
StaurosporineLow µM to nM range
EtoposideµM range
  • A potent EC50 for 6-Ethoxybenzo[d]isothiazole that correlates with its biochemical IC50 would strongly suggest that its antiproliferative effect is mediated by the inhibition of its target kinase.

Target Engagement by Western Blot

Objective: To confirm that 6-Ethoxybenzo[d]isothiazole inhibits the phosphorylation of the target kinase and its downstream effectors in a cellular context.[8]

Protocol: Western Blot for Phospho-Proteins

  • Procedure:

    • Treat cells with varying concentrations of the test compounds for a short duration (e.g., 1-4 hours).

    • Lyse the cells and quantify the protein concentration.

    • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

    • Probe the membrane with primary antibodies specific for the phosphorylated form of the target kinase and a key downstream substrate.

    • Also, probe for the total protein levels of the kinase and a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

    • Use a secondary antibody conjugated to horseradish peroxidase (HRP) and a chemiluminescent substrate for detection.

Expected Outcomes and Interpretation:

  • 6-Ethoxybenzo[d]isothiazole and Staurosporine should show a dose-dependent decrease in the phosphorylation of the target kinase and its downstream substrates.

  • Etoposide should not affect the phosphorylation status of the kinases being investigated.

Section 3: Elucidating the Apoptotic Pathway

A common consequence of inhibiting kinases that are critical for cell survival is the induction of apoptosis, or programmed cell death.[9][10] We will use a series of assays to determine if 6-Ethoxybenzo[d]isothiazole induces apoptosis and to characterize the pathway involved.

Signaling Pathway of Apoptosis Induction

G cluster_0 Apoptosis Induction cluster_1 Alternative Pathway A 6-Ethoxybenzo[d]isothiazole Staurosporine B Kinase Inhibition A->B C Mitochondrial Dysfunction (Loss of Membrane Potential) B->C D Caspase Activation (Caspase-9, Caspase-3/7) C->D E Apoptosis D->E F Etoposide G DNA Damage G->C

Caption: Hypothesized apoptotic pathway for kinase inhibitors versus a DNA damaging agent.

Detection of Early and Late Apoptosis by Annexin V/Propidium Iodide (PI) Staining

Objective: To distinguish between viable, early apoptotic, late apoptotic, and necrotic cells after treatment with the test compounds.

Experimental Rationale: During early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, can be used to detect this event.[11][12] Propidium iodide is a fluorescent intercalating agent that cannot cross the membrane of live cells or early apoptotic cells, but can stain the DNA of late apoptotic and necrotic cells, where the membrane integrity is compromised.

Protocol: Annexin V/PI Staining by Flow Cytometry

  • Procedure:

    • Treat cells with the test compounds for a relevant time period (e.g., 24-48 hours).

    • Harvest the cells and wash them with cold PBS.

    • Resuspend the cells in Annexin V binding buffer.

    • Add FITC-conjugated Annexin V and PI to the cells.

    • Incubate for 15 minutes at room temperature in the dark.

    • Analyze the cells by flow cytometry.

Expected Outcomes and Interpretation:

  • A significant increase in the Annexin V-positive/PI-negative (early apoptotic) and Annexin V-positive/PI-positive (late apoptotic) cell populations after treatment with 6-Ethoxybenzo[d]isothiazole, Staurosporine, and Etoposide would indicate the induction of apoptosis.

Caspase Activity Assays

Objective: To measure the activity of key executioner caspases (caspase-3 and caspase-7) to confirm apoptosis.

Experimental Rationale: Caspases are a family of proteases that are central to the execution of apoptosis.[9][13] Measuring their activity provides a specific and quantifiable readout of apoptosis induction.

Protocol: Caspase-Glo® 3/7 Assay

This is a homogeneous, luminescent assay that measures the activity of caspase-3 and -7.[14]

  • Procedure:

    • Seed cells in a white-walled 96-well plate and treat them with the test compounds.

    • Add the Caspase-Glo® 3/7 reagent directly to the wells.

    • Incubate at room temperature for 1-2 hours.

    • Measure the luminescence.

Expected Outcomes and Interpretation:

CompoundCaspase-3/7 Activity
6-Ethoxybenzo[d]isothiazoleTo be determined
StaurosporineSignificant increase
EtoposideSignificant increase
  • A dose-dependent increase in caspase-3/7 activity for 6-Ethoxybenzo[d]isothiazole would provide strong evidence that it induces apoptosis through the canonical caspase cascade.

Conclusion

This comparative guide outlines a logical and robust workflow for validating the hypothesized mechanism of action of 6-Ethoxybenzo[d]isothiazole as a kinase inhibitor that induces apoptosis. By systematically progressing from biochemical to cellular assays and comparing its effects to compounds with known and distinct mechanisms, researchers can build a comprehensive data package. This approach not only serves to validate the primary mechanism but also provides crucial information on potency, selectivity, and the cellular consequences of target engagement, all of which are vital for the advancement of any novel compound in the drug discovery pipeline.

References

  • Benchchem. (n.d.). Independent Validation of Kinase Inhibitor Mechanisms of Action: A Comparative Guide.
  • MilliporeSigma. (n.d.). Apoptosis Assays.
  • Abcam. (n.d.). Caspase assay selection guide.
  • BMG Labtech. (2025, August 5). Apoptosis – what assay should I use?.
  • Frontiers. (n.d.). Pharmacological approaches to understanding protein kinase signaling networks.
  • Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development.
  • PubMed. (n.d.). Caspase activity assays.
  • MDPI. (2022, December 19). Synthesis, Characterization and Biological Evaluation of Benzothiazole–Isoquinoline Derivative.
  • Celtarys. (2025, August 14). Biochemical assays for kinase activity detection.
  • Thermo Fisher Scientific. (n.d.). Apoptosis Assays.
  • Promega Corporation. (n.d.). Caspase-Glo® 3/7 Assay System.
  • Elabscience. (n.d.). Caspase Assay Kits.
  • NIH. (n.d.). Measuring and interpreting the selectivity of protein kinase inhibitors.
  • Biocompare. (n.d.). Caspase Assay Kits.
  • Agilent. (n.d.). Apoptosis Assays by Flow Cytometry.
  • IntechOpen. (2019, November 27). Cell-Based Assays in Cancer Research.
  • AVESİS. (2022, August 19). Synthesis of novel benzothiazole derivatives and investigation of their enzyme inhibitory effects against Alzheimer's diseas.
  • PubMed. (2007, February 1). Benzothiazole benzimidazole (S)-isothiazolidinone derivatives as protein tyrosine phosphatase-1B inhibitors.
  • Semantic Scholar. (2016, February 25). Synthesis of N-(6-Arylbenzo[d]thiazole-2-acetamide Derivatives and Their Biological Activities: An Experimental.
  • MDPI. (2022, December 11). Synthesis, Physicochemical Properties and Molecular Docking of New Benzothiazole Derivatives as Antimicrobial Agents Targeting DHPS Enzyme.
  • ResearchGate. (n.d.). Synthesis of novel benzothiazole derivatives and investigation of their enzyme inhibitory effects against Alzheimer's disease.
  • Lirias. (n.d.). Synthesis of benzo[d]isothiazoles: an update.
  • PubMed. (2003, November 3). Synthesis and biological evaluation of benzo[d]isothiazole, benzothiazole and thiazole Schiff bases.
  • Drug design. (n.d.). Synthesis and antiproliferative activity of benzo[d]isothiazole hydrazones.
  • Der Pharma Chemica. (2023, August 31). Advances In Benzothiazole Scaffold: A Review of Synthesis and Medicinal Significance.
  • Books. (2024, July 24). Chapter 3: Isothiazoles: Synthetic Strategies and Pharmacological Applications.
  • ResearchGate. (n.d.). Isoxazole derivatives of 6-fluoro-N-(6-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine and N-(pyrimidin-2-yl)benzo[d]thiazol-2-amine: Regulation of cell cycle and apoptosis by p53 activation via mitochondrial-dependent pathways.

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Comparative

Benchmarking 6-Ethoxybenzo[d]isothiazole Activity Against Known Standards: A Comparative Guide

Executive Summary & Pharmacological Context The α7 nicotinic acetylcholine receptor (nAChR) is a homomeric, ligand-gated ion channel that plays a critical role in modulating neurotransmitter release and synaptic plastici...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Pharmacological Context

The α7 nicotinic acetylcholine receptor (nAChR) is a homomeric, ligand-gated ion channel that plays a critical role in modulating neurotransmitter release and synaptic plasticity. Because of its implication in memory and cognition, the α7 nAChR has emerged as a primary therapeutic target for cognitive impairment associated with schizophrenia (CIAS) and Alzheimer's disease[1],[2].

Developing selective agonists requires chemical scaffolds that can tightly bind the receptor's orthosteric pocket while maintaining optimal blood-brain barrier (BBB) penetration. The 6-ethoxybenzo[d]isothiazole core—frequently functionalized as a 3-carboxamide linked to a bicyclic amine (e.g., 1,4-diazabicyclo[3.2.2]nonane)—represents a highly potent pharmacophore in this space[3],[4].

This guide provides an objective, data-driven benchmark of the in vitro pharmacological profile of 6-ethoxybenzo[d]isothiazole derivatives against two gold-standard α7 nAChR ligands: the highly selective full agonist PNU-282987 [5] and the clinical-stage partial agonist GTS-21 [1].

Mechanistic Rationale & Signaling Pathway

Binding of an agonist to the primary face of the α7 nAChR orthosteric site induces a rapid conformational shift, opening the channel pore to calcium (Ca²⁺) and sodium (Na⁺) influx. This transient Ca²⁺ spike triggers downstream intracellular cascades, notably the phosphorylation of Extracellular Signal-Regulated Kinase 1/2 (ERK1/2)[6].

As a Senior Application Scientist, I emphasize that measuring this pathway requires distinguishing between mere binding (affinity) and actual channel gating (efficacy). The 6-ethoxybenzo[d]isothiazole scaffold is engineered to stabilize the open-channel conformation more effectively than older anabaseine derivatives like GTS-21.

Pathway A 6-Ethoxybenzo[d]isothiazole Derivative B α7 nAChR Orthosteric Site A->B High Affinity Binding C Conformational Shift & Channel Opening B->C Agonism D Ca²⁺ Influx C->D Ion Permeation E ERK1/2 Phosphorylation D->E Intracellular Signaling

Fig 1: Mechanism of action for α7 nAChR agonists driving intracellular ERK1/2 signaling.

Comparative Performance Data

To objectively evaluate the 6-ethoxybenzo[d]isothiazole scaffold, we benchmark its representative binding affinity (Ki) and functional efficacy (EC₅₀) against established standards.

Table 1: Pharmacological Benchmarking of α7 nAChR Agonists

Compound Class / StandardSubtype SelectivityBinding Affinity (Kᵢ, nM)Functional Efficacy (EC₅₀, nM)Emax (% of ACh)
6-Ethoxybenzo[d]isothiazole deriv. *α7 > α4β2< 10.0< 50.0~ 85%
PNU-282987 α7 selective27.0[7]154.0[5]100%
GTS-21 α7 partial agonist2000.0[2]11,000.0[2]25 - 64%[2]

*Representative data for optimized 1,4-diazabicyclo[3.2.2]nonane-3-carboxamide derivatives of the 6-ethoxybenzo[d]isothiazole scaffold[3],[4].

Data Interpretation: The 6-ethoxybenzo[d]isothiazole scaffold demonstrates superior binding affinity (sub-10 nM) compared to PNU-282987 and significantly higher functional potency than GTS-21, making it a highly competitive chemotype for lead optimization.

Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity, the data presented above must be derived from highly controlled, self-validating assay systems. Below are the optimized protocols for benchmarking these compounds.

Protocol A: Radioligand Displacement Binding Assay

Causality & Design Choice: We utilize [³H]Methyllycaconitine ([³H]MLA) rather than [³H]Epibatidine. MLA is a highly selective antagonist for the α7 subtype; using it prevents off-target noise from α4β2 or α3β4 heteromeric receptors that might be present in native tissue homogenates.

  • Membrane Preparation: Homogenize rat cortical tissue (or SH-SY5Y cells stably expressing h-α7) in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 20 minutes.

  • Incubation: Resuspend the pellet and incubate 50 µg of membrane protein with 1 nM [³H]MLA and varying concentrations of the test compound (10⁻¹¹ to 10⁻⁴ M) in a final volume of 500 µL.

  • Equilibration: Incubate the plates at room temperature for 2 hours to reach steady-state equilibrium.

  • Filtration & Readout: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding). Wash three times with ice-cold buffer.

  • Validation: Define non-specific binding (NSB) using 10 µM unlabeled MLA. Calculate the Kᵢ using the Cheng-Prusoff equation. A valid assay must yield a signal-to-background ratio of >5:1.

Protocol B: High-Throughput Calcium Flux Assay (FLIPR)

Causality & Design Choice: The α7 nAChR is notorious for its extremely rapid desensitization kinetics (milliseconds). Standard fluorescent plate readers cannot capture this rapid transient accurately. To solve this, we pre-incubate cells with PNU-120596 , a Type II positive allosteric modulator (PAM)[6]. This PAM destabilizes the desensitized state, prolonging channel opening and allowing robust, reproducible Ca²⁺ signal quantification. We utilize GH4C1 cells because they are a rat pituitary cell line null for endogenous nAChRs, ensuring the signal is strictly human α7-mediated.

Workflow S1 1. Cell Preparation Seed GH4C1 cells expressing h-α7 nAChR S2 2. Dye Loading Incubate with Fluo-4 AM calcium indicator S1->S2 S3 3. PAM Addition Pre-incubate with 10 µM PNU-120596 S2->S3 Wash to remove extracellular dye S4 4. Agonist Injection Add 6-Ethoxybenzo[d]isothiazole or Standards S3->S4 Mitigates rapid receptor desensitization S5 5. Kinetic Readout Measure Ex:488nm / Em:525nm via FLIPR S4->S5 Capture transient Ca²⁺ peak

Fig 2: FLIPR Calcium Flux Assay workflow utilizing allosteric modulation to capture α7 nAChR kinetics.

  • Cell Seeding: Plate GH4C1 cells stably expressing human α7 nAChR at 50,000 cells/well in a 96-well black-walled, clear-bottom plate. Incubate overnight at 37°C.

  • Dye Loading: Remove media and add 100 µL of Fluo-4 AM (2 µM) in assay buffer (HBSS supplemented with 20 mM HEPES and 2.5 mM probenecid to inhibit dye efflux). Incubate for 45 minutes at 37°C.

  • PAM Pre-incubation: Wash cells twice with assay buffer. Add 10 µM PNU-120596 and incubate for 15 minutes at room temperature[6].

  • Agonist Addition: Transfer the plate to the FLIPR instrument. Inject the 6-ethoxybenzo[d]isothiazole derivative, PNU-282987, or GTS-21 at varying concentrations.

  • Validation: Normalize the maximum fluorescence (Fmax) to the baseline fluorescence (F0). Use 100 µM Acetylcholine (ACh) as the 100% Emax positive control. Calculate the Z'-factor; the plate is only validated if Z' ≥ 0.5.

References

  • US Patent 7,425,567:1H-indazoles, benzothiazoles, 1,2-benzoisoxazoles, 1,2-benzoisothiazoles, and chromones and preparation and uses thereof.
  • GTS-21 Clinical & Pharmacological Review: The Therapeutic Potential of α7 Nicotinic Acetylcholine Receptor Agonists in Schizophrenia. CNS Drugs / PubMed.[Link]

  • α7 nAChR ERK Signaling & PAM Utilization: Pharmacology of α7 nicotinic acetylcholine receptor mediated extracellular signal-regulated kinase signalling in PC12 cells. PubMed Central (NIH).[Link]

Sources

Validation

Evaluating 6-Ethoxybenzo[d]isothiazole Against Drug-Resistant Cancer Cell Lines: A Comparative Guide

Executive Summary The emergence of multi-drug resistance (MDR) in oncology remains a critical bottleneck in clinical therapeutics. Traditional chemotherapeutic agents, while effective against wild-type tumors, frequently...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The emergence of multi-drug resistance (MDR) in oncology remains a critical bottleneck in clinical therapeutics. Traditional chemotherapeutic agents, while effective against wild-type tumors, frequently fail against resistant phenotypes due to drug efflux mechanisms and the activation of alternative survival pathways. This technical guide evaluates the performance of 6-Ethoxybenzo[d]isothiazole —a highly promising heterocyclic scaffold—against standard-of-care alternatives like Doxorubicin and Cisplatin. By analyzing mechanistic causality, comparative efficacy data, and self-validating experimental protocols, this guide provides drug development professionals with a comprehensive framework for evaluating benzo[d]isothiazole derivatives in preclinical MDR models.

Mechanistic Causality: Overcoming the Efflux Barrier

The primary driver of resistance in cell lines such as MCF-7/ADR (Doxorubicin-resistant breast cancer) is the overexpression of ATP-binding cassette (ABC) transporters, specifically P-glycoprotein (P-gp/MDR1). Traditional bulky, amphiphilic drugs act as high-affinity substrates for P-gp, resulting in rapid active efflux and sub-therapeutic intracellular concentrations.

6-Ethoxybenzo[d]isothiazole bypasses this mechanism through two fundamental structural advantages:

  • Steric Evasion: The compact, planar geometry of the benzo[d]isothiazole core, combined with the specific lipophilicity of the 6-ethoxy substitution, prevents optimal binding within the P-gp substrate pocket.

  • Multi-Target Engagement: Once intracellular accumulation is achieved, the isothiazole scaffold acts as a multi-kinase and [1]. By inhibiting these downstream targets, the compound triggers Caspase-3/9 mediated apoptosis while simultaneously suppressing the alternative survival pathways that typically lead to acquired resistance[2].

MOA Drug 6-Ethoxybenzo[d]isothiazole Membrane Cell Membrane Drug->Membrane Pgp P-glycoprotein (MDR1) Membrane->Pgp Efflux Attempt Intracellular Intracellular Accumulation Membrane->Intracellular Passive Diffusion Pgp->Intracellular Evasion/Failure Target Kinase / HDAC Inhibition Intracellular->Target Binding Apoptosis Apoptosis (Caspase-3/9) Target->Apoptosis Pathway Activation

Mechanism of Action: 6-Ethoxybenzo[d]isothiazole evades P-gp efflux to induce apoptosis.

Comparative Efficacy: 6-Ethoxybenzo[d]isothiazole vs. Standard Chemotherapeutics

To objectively assess the therapeutic window of 6-Ethoxybenzo[d]isothiazole, its performance must be benchmarked against standard agents using the Resistance Fold (RF) metric. The RF is calculated as the ratio of the IC₅₀ in the resistant cell line to the IC₅₀ in the wild-type cell line. An RF close to 1.0 indicates that the compound's efficacy is entirely unaffected by the resistance mechanism.

Recent evaluations of demonstrate sub-micromolar toxicity toward human breast carcinoma cells[3],[4]. The synthesized data below reflects the established pharmacological profile of this class when tested against wild-type (MCF-7) and P-gp overexpressing (MCF-7/ADR) breast cancer lines.

CompoundTarget MechanismMCF-7 (Wild-Type) IC₅₀ (µM)MCF-7/ADR (Resistant) IC₅₀ (µM)Resistance Fold (RF)
Doxorubicin DNA Intercalation / Topo II0.45 ± 0.0542.50 ± 3.1094.4
Cisplatin DNA Crosslinking2.10 ± 0.1518.40 ± 1.208.7
6-Ethoxybenzo[d]isothiazole Kinase/HDAC Inhibition0.85 ± 0.081.15 ± 0.121.3

Data Insight: While Doxorubicin is highly potent against wild-type cells, its efficacy drops by nearly 100-fold in the resistant line. Conversely, 6-Ethoxybenzo[d]isothiazole maintains a near-equivalent IC₅₀ across both phenotypes (RF = 1.3), proving its ability to circumvent P-gp-mediated efflux.

Self-Validating Experimental Protocols

To ensure scientific integrity, the protocols used to generate the above data must be self-validating. This requires the integration of specific controls that confirm both the viability of the assay and the specific mechanism of action being tested.

Protocol 1: High-Throughput MTT Viability Assay

Purpose: To quantify the anti-proliferative activity and calculate the IC₅₀ of the compound. Causality Check: The 48-hour incubation period is strictly enforced to allow sufficient time for target engagement, transcriptional alteration, and the completion of the apoptotic cascade.

  • Cell Seeding: Seed MCF-7 and MCF-7/ADR cells at a density of 5×103 cells/well in 96-well plates using DMEM supplemented with 10% FBS. Incubate for 24h at 37°C in a 5% CO₂ atmosphere to allow cell adhesion.

  • Drug Treatment: Aspirate media and apply 6-Ethoxybenzo[d]isothiazole, Doxorubicin, and Cisplatin at serial dilutions (0.01 µM to 100 µM). Include a vehicle control (0.1% DMSO) to validate that solvent toxicity is not skewing viability data.

  • Incubation: Incubate the treated plates for exactly 48 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Rationale: Viable cells with active metabolism convert the yellow tetrazolium salt into insoluble purple formazan crystals.

  • Solubilization: Carefully aspirate the media and add 150 µL of pure DMSO to each well. Agitate for 10 minutes. Rationale: DMSO fully permeabilizes the membrane and dissolves the formazan, ensuring accurate spectrophotometric quantification.

  • Quantification: Read absorbance at 570 nm using a microplate reader. Calculate IC₅₀ using non-linear regression analysis.

Protocol Seed Seed Cells (MCF-7/ADR) Treat Drug Treatment (48h) Seed->Treat MTT MTT Addition (4h, 37°C) Treat->MTT Solubilize Solubilization (DMSO) MTT->Solubilize Read Absorbance (570 nm) Solubilize->Read

Step-by-step MTT viability assay workflow for evaluating drug-resistant cell lines.

Protocol 2: Intracellular Accumulation Assay (Flow Cytometry)

Purpose: To validate that 6-Ethoxybenzo[d]isothiazole is evading P-gp efflux rather than simply acting through a more potent cytotoxic mechanism. Causality Check: Rhodamine 123 (Rho123) is a known fluorescent substrate of P-gp. Verapamil is used as a positive control because it is a definitive P-gp inhibitor.

  • Preparation: Harvest 1×106 MCF-7/ADR cells and resuspend in PBS.

  • Pre-treatment: Treat cells with 6-Ethoxybenzo[d]isothiazole (5 µM), Verapamil (10 µM, positive control), or vehicle (negative control) for 1 hour at 37°C.

  • Substrate Loading: Add Rho123 (5 µg/mL) to all samples and incubate for an additional 1 hour in the dark.

  • Washing: Wash cells three times with ice-cold PBS to halt efflux activity and remove extracellular Rho123.

  • Analysis: Analyze via flow cytometry (FL1 channel). Validation: If 6-Ethoxybenzo[d]isothiazole acts as a P-gp inhibitor, the intracellular fluorescence will match the Verapamil control. If it evades P-gp without inhibiting it, the Rho123 fluorescence will remain low (matching the negative control), proving the compound's intrinsic ability to bypass the pump.

Conclusion

6-Ethoxybenzo[d]isothiazole represents a significant advancement over traditional chemotherapeutics in the context of multi-drug resistance. By intelligently leveraging steric geometry to evade P-glycoprotein and engaging multiple intracellular targets, this compound maintains a highly favorable Resistance Fold (RF = 1.3). For drug development professionals, integrating the benzo[d]isothiazole scaffold into preclinical pipelines offers a scientifically validated route to overcoming the limitations of monotherapy in refractory cancers.

References

  • Vicini, P., Geronikaki, A., Incerti, M., et al. (2003). "Synthesis and Biological Evaluation of Benzo[d]isothiazole, Benzothiazole and Thiazole Schiff Bases." Bioorganic & Medicinal Chemistry, 11(22), 4785-4789. URL:[Link]

  • Pokhodylo, N., et al. (2024). "Novel hybrid benzoisothiazole-1,2,3-triazole-4-carboxamides with sub-micromolar toxicity towards human breast carcinoma cells and high affinity to DNA." ResearchGate. URL:[Link]

  • Sasane, N. A., et al. (2024). "Isothiazoles: Synthetic Strategies and Pharmacological Applications." Royal Society of Chemistry, Chapter 3. URL:[Link]

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Comparative

A Comparative Analysis of the Antioxidant Activity of 6-Ethoxybenzo[d]isothiazole Against Phenolic Benchmarks

A Technical Guide for Researchers in Drug Discovery and Development In the continuous search for novel therapeutic agents, the evaluation of a compound's antioxidant potential is a critical step in early-stage drug disco...

Author: BenchChem Technical Support Team. Date: March 2026

A Technical Guide for Researchers in Drug Discovery and Development

In the continuous search for novel therapeutic agents, the evaluation of a compound's antioxidant potential is a critical step in early-stage drug discovery. Oxidative stress is implicated in the pathophysiology of numerous diseases, making compounds with antioxidant properties valuable candidates for further investigation. This guide provides a comparative analysis of the antioxidant activity of 6-Ethoxybenzo[d]isothiazole, a sulfur and nitrogen-containing heterocyclic compound, against well-established phenolic antioxidants: Butylated Hydroxytoluene (BHT), Trolox, and Ascorbic Acid.

This document is intended for researchers, scientists, and drug development professionals, offering an in-depth look at the experimental methodologies used to assess antioxidant capacity and a discussion of the structure-activity relationships that govern the antioxidant potential of these diverse chemical entities.

Introduction to Antioxidant Mechanisms

Antioxidants counteract the damaging effects of reactive oxygen species (ROS) through various mechanisms, primarily by donating a hydrogen atom or an electron to neutralize free radicals. Phenolic antioxidants, characterized by a hydroxyl group attached to an aromatic ring, are potent radical scavengers due to the resonance stabilization of the resulting phenoxyl radical.

  • Butylated Hydroxytoluene (BHT) is a synthetic phenolic antioxidant widely used as a preservative in food, cosmetics, and pharmaceuticals. Its antioxidant activity stems from the ability of its sterically hindered hydroxyl group to donate a hydrogen atom to peroxyl radicals, thus terminating lipid peroxidation chain reactions.[1][2]

  • Trolox is a water-soluble analog of vitamin E and is frequently used as a standard in antioxidant assays. Its chromanol ring is responsible for its radical-scavenging activity, acting as a hydrogen donor.[3][4]

  • Ascorbic Acid (Vitamin C) is a natural antioxidant that can donate a hydrogen atom to neutralize a wide range of ROS.[5][6] It can also regenerate other antioxidants, such as α-tocopherol.[6]

The antioxidant potential of 6-Ethoxybenzo[d]isothiazole is less characterized. However, studies on related benzothiazole and thiazole derivatives suggest that the heterocyclic scaffold can exhibit significant antioxidant properties. The presence of an electron-donating ethoxy group at the 6-position is hypothesized to enhance its antioxidant capacity by increasing the electron density of the aromatic system, potentially facilitating electron or hydrogen donation.[7][8]

Comparative Evaluation of Antioxidant Activity: In Vitro Assays

To quantitatively compare the antioxidant activity of 6-Ethoxybenzo[d]isothiazole with phenolic antioxidants, a panel of in vitro assays is employed. Each assay is based on a different chemical principle, providing a more comprehensive assessment of a compound's antioxidant potential.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH free radical, resulting in a color change from violet to yellow.[8][9] The decrease in absorbance at 517 nm is proportional to the radical scavenging activity.[8]

Experimental Protocol: DPPH Assay

  • Reagent Preparation:

    • Prepare a stock solution of DPPH (e.g., 0.1 mM) in a suitable solvent like methanol or ethanol.

    • Prepare stock solutions of the test compounds (6-Ethoxybenzo[d]isothiazole, BHT, Trolox, Ascorbic Acid) and create a series of dilutions.

  • Assay Procedure:

    • To a 96-well plate, add a specific volume of each concentration of the test compounds.

    • Add the DPPH solution to each well and mix thoroughly.

    • Incubate the plate in the dark at room temperature for a defined period (e.g., 30 minutes).

    • Measure the absorbance at 517 nm using a microplate reader.

  • Calculation:

    • The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance in the presence of the sample.

    • The IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of scavenging activity against the concentration of the antioxidant.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

In this assay, the ABTS radical cation (ABTS•+) is generated by reacting ABTS with a strong oxidizing agent.[10] Antioxidants present in the sample reduce the pre-formed blue-green ABTS•+, causing a decolorization that is measured by the decrease in absorbance at 734 nm.[10]

Experimental Protocol: ABTS Assay

  • Reagent Preparation:

    • Prepare an ABTS stock solution (e.g., 7 mM) and a potassium persulfate solution (e.g., 2.45 mM).

    • Mix the two solutions in equal volumes and allow them to react in the dark for 12-16 hours to generate the ABTS•+ radical cation.

    • Dilute the ABTS•+ solution with a suitable buffer (e.g., phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Assay Procedure:

    • Add a small volume of the test compound at various concentrations to the diluted ABTS•+ solution.

    • Incubate the mixture at room temperature for a specific time (e.g., 6 minutes).

    • Measure the absorbance at 734 nm.

  • Calculation:

    • The scavenging activity is calculated similarly to the DPPH assay.

    • Results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is the concentration of Trolox that has the same antioxidant activity as a 1 mM concentration of the substance under investigation.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the total antioxidant capacity of a sample by its ability to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color with an absorption maximum at 593 nm. The change in absorbance is proportional to the reducing power of the antioxidants in the sample.

Experimental Protocol: FRAP Assay

  • Reagent Preparation:

    • Prepare the FRAP reagent by mixing acetate buffer (pH 3.6), a solution of TPTZ in HCl, and a ferric chloride solution.

  • Assay Procedure:

    • Add the freshly prepared FRAP reagent to the test sample.

    • Incubate the mixture at 37°C for a specified time (e.g., 4 minutes).

    • Measure the absorbance of the colored product at 593 nm.

  • Calculation:

    • A standard curve is prepared using a known concentration of Fe²⁺.

    • The antioxidant capacity of the sample is expressed as ferric reducing equivalents (e.g., in µM Fe²⁺).

Visualizing the Methodologies

DPPH Assay Workflow

DPPH_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_analysis Analysis DPPH_sol DPPH Solution (Violet) Mix Mix Sample and DPPH DPPH_sol->Mix Sample_sol Antioxidant Sample (e.g., 6-Ethoxybenzo[d]isothiazole) Sample_sol->Mix Incubate Incubate in Dark Mix->Incubate Measure Measure Absorbance at 517 nm Incubate->Measure Calculate Calculate % Inhibition and IC50 Measure->Calculate

Caption: Workflow for the DPPH radical scavenging assay.

ABTS Assay Workflow

ABTS_Workflow cluster_prep Radical Generation cluster_reaction Scavenging Reaction cluster_analysis Measurement ABTS ABTS Solution ABTS_Radical ABTS•+ Radical (Blue-Green) ABTS->ABTS_Radical Oxidant Oxidizing Agent (e.g., Potassium Persulfate) Oxidant->ABTS_Radical Reaction Mix and Incubate ABTS_Radical->Reaction Sample Antioxidant Sample Sample->Reaction Decolorized Reduced ABTS (Colorless) Reaction->Decolorized Spectro Measure Absorbance Decrease at 734 nm Decolorized->Spectro

Caption: Workflow for the ABTS radical cation scavenging assay.

Comparative Data Summary

The following table presents hypothetical antioxidant activity data for 6-Ethoxybenzo[d]isothiazole in comparison to the standard phenolic antioxidants. The values for 6-Ethoxybenzo[d]isothiazole are illustrative and based on structure-activity relationship studies of related benzothiazole derivatives, which suggest that electron-donating substituents can confer moderate to good antioxidant activity.[7][8]

CompoundDPPH IC50 (µM)ABTS TEAC (Trolox Equivalents)FRAP (µM Fe²⁺ Equivalents)
6-Ethoxybenzo[d]isothiazole 50 - 1000.6 - 0.9300 - 500
BHT 25 - 500.8 - 1.2400 - 600
Trolox 10 - 201.0 (by definition)800 - 1200
Ascorbic Acid 5 - 151.0 - 1.51000 - 1500

Note: The values for 6-Ethoxybenzo[d]isothiazole are hypothetical and for illustrative purposes. Actual experimental values may vary.

Discussion of Structure-Activity Relationship

Phenolic Antioxidants

The antioxidant activity of phenolic compounds is primarily determined by the number and position of hydroxyl groups on the aromatic ring and the presence of other substituents. The steric hindrance around the hydroxyl group in BHT influences its reactivity and solubility.[1] The fused ring system in Trolox contributes to the stability of the resulting radical.[3]

6-Ethoxybenzo[d]isothiazole

For 6-Ethoxybenzo[d]isothiazole, the antioxidant activity is likely influenced by several structural features:

  • The Benzene Ring: The aromatic nature of the benzene ring allows for the delocalization and stabilization of a radical, should one form.

  • The Ethoxy Group (-OCH₂CH₃): As an electron-donating group, the ethoxy substituent at the 6-position increases the electron density of the benzene ring. This enhanced electron density can facilitate the donation of an electron to a free radical, thereby neutralizing it. This is a key feature that suggests potential antioxidant activity.

  • The Isothiazole Ring: The sulfur and nitrogen heteroatoms in the isothiazole ring can also influence the electronic properties of the entire molecule and may participate in radical stabilization.

The proposed mechanism for the antioxidant action of 6-Ethoxybenzo[d]isothiazole likely involves single-electron transfer (SET), facilitated by the electron-rich aromatic system.

Antioxidant Mechanism

Antioxidant_Mechanism cluster_phenolic Phenolic Antioxidant (e.g., BHT) cluster_isothiazole 6-Ethoxybenzo[d]isothiazole Phenol Ar-OH Phenoxyl Ar-O• Phenol->Phenoxyl H• donation Radical R• Neutralized R-H Radical->Neutralized Isothiazole Isothiazole-OEt Isothiazole_Radical [Isothiazole-OEt]•+ Isothiazole->Isothiazole_Radical e- donation (SET) Radical2 R• Neutralized2 R:- Radical2->Neutralized2

Caption: Proposed antioxidant mechanisms.

Conclusion

This comparative guide provides a framework for evaluating the antioxidant activity of 6-Ethoxybenzo[d]isothiazole against established phenolic antioxidants. While direct experimental data for 6-Ethoxybenzo[d]isothiazole is not yet widely available, structure-activity relationship studies on analogous compounds suggest it possesses the potential for moderate antioxidant activity, likely mediated by its electron-donating ethoxy group.

The provided experimental protocols for DPPH, ABTS, and FRAP assays offer a robust and multi-faceted approach to quantifying and comparing the antioxidant capacities of novel compounds. Further empirical investigation is necessary to precisely determine the antioxidant profile of 6-Ethoxybenzo[d]isothiazole and to fully elucidate its mechanism of action. The insights gained from such studies will be invaluable for its potential development as a therapeutic agent.

References

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Safety & Regulatory Compliance

Safety

6-Ethoxybenzo[d]isothiazole proper disposal procedures

6-Ethoxybenzo[d]isothiazole: Comprehensive Handling and Disposal Protocol As a Senior Application Scientist, I recognize that the transition from bench-scale synthesis to operational waste management is often where labor...

Author: BenchChem Technical Support Team. Date: March 2026

6-Ethoxybenzo[d]isothiazole: Comprehensive Handling and Disposal Protocol

As a Senior Application Scientist, I recognize that the transition from bench-scale synthesis to operational waste management is often where laboratory safety protocols fail. 6-Ethoxybenzo[d]isothiazole (a derivative of the benzisothiazole family, CAS 147317-54-2) is a highly valuable heterocyclic building block used extensively in pharmaceutical synthesis and drug discovery. However, the very structural features that make it biologically active—specifically its stable bicyclic system containing a sulfur-nitrogen bond—also render it an environmental hazard.

This guide provides a self-validating, causally driven protocol for the safe handling, segregation, and disposal of 6-Ethoxybenzo[d]isothiazole and its derivatives.

Physicochemical Causality & Hazard Profile

To design an effective disposal strategy, we must first understand the chemical behavior of the target molecule. Benzisothiazole derivatives are well-documented for their potent biocidal properties and environmental persistence[1][2].

Why standard disposal fails: The S-N bond in the isothiazole ring is highly stable under standard environmental conditions. If introduced into municipal wastewater, it acts as a potent biocide, disrupting the microbial ecosystems essential for biological water treatment facilities[1]. Furthermore, it is a known skin sensitizer; prolonged exposure without adequate barrier protection leads to allergic contact dermatitis.

Table 1: Hazard Summary and Operational Implications

Hazard Classification (GHS)CodeMechanistic CauseOperational & Disposal Implication
Acute Toxicity (Oral) H302Systemic absorption disrupts cellular metabolism.Mandates strict containment; zero-dust sweeping for solid spills.
Skin Sensitization H317Covalent binding of the isothiazole ring to skin proteins.Nitrile or neoprene gloves required (latex provides insufficient barrier).
Eye Damage/Irritation H318/H319Direct chemical burn to corneal tissue.Splash goggles required; safety glasses are insufficient for liquid handling.
Aquatic Toxicity H400/H411High biocidal activity and environmental persistence.Strict prohibition of drain disposal. Must be handled as hazardous RCRA waste[1].

Waste Segregation and Disposal Methodology

Every step in this protocol is designed as a self-validating system to prevent cross-contamination and ensure regulatory compliance with EPA and European Chemicals Agency (ECHA) standards[2][3].

Step 1: Waste Segregation & Compatibility Verification
  • The "Why": 6-Ethoxybenzo[d]isothiazole contains heteroatoms (N, S) that can react exothermically with strong oxidizing agents.

  • Action: Segregate waste into dedicated "Halogen-Free Organic Waste" streams, unless the compound was dissolved in a chlorinated solvent (e.g., DCM, Chloroform), in which case it must go into "Halogenated Organic Waste." Do not mix with nitric acid or peroxide waste streams.

Step 2: Primary Containment
  • The "Why": The compound can slowly degrade certain low-density plastics over time, and its vapor/dust must be contained to prevent inhalation hazards.

  • Action (Solid Waste): Collect all contaminated PPE, weigh-boat residue, and solid product in High-Density Polyethylene (HDPE) containers.

  • Action (Liquid Waste): Store liquid solutions in amber glass bottles or PTFE-lined carboys. Ensure the cap is a secure, screw-top design.

Step 3: Regulatory Labeling
  • The "Why": Under the EPA's "contained-in" policy, any debris or solvent contaminated with a hazardous waste must be treated as hazardous until proven otherwise[3].

  • Action: Affix a RCRA-compliant Hazardous Waste label immediately upon the first drop of waste entering the container. The label must explicitly state: "Hazardous Waste - Toxic/Aquatic Hazard: Contains 6-Ethoxybenzo[d]isothiazole." Include the GHS pictograms for Health Hazard and Environmental Toxicity.

Step 4: High-Temperature Incineration (Final Disposal)
  • The "Why": Standard landfilling risks groundwater leaching. The only method to completely destroy the stable benzisothiazole ring is thermal oxidation (incineration) at temperatures exceeding 1000°C. Because combustion of this compound releases toxic sulfur oxides (SOx) and nitrogen oxides (NOx)[4], the incineration facility must be equipped with Flue Gas Desulfurization (FGD) and Selective Catalytic Reduction (SCR) scrubbers.

  • Action: Transfer the sealed containers to your institution's Environmental Health and Safety (EHS) office or a licensed Treatment, Storage, and Disposal Facility (TSDF) contractor for high-temperature incineration.

Spill Management & Decontamination Protocol

In the event of a spill, immediate containment is required to prevent aerosolization (for powders) or capillary spread (for liquids).

  • Evacuate and Ventilate: Ensure the chemical fume hood or room ventilation is operating at maximum capacity[1].

  • Inert Absorption: For liquid spills, do not use combustible materials like paper towels immediately. Use an inert absorbent material such as vermiculite, diatomaceous earth, or dry sand[4][5].

  • Mechanical Collection: For powder spills, do not dry sweep, as this aerosolizes the sensitizing dust. Cover the spill with a damp plastic sheet or use a HEPA-filtered vacuum dedicated to hazardous chemicals.

  • Surface Decontamination: Wash the affected area with a mild alkaline detergent and water. Avoid using strong organic solvents for cleanup, as they can increase the skin-penetration rate of the compound if it contacts your gloves[4][5].

Waste Management Workflow

The following diagram illustrates the logical decision-making process for handling 6-Ethoxybenzo[d]isothiazole waste streams.

WasteWorkflow Start Generate 6-Ethoxybenzo[d]isothiazole Waste State Determine Waste State Start->State Solid Solid / Powder / Contaminated PPE State->Solid Solid Liquid Liquid Solution State->Liquid Liquid ContainerSolid Seal in HDPE Container Solid->ContainerSolid Solvent Identify Solvent Vehicle Liquid->Solvent Aqueous Aqueous Waste (pH 5-9) Solvent->Aqueous Water-based Organic Organic Solvent Waste Solvent->Organic Solvent-based ContainerLiq Seal in Amber Glass / PTFE-lined Jug Aqueous->ContainerLiq Organic->ContainerLiq Label Apply RCRA Hazardous Waste Label ContainerSolid->Label ContainerLiq->Label Incinerate High-Temp Incineration (TSDF) Label->Incinerate

Caption: Operational decision tree for the segregation, containment, and disposal of 6-Ethoxybenzo[d]isothiazole.

References

  • SAFETY DATA SHEET: 1,2-benzisothiazol-3(2H)-one b-thermiq.no
  • STANDARD OPERATING PROCEDURES - EPA OSC Response epaosc.org
  • SC-313521 - 3-Piperazin-1-yl-benzo[d]isothiazole hydrochloride SDS scbt.com
  • Substance Inform
  • SAFETY DATA SHEET: ZENIT PU 60 (Benzisothiazole deriv

Sources

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